4,4'-Sulfonyldiphenol-d8

Core Science & Biosynthesis

Bisphenol S-d8: A Technical Guide to Isotopic Enrichment and Chemical Purity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic enrichment and chemical purity of Bisphenol S-d8 (BPS-d8). It is designed to be a valuable resource for researchers, scientists, and drug development professionals who utilize this isotopically labeled compound in their studies. This document outlines the key quality attributes of BPS-d8, details the methodologies for its analysis, and provides insights into a relevant biological signaling pathway impacted by its unlabeled counterpart, Bisphenol S (BPS).

Quantitative Data Summary

The quality of Bisphenol S-d8 is paramount for its use as an internal standard in analytical methods and in various research applications. The following tables summarize the available data on its isotopic enrichment and chemical purity from various suppliers.

Table 1: Isotopic Enrichment of Bisphenol S-d8

Parameter	Specification	Supplier/Source
Isotopic Enrichment	98 atom % D	CDN Isotopes[1]

Table 2: Chemical Purity of Bisphenol S-d8

Parameter	Specification	Analytical Method	Supplier/Source
Chemical Purity	>95%	HPLC	LGC Standards[2][3]
Chemical Purity	98%	Not Specified	Cambridge Isotope Laboratories

Table 3: General Specifications of Bisphenol S-d8

Parameter	Value
Molecular Formula	C₁₂H₂D₈O₄S
Molecular Weight	258.32

Experimental Protocols

Accurate determination of isotopic enrichment and chemical purity is critical. The following sections describe generalized experimental protocols for these analyses, based on established methodologies for deuterated compounds and chemical reference standards.[2][4][5][6][7]

Determination of Isotopic Enrichment by Mass Spectrometry

This method provides a detailed procedure for quantifying the isotopic enrichment of Bisphenol S-d8 using mass spectrometry.[2][5]

Objective: To determine the percentage of deuterium (B1214612) atoms in the Bisphenol S-d8 molecule.

Instrumentation: A high-resolution mass spectrometer (e.g., LC-ESI-HR-MS or GC-MS) is required.

Procedure:

• Instrument Calibration and Linearity Check:

  • Prepare a series of solutions of unlabeled Bisphenol S at varying known concentrations.

  • Inject these solutions into the mass spectrometer to establish a linear response curve. This ensures the detector's response is proportional to the analyte concentration.[5]

• Analysis of Unlabeled Bisphenol S:

  • Inject a solution of natural abundance (unlabeled) Bisphenol S.

  • Acquire the mass spectrum and determine the isotopic distribution of the molecular ion cluster. This provides a baseline for the natural abundance of isotopes (e.g., ¹³C, ¹⁸O, ³⁴S).

• Analysis of Bisphenol S-d8:

  • Inject a solution of the Bisphenol S-d8 sample.

  • Acquire the mass spectrum of the molecular ion cluster.

• Data Analysis:

  • Theoretical Isotope Distribution: Calculate the theoretical isotope distribution for Bisphenol S with varying levels of deuterium enrichment (e.g., 95%, 96%, 97%, 98%, 99% D).

  • Comparison and Regression: Compare the experimentally measured isotope distribution of the Bisphenol S-d8 sample with the calculated theoretical distributions. Use linear regression to determine the best fit and thereby the isotopic enrichment of the sample.[5]

Determination of Chemical Purity by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general method for assessing the chemical purity of Bisphenol S-d8 using HPLC with UV detection.[8]

Objective: To separate and quantify impurities in the Bisphenol S-d8 material.

Instrumentation: An HPLC system equipped with a UV detector.

Materials:

• HPLC-grade methanol (B129727) and water

• Formic acid (optional, for mobile phase modification)

• Bisphenol S-d8 sample

• Reference standard of unlabeled Bisphenol S (if available)

Chromatographic Conditions (Example): [8][9]

• Column: C18 reverse-phase column (e.g., Luna 5u C18)

• Mobile Phase: A gradient or isocratic mixture of methanol and water. A common starting point is a 60:40 (v/v) mixture of methanol and water.[8]

• Flow Rate: 0.8 - 1.0 mL/min

• Detection Wavelength: 259 nm or 275 nm[8][9]

• Injection Volume: 5 - 20 µL

Procedure:

• Sample Preparation:

  • Accurately weigh and dissolve the Bisphenol S-d8 sample in the mobile phase or a suitable solvent to a known concentration.

• Chromatographic Analysis:

  • Inject the sample solution into the HPLC system.

  • Record the chromatogram.

• Data Analysis:

  • Identify the main peak corresponding to Bisphenol S-d8.

  • Identify any impurity peaks.

  • Calculate the area of all peaks.

  • The purity is typically calculated as the percentage of the area of the main peak relative to the total area of all peaks (Area % method).

Visualizations: Workflow and Signaling Pathway

The following diagrams, generated using the DOT language, illustrate a typical experimental workflow for the analysis of Bisphenol S-d8 and a relevant signaling pathway affected by Bisphenol S.

Experimental Workflow for Bisphenol S-d8 Analysis

Caption: Workflow for the analysis of Bisphenol S-d8 purity and isotopic enrichment.

Bisphenol S-Induced Signaling Pathway

Recent studies have indicated that Bisphenol S can interfere with cellular signaling pathways. One such pathway involves the reduction of estradiol (B170435) synthesis through the activation of the PERK/ATF4 pathway, mediated by reactive oxygen species (ROS).[10][11]

Caption: BPS-mediated reduction of estradiol synthesis via the ROS-PERK-ATF4 pathway.[10][11]

References

• 1. Bisphenol S Disrupts Estradiol-Induced Nongenomic Signaling in a Rat Pituitary Cell Line: Effects on Cell Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. 24 Bisphenol S-d8 | CAS | LGC Standards [lgcstandards.com]
• 4. researchgate.net [researchgate.net]
• 5. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. who.int [who.int]
• 7. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. HPLC Determination of Bisphenol S in Kitchen Papers [qikan.cmes.org]
• 9. lcms.cz [lcms.cz]
• 10. Bisphenol A and its analogue bisphenol S exposure reduce estradiol synthesis via the ROS-mediated PERK/ATF4 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Technical Guide to the Synthesis and Characterization of Deuterated Bisphenol S (BPS-d8)

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and characterization of deuterated bisphenol S (BPS-d8). This isotopically labeled analog of bisphenol S is a critical tool for a range of research applications, including metabolism studies, environmental analysis, and as an internal standard for quantitative mass spectrometry. This document outlines a generalized synthesis approach, detailed characterization methodologies, and relevant biological signaling pathways.

Synthesis of Deuterated Bisphenol S (BPS-d8)

While specific, detailed proprietary synthesis protocols for commercially available BPS-d8 are not publicly disclosed, a generalized synthesis can be postulated based on established principles of bisphenol synthesis and aromatic deuteration. The synthesis of bisphenol S itself is typically achieved through the reaction of two equivalents of phenol (B47542) with one equivalent of sulfuric acid or oleum[1].

A plausible route for the synthesis of BPS-d8 involves a two-step process: the synthesis of unlabeled BPS followed by a deuterium (B1214612) exchange reaction, or a one-pot reaction using deuterated precursors. A common method for deuterating aromatic compounds is through an acid-catalyzed hydrogen-deuterium (H-D) exchange reaction using a deuterium source such as heavy water (D₂O) under elevated temperature and pressure.

Generalized Synthesis Protocol:

A generalized protocol for the synthesis of BPS-d8 can be described as follows:

• Synthesis of Bisphenol S: Phenol is reacted with sulfuric acid. The reaction mixture is heated to facilitate the electrophilic aromatic substitution, leading to the formation of 4,4'-sulfonyldiphenol (B7728063) (Bisphenol S). Isomeric impurities, such as 2,4'-sulfonyldiphenol, may also be formed[1]. Purification is typically achieved through crystallization.

• Deuteration via H-D Exchange: The purified bisphenol S is subjected to a hydrogen-deuterium exchange reaction. This can be achieved by heating BPS in the presence of a deuterium source like D₂O and a suitable catalyst (e.g., a strong acid or a supported metal catalyst) in a sealed, high-pressure reactor. The reaction conditions (temperature, pressure, and reaction time) are optimized to achieve a high degree of deuteration on the aromatic rings.

• Purification of BPS-d8: Following the deuteration reaction, the product mixture is cooled, and the deuterated bisphenol S is isolated. Purification techniques such as recrystallization from a suitable solvent system are employed to remove any remaining non-deuterated or partially deuterated species and other impurities. The final product is then dried under vacuum.

Generalized workflow for the synthesis of deuterated bisphenol S.

Characterization of Deuterated Bisphenol S

Thorough characterization is essential to confirm the identity, purity, and isotopic enrichment of the synthesized BPS-d8. The primary analytical techniques employed for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy, mass spectrometry (MS), and chromatography.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the deuteration of the aromatic rings.

Theoretical ¹H NMR Spectrum: In a fully deuterated BPS-d8 (perdeuterated on the aromatic rings), the proton signals corresponding to the aromatic hydrogens would be absent. Any residual signals in the aromatic region would indicate incomplete deuteration. The only remaining proton signals would be from the hydroxyl (-OH) groups, which would appear as a singlet. The chemical shift of this singlet would depend on the solvent and concentration.

Theoretical ¹³C NMR Spectrum: The ¹³C NMR spectrum of BPS-d8 would show signals for the carbon atoms. The signals for the deuterated carbons would exhibit splitting due to coupling with deuterium (a triplet for -CD- groups) and would have a lower intensity compared to their protonated counterparts. The chemical shifts of the carbon atoms are not expected to change significantly upon deuteration.

Technique	Expected Observations for BPS-d8
¹H NMR	Absence of signals in the aromatic region (approx. 7-8 ppm). Presence of a singlet for the hydroxyl protons.
¹³C NMR	Presence of signals for all carbon atoms. Signals for deuterated carbons will be split into multiplets (e.g., triplets) and have reduced intensity.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of BPS-d8 and to determine the isotopic enrichment. High-resolution mass spectrometry (HRMS) provides highly accurate mass measurements, confirming the elemental composition.

Expected Mass Spectrum: The molecular weight of unlabeled bisphenol S (C₁₂H₁₀O₄S) is 250.03 g/mol . For fully deuterated BPS-d8 (C₁₂H₂D₈O₄S), the molecular weight is expected to be approximately 258.08 g/mol . The mass spectrum will show a molecular ion peak ([M-H]⁻ in negative ion mode) corresponding to this increased mass. The isotopic distribution pattern will also be different from the unlabeled compound.

Fragmentation Pattern: Tandem mass spectrometry (MS/MS) can be used to study the fragmentation of BPS-d8. The fragmentation pathways are expected to be similar to those of unlabeled BPS, but the resulting fragment ions will have higher masses due to the presence of deuterium atoms. Common fragmentations for bisphenols include the loss of a phenol group.

Parameter	Unlabeled Bisphenol S	Deuterated Bisphenol S (BPS-d8)
Molecular Formula	C₁₂H₁₀O₄S	C₁₂H₂D₈O₄S
Exact Mass	250.02998	258.07788
[M-H]⁻ Ion (m/z)	249.0227	257.0707

Chromatographic Analysis

Chromatographic techniques, such as Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), are used to assess the purity of the synthesized BPS-d8.

Experimental Protocol: GC-MS Analysis

A common method for the analysis of bisphenols by GC-MS involves derivatization to increase their volatility.

• Sample Preparation: A known amount of BPS-d8 is dissolved in a suitable solvent (e.g., acetonitrile).

• Derivatization: The sample is derivatized using a silylating agent (e.g., BSTFA with 1% TMCS) by heating at 70°C for 30 minutes to form the trimethylsilyl (B98337) (TMS) derivative.

• GC-MS Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Injector Temperature: 280°C.

  • Oven Program: Start at 100°C, hold for 1 min, ramp to 300°C at 15°C/min, and hold for 5 min.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • MS Detector: Electron ionization (EI) at 70 eV. Scan range of m/z 50-550.

Experimental Protocol: LC-MS/MS Analysis

LC-MS/MS is a highly sensitive and specific technique for the analysis of bisphenols without the need for derivatization.

• Sample Preparation: A solution of BPS-d8 is prepared in a mobile phase-compatible solvent (e.g., methanol/water mixture).

• LC-MS/MS Conditions:

  • Column: A reverse-phase C18 column (e.g., 100 mm x 2.1 mm, 2.6 µm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B52724) (B), both containing 0.1% formic acid.

  • Flow Rate: 0.3 mL/min.

  • Ion Source: Electrospray ionization (ESI) in negative ion mode.

  • MS/MS Transitions: Monitoring the transition from the precursor ion ([M-H]⁻) to specific product ions. For BPS-d8, this would be m/z 257.1 -> fragment ions.

Biological Signaling Pathways of Bisphenol S

Bisphenol S, like Bisphenol A, is known to be an endocrine-disrupting chemical. It can interact with nuclear receptors and modulate their signaling pathways. Understanding these pathways is crucial for assessing its biological activity.

Estrogen Receptor Signaling

BPS has been shown to exhibit estrogenic activity by binding to estrogen receptors (ERα and ERβ). This binding can initiate both genomic and non-genomic signaling pathways. In the genomic pathway, the BPS-ER complex translocates to the nucleus and binds to estrogen response elements (EREs) on DNA, leading to the regulation of target gene expression. Non-genomically, BPS can activate membrane-associated estrogen receptors, leading to rapid cellular responses through kinase cascades such as the ERK and JNK pathways[2][3][4]. One study has shown that BPS can lead to excessive estrogen synthesis by activating the follicle-stimulating hormone receptor (FSHR) and the downstream cAMP/PKA signaling pathway[5].

BPS interaction with estrogen signaling pathways.

Androgen Receptor Signaling

BPS has also been shown to act as an antagonist to the androgen receptor (AR)[6][7]. It can inhibit the binding of androgens to the AR, interfere with the nuclear translocation of the receptor, and inhibit androgen-induced transcriptional activity[8][9]. This anti-androgenic activity can disrupt the normal functioning of androgen-responsive tissues.

Antagonistic effect of BPS on androgen receptor signaling.

This technical guide provides a foundational understanding of the synthesis and characterization of deuterated bisphenol S, along with its interactions with key biological signaling pathways. The provided protocols and data serve as a valuable resource for researchers in designing and conducting studies involving this important analytical standard.

References

• 1. Bisphenol S - Wikipedia [en.wikipedia.org]
• 2. WO2016009362A1 - Synthesis of bisphenols - Google Patents [patents.google.com]
• 3. Bisphenol S (2,2′,3,3′,5,5′,6,6′-D₈, 98%) 100 µg/mL in methanol-OD- Cambridge Isotope Laboratories, DLM-10923-1.2 [isotope.com]
• 4. Human Metabolome Database: 1H NMR Spectrum (1D, 400 MHz, DMSO-d6, experimental) (HMDB0032133) [hmdb.ca]
• 5. WO2004048302A1 - Process for the preparation of bisphenols - Google Patents [patents.google.com]
• 6. US7132575B2 - Process for the synthesis of bisphenol - Google Patents [patents.google.com]
• 7. EP1572611B1 - Process for the synthesis of bisphenol - Google Patents [patents.google.com]
• 8. zeptometrix.com [zeptometrix.com]
• 9. hpc-standards.com [hpc-standards.com]

Physical and chemical characteristics of 4,4'-Sulfonyldiphenol-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical characteristics of 4,4'-Sulfonyldiphenol-d8, an isotopically labeled form of Bisphenol S (BPS). This document is intended to be a valuable resource for professionals in research and development, offering detailed data, experimental protocols, and visualizations to support scientific endeavors.

Introduction

4,4'-Sulfonyldiphenol-d8 (Bisphenol S-d8) is the deuterated analog of 4,4'-Sulfonyldiphenol, also known as Bisphenol S. Bisphenol S is a chemical compound used in the manufacturing of polysulfone and polyethersulfone plastics and as a substitute for Bisphenol A (BPA) in various consumer products. The deuterated form serves as an invaluable tool in analytical and research settings, primarily as an internal standard for quantitative analysis by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. Its use allows for precise quantification of the non-deuterated Bisphenol S in various matrices, including environmental and biological samples.

Physical and Chemical Properties

The physical and chemical properties of 4,4'-Sulfonyldiphenol-d8 are summarized in the tables below. It is important to note that while some data is specific to the deuterated compound, other parameters are derived from its non-deuterated counterpart, 4,4'-Sulfonyldiphenol, and should be considered as approximations.

General and Physical Properties

Property	Value	Reference
Appearance	Pale Yellow to Light Brown Solid / White to off-white (Solid)	[1][2]
Molecular Formula	C₁₂H₂D₈O₄S	[2]
Molecular Weight	258.32 g/mol	[2]
Melting Point	245-250 °C (for non-deuterated form)	[1][3][4][5]
Boiling Point	Not available for deuterated form. 533.0±35.0 °C (Predicted for non-deuterated form)	[4]
Storage Conditions	2-8°C Refrigerator; Powder: -20°C (3 years), 4°C (2 years); In solvent: -80°C (6 months), -20°C (1 month)	[1][2]

Solubility

Solvent	Solubility	Reference
Water	Soluble	[6]
Methanol (B129727)	Slightly soluble	[7]
Ethanol	Soluble (for non-deuterated form)	[8]
Other Organic Solvents	Easily soluble in alcohol, ethyl fine, dimethyl sulfoxide, alkali solution, hot water, slightly soluble in cold water (for non-deuterated form).	[3]

Spectroscopic Data

Technique	Data	Reference
Mass Spectrometry (MS)	Consistent with structure	[2]
Nuclear Magnetic Resonance (NMR)	Conforms to structure	[7]

Analytical Methodologies

The accurate analysis of 4,4'-Sulfonyldiphenol-d8 is crucial for its application as an internal standard. Below are generalized experimental protocols for its characterization using common analytical techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is a primary method for assessing the purity of 4,4'-Sulfonyldiphenol-d8.

Objective: To determine the purity of a 4,4'-Sulfonyldiphenol-d8 sample.

Instrumentation:

• High-Performance Liquid Chromatograph with a UV or Diode Array Detector (DAD).

• Reverse-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm).

Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid (for MS compatibility)

• 4,4'-Sulfonyldiphenol-d8 standard

Procedure:

• Sample Preparation: Accurately weigh and dissolve a small amount of 4,4'-Sulfonyldiphenol-d8 in a suitable solvent (e.g., methanol or acetonitrile) to a known concentration.

• Mobile Phase Preparation: Prepare a mobile phase, for example, a gradient of acetonitrile and water. A small amount of acid (e.g., 0.1% formic acid) can be added to improve peak shape.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm

• Analysis: Inject the sample solution into the HPLC system and record the chromatogram.

• Data Interpretation: Calculate the purity of the sample by determining the area percentage of the main peak relative to the total area of all peaks in the chromatogram. A purity of >95% is generally expected.[6]

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and isotopic enrichment of 4,4'-Sulfonyldiphenol-d8.

Objective: To verify the identity and isotopic purity of 4,4'-Sulfonyldiphenol-d8.

Instrumentation:

• A mass spectrometer, such as a Quadrupole-Time of Flight (Q-TOF) or Orbitrap, coupled with an electrospray ionization (ESI) source.

Procedure:

• Sample Infusion: Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol with 0.1% formic acid) and directly infuse it into the mass spectrometer.

• MS Analysis: Acquire the mass spectrum in negative ion mode. The deprotonated molecule [M-H]⁻ is expected to be observed.

• Data Interpretation:

  • Confirm the presence of the ion corresponding to the calculated mass of 4,4'-Sulfonyldiphenol-d8 (C₁₂H₂D₈O₄S), which is approximately 257.07 Da for the [M-H]⁻ ion.

  • Analyze the isotopic distribution to confirm the level of deuterium (B1214612) incorporation. A high isotopic enrichment (e.g., >98%) is desirable.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation and confirming the positions of deuterium labeling.

Objective: To confirm the chemical structure and deuterium labeling pattern of 4,4'-Sulfonyldiphenol-d8.

Instrumentation:

• A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Reagents:

• Deuterated solvent (e.g., DMSO-d6 or Methanol-d4).

• 4,4'-Sulfonyldiphenol-d8 sample.

Procedure:

• Sample Preparation: Dissolve an appropriate amount of the sample in the chosen deuterated solvent in an NMR tube.

• ¹H NMR Acquisition: Acquire a proton NMR spectrum. Due to the deuterium labeling on the aromatic rings, the signals corresponding to these protons should be significantly reduced or absent compared to the spectrum of the non-deuterated compound.

• ¹³C NMR Acquisition: Acquire a carbon-13 NMR spectrum to confirm the carbon skeleton of the molecule.

• Data Interpretation: Compare the obtained spectra with the known spectra of 4,4'-Sulfonyldiphenol to confirm the structure and the successful incorporation of deuterium at the specified positions. The spectrum should conform to the expected structure.[7]

Experimental Workflows and Diagrams

Visualizing experimental workflows can aid in understanding the logical sequence of analytical procedures.

References

• 1. fishersci.com [fishersci.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. 4,4'-Sulfonyldiphenol [chembk.com]
• 4. 46765-03-1 CAS MSDS (4,4'-SULFONYLDIPHENOL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. 4,4'-Sulfonyldiphenol | CAS#:80-09-1 | Chemsrc [chemsrc.com]
• 6. bg.cpachem.com [bg.cpachem.com]
• 7. lgcstandards.com [lgcstandards.com]
• 8. Bisphenol S - Wikipedia [en.wikipedia.org]

A Technical Guide to the Commercial Availability and Application of Bisphenol S-d8 Standards

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of Bisphenol S-d8 (BPS-d8) analytical standards and detailed methodologies for their application in quantitative analysis. BPS-d8 serves as a crucial internal standard for isotope dilution mass spectrometry, enabling accurate and precise quantification of Bisphenol S (BPS) in various matrices. This guide is intended to assist researchers, scientists, and professionals in drug development in sourcing these standards and implementing robust analytical methods.

Commercial Availability of Bisphenol S-d8

A variety of suppliers offer Bisphenol S-d8 standards in different formats, concentrations, and purities. The following tables summarize the commercially available BPS-d8 products, providing key quantitative data to aid in the selection of the most suitable standard for specific research needs.

Table 1: Bisphenol S-d8 Standards in Solution

Supplier	Product Name/Number	Concentration	Solvent	Volume	Purity/Isotopic Enrichment	CAS Number
ZeptoMetrix (distributor for Chiron)	Bisphenol S-d8 (2,2',3,3',5,5',6,6'-d8)	100 µg/mL	Acetonitrile (B52724)	1 mL	Not Specified	2483831-28-1
Cambridge Isotope Laboratories, Inc.	DLM-10923-1.2	100 µg/mL	Methanol-OD	1.2 mL	98% Chemical Purity	2483831-28-1
Sapphire North America (distributor for Chiron)	12547.12-100-AN	Not Specified	Not Specified	1 mL	Not Specified	Not Specified

Table 2: Bisphenol S-d8 Standards in Neat/Solid Form

Supplier	Product Name/Number	Format	Package Size(s)	Purity/Isotopic Enrichment	CAS Number (Unlabelled)
LGC Standards	24 Bisphenol S-d8	Neat	1 mg, 10 mg	>95% (HPLC)	5397-34-2
CDN Isotopes	D-7801	Solid	5 mg, 10 mg	98 atom % D	80-09-1
ESSLAB (distributor for Chiron)	12547.12-10MG	Neat	10 mg	Not Specified	80-09-1
Clearsynth	CS-T-95498	Solid	Not Specified	Not Specified	5397-34-2 (Unlabelled)
Clinivex	24 Bisphenol S-d8	Not Specified	Not Specified	Not Specified	Not Specified

Experimental Protocols for the Use of Bisphenol S-d8

Bisphenol S-d8 is primarily utilized as an internal standard (IS) in isotope dilution analysis, most commonly with liquid chromatography-tandem mass spectrometry (LC-MS/MS). The following sections detail typical experimental protocols for the analysis of BPS in various biological and environmental matrices.

Sample Preparation

The choice of sample preparation technique is critical for removing matrix interferences and concentrating the analyte of interest. The following are common approaches where BPS-d8 is introduced early in the process to account for analyte losses.

1. Enzymatic Hydrolysis for Biological Matrices (e.g., Urine, Plasma)

This step is essential for the analysis of total BPS (free and conjugated forms).

• Objective: To deconjugate glucuronidated and sulfated BPS metabolites back to the parent BPS molecule.

• Procedure:

  • To a known volume of the biological sample (e.g., 1 mL of urine), add a solution of β-glucuronidase/sulfatase enzyme in a suitable buffer (e.g., 1 M ammonium (B1175870) acetate, pH 5.0).[1][2]

  • Add a known amount of Bisphenol S-d8 internal standard solution.[3]

  • Incubate the mixture at 37°C for a specified period (e.g., 2 hours to overnight).[1][2]

  • Proceed to extraction.

2. Extraction and Clean-up

• Dispersive Liquid-Liquid Microextraction (DLLME):

  • Application: Urine samples.[3]

  • Procedure: Following enzymatic hydrolysis, the sample is subjected to DLLME to enrich the analytes and separate them from the matrix.[3]

• Solid-Phase Extraction (SPE):

  • Application: In vitro skin absorption samples, environmental water.[4]

  • Procedure: The sample, with the added BPS-d8 internal standard, is passed through an SPE cartridge. The cartridge is then washed, and the analytes are eluted with an appropriate solvent.

• Protein Precipitation:

  • Application: Rodent plasma, amniotic fluid, and fetuses.[1]

  • Procedure: A simple protein precipitation is performed, often with acetonitrile, after the addition of the BPS-d8 internal standard.[1]

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe):

  • Application: Milk samples.[2]

  • Procedure: This technique involves liquid-liquid partitioning with acetonitrile followed by a clean-up step using dispersive solid-phase extraction (d-SPE).[2]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Chromatographic Separation

• Columns: Reversed-phase columns are typically used for the separation of bisphenols. Common choices include:

  • Waters Acquity UPLC BEH C18 (50 mm × 2.1 mm, 1.7-μm).[1]

  • Restek Raptor Biphenyl.[5]

  • Kinetex C18 (100 × 2.1 mm, 2.6 μm).[6]

• Mobile Phases:

  • A binary gradient is commonly employed using water and a polar organic solvent like acetonitrile or methanol, often with additives like formic acid.[1][2]

• Gradient Elution: A typical gradient might start with a low percentage of the organic mobile phase, which is then ramped up to elute the analytes.[1][5]

Mass Spectrometry Detection

• Ionization: Electrospray ionization (ESI) is commonly used, typically in negative ion mode for bisphenols.[3]

• Detection: A triple quadrupole mass spectrometer is used in Multiple Reaction Monitoring (MRM) mode to ensure high selectivity and sensitivity. Specific precursor-to-product ion transitions for both BPS and BPS-d8 are monitored.

Visualized Workflows

The following diagrams, generated using the DOT language, illustrate common experimental workflows for the analysis of Bisphenol S using Bisphenol S-d8 as an internal standard.

Caption: General workflow for BPS analysis in biological samples.

References

• 1. Development and Validation of an Analytical Method for Quantitation of Bisphenol S in Rodent Plasma, Amniotic Fluid and Fetuses by UPLC–MS-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Method Development for Selected Bisphenols Analysis in Sweetened Condensed Milk from a Can and Breast Milk Samples by HPLC–DAD and HPLC-QqQ-MS: Comparison of Sorbents (Z-SEP, Z-SEP Plus, PSA, C18, Chitin and EMR-Lipid) for Clean-Up of QuEChERS Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 3. series.publisso.de [series.publisso.de]
• 4. library.dphen1.com [library.dphen1.com]
• 5. it.restek.com [it.restek.com]
• 6. researchgate.net [researchgate.net]

4,4'-Sulfonyldiphenol-d8 CAS number and molecular formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,4'-Sulfonyldiphenol-d8 (BPS-d8), a deuterated analogue of the industrial chemical 4,4'-Sulfonyldiphenol (Bisphenol S or BPS). This document is intended for professionals in research, analytical science, and drug development who utilize stable isotope-labeled compounds. It details the compound's properties, its primary application as an internal standard in quantitative analysis, and provides exemplary experimental protocols.

Introduction

4,4'-Sulfonyldiphenol-d8 is the deuterium-labeled form of 4,4'-Sulfonyldiphenol (BPS), a common replacement for Bisphenol A (BPA) in the manufacturing of polycarbonate plastics, epoxy resins, and thermal paper.[1][2][3][4][5] As concerns over the endocrine-disrupting properties of BPA have grown, BPS has been increasingly used, leading to widespread human exposure.[6] Consequently, the accurate quantification of BPS in biological and environmental matrices is crucial for toxicological studies and human exposure assessment.[6]

Due to its structural similarity and identical physicochemical behavior to the native analyte, BPS-d8 serves as an ideal internal standard for isotope dilution mass spectrometry (IDMS).[7] Its use corrects for variations in sample preparation and matrix effects, ensuring high accuracy and precision in analytical measurements.[7]

Physicochemical Properties

The fundamental properties of 4,4'-Sulfonyldiphenol-d8 are summarized in the table below. These data are compiled from various chemical supplier certificates of analysis.

Property	Value	References
CAS Number	2483831-28-1	[1]
Molecular Formula	C₁₂H₂D₈O₄S	[1]
Molecular Weight	258.32 g/mol	[1]
Chemical Name	4,4′-Sulfonylbis[phen-2,3,5,6-d4-ol]	[1]
Appearance	White to off-white solid	[1]
Purity (HPLC)	≥95%	[1]
Isotopic Enrichment	≥98%	[1]
Solubility	Soluble in Methanol and DMSO	[1]

Core Application: Isotope Dilution Mass Spectrometry

The primary application of 4,4'-Sulfonyldiphenol-d8 is as an internal standard in quantitative analytical methods, most notably Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[1][3][8]

Principle of Isotope Dilution

Isotope dilution is a powerful technique for precise quantification. A known amount of the isotopically labeled standard (BPS-d8) is added to the sample at the beginning of the analytical process. The standard and the native analyte (BPS) are co-processed through extraction, purification, and analysis. Any loss of analyte during sample preparation will be accompanied by a proportional loss of the internal standard. The final quantification is based on the ratio of the mass spectrometric response of the native analyte to that of the labeled standard, which remains constant regardless of sample loss.

References

• 1. Determination of the urinary concentrations of six bisphenols in public servants by online solid-phase extraction-liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isotope dilution-gas chromatography/mass spectrometry method for the analysis of alkylphenols, bisphenol A, and estrogens in food crops - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. series.publisso.de [series.publisso.de]
• 4. The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. LC-MS/MS analysis of bisphenol S and five other bisphenols in total diet food samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantification of bisphenols in Korean urine using online solid-phase extraction-high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. library.dphen1.com [library.dphen1.com]

Solubility and stability of 4,4'-Sulfonyldiphenol-d8 in organic solvents

An In-depth Technical Guide on the Solubility and Stability of 4,4'-Sulfonyldiphenol-d8 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 4,4'-Sulfonyldiphenol-d8 (Bisphenol S-d8) in various organic solvents. The information herein is critical for researchers in drug development, environmental analysis, and materials science who utilize this isotopically labeled compound as an internal standard or tracer. This document collates available data, outlines potential degradation pathways, and provides detailed experimental protocols for in-house assessment.

Physicochemical Properties

4,4'-Sulfonyldiphenol-d8 is the deuterium-labeled form of 4,4'-Sulfonyldiphenol, also known as Bisphenol S (BPS). The deuteration makes it an ideal internal standard for quantitative analysis by mass spectrometry.

Property	Value
Chemical Name	4,4′-Sulfonylbis[phenol-2,3,5,6-d4-ol]
Synonyms	Bisphenol S-d8, BPS-d8
CAS Number	2483831-28-1
Molecular Formula	C₁₂H₂D₈O₄S
Molecular Weight	258.32 g/mol
Appearance	White to off-white solid

Solubility Profile

Direct quantitative solubility data for 4,4'-Sulfonyldiphenol-d8 is not extensively published. However, the solubility of its non-deuterated analogue, 4,4'-dihydroxydiphenyl sulfone, provides a very strong and reliable proxy, as isotopic labeling has a negligible effect on solubility properties.

Quantitative Solubility Data

The following data, presented as mole fraction solubility (x₁), was determined for the non-deuterated 4,4'-dihydroxydiphenyl sulfone using an isothermal saturation method. The solubility in all tested solvents was found to increase with temperature, indicating an endothermic dissolution process.

Table 1: Mole Fraction Solubility (x₁) of 4,4'-Dihydroxydiphenyl Sulfone in Various Organic Solvents at Different Temperatures (K) [1][2]

Temperature (K)	Acetone	Acetonitrile (B52724)	Ethyl Acetate	1-Butanol	Methanol	Ethanol	n-Propanol
278.15	0.1691	0.0526	0.0381	0.0215	0.0195	0.0191	0.0184
283.15	0.1983	0.0631	0.0463	0.0253	0.0232	0.0227	0.0218
288.15	0.2317	0.0754	0.0561	0.0298	0.0275	0.0269	0.0258
293.15	0.2698	0.0900	0.0679	0.0350	0.0326	0.0318	0.0305
298.15	0.3134	0.1071	0.0819	0.0411	0.0385	0.0375	0.0360
303.15	0.3630	0.1272	0.0986	0.0481	0.0454	0.0441	0.0423
308.15	0.4194	0.1507	0.1184	0.0561	0.0535	0.0518	0.0496
313.15	0.4834	0.1780	0.1418	0.0653	0.0628	0.0606	0.0581

Data extracted from studies on the non-deuterated analogue, 4,4'-dihydroxydiphenyl sulfone.[1][2]

The solubility ranking at 298.15 K is: Acetone > Acetonitrile > Ethyl Acetate > 1-Butanol > Methanol > Ethanol > n-Propanol .[1]

Qualitative Solubility Information

Certificates of Analysis and Safety Data Sheets provide the following qualitative descriptions for 4,4'-Sulfonyldiphenol-d8 and its non-deuterated form:

• Methanol : Slightly soluble.

• Ethanol : Soluble.

• Water : Soluble (1100 mg/L for the non-deuterated form).

Stability Profile and Potential Degradation Pathways

The stability of 4,4'-Sulfonyldiphenol-d8 is crucial for its use as an analytical standard. While stable under recommended storage conditions (powder at -20°C for up to 3 years, in solvent at -80°C for up to 6 months), its stability in various organic solvents at ambient conditions can be influenced by factors like light, oxygen, pH, and temperature.

Forced degradation studies on the parent compound, Bisphenol S, reveal its potential degradation pathways. The core sulfonyldiphenol structure is susceptible to oxidation and photolysis.

• Oxidation : The primary degradation pathway involves the oxidation of the phenol (B47542) functional groups. This can be initiated by atmospheric oxygen, trace metal impurities, or peroxides that may be present in older organic solvents. The reaction can proceed through the formation of phenoxyl radicals, leading to the formation of quinone-type structures and potentially ring-opening products under more severe conditions.

• Photolysis : Exposure to UV light can induce photodegradation. This process can lead to the cleavage of the carbon-sulfur bond, resulting in the formation of phenol and 4-hydroxybenzenesulfonic acid.

• Hydrolysis : While more relevant in aqueous solutions, the presence of water in hygroscopic organic solvents could potentially facilitate hydrolysis, though this is generally a slow process for the sulfone group under neutral conditions.

Caption: Logical diagram of potential degradation pathways.

Experimental Protocols

For researchers needing to generate specific data for their unique solvent systems or formulations, the following detailed protocols are provided.

Protocol for Solubility Determination (Isothermal Saturation Method)

This method, also known as the shake-flask method, is considered the gold standard for determining equilibrium solubility.[3]

Objective: To determine the equilibrium solubility of 4,4'-Sulfonyldiphenol-d8 in a specific organic solvent at a constant temperature.

Materials:

• 4,4'-Sulfonyldiphenol-d8 (solid)

• High-purity organic solvent of interest

• Thermostatically controlled shaker or water bath

• Calibrated thermometer

• Glass vials with screw caps

• Syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

• Volumetric flasks and pipettes

• Validated analytical instrument (e.g., HPLC-UV, LC-MS)

Procedure:

• Preparation: Add an excess amount of solid 4,4'-Sulfonyldiphenol-d8 to a series of glass vials. The excess solid is crucial to ensure saturation is reached.

• Solvent Addition: Accurately add a known volume or mass of the organic solvent to each vial.

• Equilibration: Tightly cap the vials and place them in the thermostatic shaker set to the desired temperature (e.g., 298.15 K / 25 °C). Agitate the vials for a sufficient period to reach equilibrium (typically 24-72 hours). It is recommended to sample at multiple time points (e.g., 24, 48, 72 hours) to confirm that the concentration has plateaued, signifying equilibrium.

• Phase Separation: Once equilibrium is reached, stop the agitation and allow the vials to rest in the thermostatic bath for at least 2-4 hours to allow the excess solid to settle.

• Sampling: Carefully withdraw a sample from the clear supernatant using a syringe. Immediately pass the solution through a syringe filter into a pre-weighed vial to remove any undissolved microparticles.

• Analysis:

  • Gravimetric Method: Evaporate the solvent from the filtered, pre-weighed sample vial under vacuum or a gentle stream of nitrogen and weigh the remaining solid residue. Calculate the solubility based on the mass of the residue and the initial mass of the solvent.

  • Chromatographic Method: Accurately dilute the filtered sample with a suitable solvent and analyze its concentration using a pre-validated HPLC-UV or LC-MS method against a calibration curve.

• Data Reporting: Express solubility in units such as mg/mL, g/L, molarity (mol/L), or mole fraction.

Protocol for Stability Assessment (Stability-Indicating HPLC Method)

This protocol describes how to assess the stability of 4,4'-Sulfonyldiphenol-d8 in a specific organic solvent over time. A stability-indicating method is one that can accurately quantify the parent compound without interference from any potential degradation products.[4][5]

Objective: To evaluate the chemical stability of 4,4'-Sulfonyldiphenol-d8 in solution under defined storage conditions (e.g., ambient temperature, protected from light).

Materials:

• Stock solution of 4,4'-Sulfonyldiphenol-d8 in the organic solvent of interest (e.g., at 1 mg/mL).

• Storage vials (e.g., amber glass vials to protect from light).

• HPLC system with a suitable detector (DAD or MS is preferred).

• Reversed-phase C18 column.

• Mobile phase components (e.g., HPLC-grade acetonitrile and water with formic acid).

Procedure:

• Method Development (if not available): Develop an HPLC method capable of separating 4,4'-Sulfonyldiphenol-d8 from potential impurities and degradation products. A gradient elution method is typically required. Forced degradation studies (exposing the solution to acid, base, peroxide, heat, and light) can be used to generate degradants and prove the method's specificity.[6][7]

• Sample Preparation: Prepare a solution of 4,4'-Sulfonyldiphenol-d8 in the test solvent at a known concentration.

• Initial Analysis (T=0): Immediately analyze the solution to determine the initial concentration and purity. This serves as the baseline. Record the peak area and retention time of the parent compound and note any impurity peaks.

• Storage: Aliquot the solution into several vials and store them under the desired conditions (e.g., 25 °C/dark, 40 °C/dark, 25 °C/light).

• Time-Point Analysis: At predetermined time points (e.g., 1, 3, 7, 14, 30 days), remove a vial from storage and analyze it using the stability-indicating HPLC method.

• Data Evaluation:

  • Compare the peak area of 4,4'-Sulfonyldiphenol-d8 at each time point to the T=0 value to calculate the percentage remaining.

  • Examine the chromatograms for any new peaks (degradation products) or significant increases in existing impurity peaks.

  • Calculate the "mass balance" by summing the area of the parent peak and all degradation product peaks (if quantifiable) to ensure all components are accounted for.

• Reporting: Report the stability as the percentage of the initial concentration remaining over time. Note the formation of any major degradation products.

Experimental Workflow Visualization

The following diagram illustrates a comprehensive workflow for the systematic evaluation of the solubility and stability of 4,4'-Sulfonyldiphenol-d8.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. dissolutiontech.com [dissolutiontech.com]
• 4. ijtsrd.com [ijtsrd.com]
• 5. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 6. acdlabs.com [acdlabs.com]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Endocrine Disrupting Potential of Bisphenol S: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Foreword

Bisphenol A (BPA) has long been a subject of scrutiny for its endocrine-disrupting properties, leading to its gradual replacement in many consumer products. Bisphenol S (BPS), a primary substitute, was initially considered a safer alternative. However, a growing body of scientific evidence suggests that BPS may exert similar, and in some cases, more potent, endocrine-disrupting effects. This technical guide provides a comprehensive overview of the current state of knowledge regarding the endocrine-disrupting potential of Bisphenol S, with a focus on its interactions with estrogen, androgen, and thyroid hormone signaling pathways. This document is intended to serve as a resource for researchers, scientists, and drug development professionals engaged in the study of endocrine disruptors and the development of safer chemical alternatives.

It is important to note that while this guide delves into the effects of BPS, there is a significant lack of publicly available research on the endocrine-disrupting potential of its isotopes (e.g., deuterated or ¹³C-labeled BPS). Future research in this area is warranted to fully understand the biological activity of these compounds.

Estrogenic and Anti-Estrogenic Activity of Bisphenol S

BPS has been demonstrated to interact with estrogen receptors (ERs), primarily ERα and ERβ, leading to both estrogenic (agonistic) and anti-estrogenic (antagonistic) effects. These interactions can disrupt normal estrogen signaling, which is crucial for the development and function of reproductive, nervous, and skeletal systems.

In Vitro Evidence

A variety of in vitro assays have been employed to characterize the estrogenic activity of BPS. These studies consistently show that BPS can bind to ERs and induce estrogen-responsive gene expression and cell proliferation. However, its potency relative to 17β-estradiol (E2) and BPA varies depending on the experimental system.

Assay Type	Cell Line	Endpoint	BPS Potency/Effect	Reference
Receptor Binding	Human ERα	Competitive Binding	Lower affinity than BPA	[1][2]
Transcriptional Activation	MCF-7	ERE-Luciferase Reporter	Weak agonist activity, EC50 of 2.2 μM	[3]
Transcriptional Activation	MVLN	Luciferase Reporter	Nuclear ERα binding activity order: BPAF > BPZ > BPP > BPB > BPA > BPF > BPS	[1]
Cell Proliferation	MCF-7, T47D	MTT & Clonogenic Assays	Promoted cell proliferation at 0.5–5 μM
Nongenomic Signaling	GH3/B6/F10 Rat Pituitary Cells	ERK Phosphorylation	Nonmonotonic dose-dependent activation (10⁻¹⁵ to 10⁻⁷ M)	[4]

In Vivo Evidence

Animal studies have corroborated the in vitro findings, demonstrating that BPS exposure can lead to physiological changes indicative of endocrine disruption.

Animal Model	Exposure Route	Observed Effects	Reference
Rats	Not specified	Increased uterine weight	[5]
Zebrafish	Aqueous	Decreased gonad weight, altered plasma estrogen and testosterone (B1683101) levels, disrupted reproduction	[5]
Brown Trout	Sustained-release implants	No significant increase in vitellogenin (an estrogenic biomarker)	[6]

Signaling Pathways

BPS can modulate both genomic and non-genomic estrogen signaling pathways.

• Genomic Pathway: BPS binds to nuclear ERs, leading to the transcription of estrogen-responsive genes.

• Non-Genomic Pathway: BPS can rapidly activate membrane-associated ERs (mERs), leading to the activation of intracellular signaling cascades such as the MAPK/ERK pathway.[4]

References

• 1. Weak estrogenic transcriptional activities of Bisphenol A and Bisphenol S - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Estrogenic activity of BPA alternatives | Food Packaging Forum [foodpackagingforum.org]
• 3. Bisphenol A affects androgen receptor function via multiple mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bisphenol S Disrupts Estradiol-Induced Nongenomic Signaling in a Rat Pituitary Cell Line: Effects on Cell Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bisphenol S and F: A Systematic Review and Comparison of the Hormonal Activity of Bisphenol A Substitutes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Bisphenol A and Bisphenol S Induce Endocrine and Chromosomal Alterations in Brown Trout [frontiersin.org]

Protocols & Analytical Methods

Application Note: High-Throughput Analysis of Bisphenol S in Human Urine by LC-MS/MS Using a Deuterated Internal Standard

AN-BPS-001

Abstract

This application note describes a sensitive and robust method for the quantitative analysis of Bisphenol S (BPS) in human urine using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The use of 4,4'-Sulfonyldiphenol-d8 (BPS-d8) as an internal standard (IS) ensures high accuracy and precision by compensating for matrix effects and variability during sample preparation and analysis.[1] The method involves a straightforward sample preparation procedure followed by a rapid LC-MS/MS analysis, making it suitable for high-throughput biomonitoring studies.

Introduction

Bisphenol S (BPS) is an industrial chemical used in the production of polycarbonates and epoxy resins, and is increasingly used as a replacement for Bisphenol A (BPA).[2] Due to its potential endocrine-disrupting properties and widespread human exposure, there is a growing need for reliable and sensitive analytical methods to monitor BPS levels in biological matrices.[3] LC-MS/MS has become the preferred technique for the determination of bisphenols in various samples due to its high selectivity and sensitivity.[4][5] The incorporation of a stable isotope-labeled internal standard, such as 4,4'-Sulfonyldiphenol-d8, is crucial for accurate quantification by correcting for potential sample loss during preparation and ion suppression or enhancement in the MS source.[1][6] This application note provides a detailed protocol for the extraction and quantification of BPS in human urine, validated for its performance and suitable for researchers, scientists, and drug development professionals.

Experimental

Materials and Reagents

• Bisphenol S (BPS), analytical standard

• 4,4'-Sulfonyldiphenol-d8 (BPS-d8), as an internal standard

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Sodium acetate (B1210297) buffer

• Enzymatic hydrolysis solution (e.g., β-glucuronidase/arylsulfatase)

Sample Preparation

A dispersive liquid-liquid microextraction (DLLME) procedure is employed for the extraction of BPS from urine samples.[1]

• Sample Thawing and Spiking: Urine samples are brought to room temperature and vortexed. A 500 µL aliquot of the urine sample is transferred to a glass centrifuge tube. 100 µL of the BPS-d8 internal standard spiking solution is added.[1]

• Buffering: 1 mL of sodium acetate buffer is added to the sample.[1]

• Enzymatic Hydrolysis: To determine total BPS (free and conjugated forms), the samples are subjected to enzymatic hydrolysis.[1]

• Extraction: The analytes are then enriched and separated from the matrix components using DLLME.[1]

LC-MS/MS Conditions

The chromatographic separation is performed on a UPLC system coupled to a triple quadrupole mass spectrometer.

Table 1: LC-MS/MS Instrumental Parameters

Parameter	Value
LC System	UPLC System
Column	Kinetex C18 (100 x 2.1 mm, 2.6 µm)[3]
Mobile Phase A	Water[7]
Mobile Phase B	Methanol[7]
Flow Rate	0.3 mL/min[7]
Column Temperature	30 °C[7]
Injection Volume	0.8 µL[7]
MS/MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode[8]
Multiple Reaction Monitoring (MRM)	Specific precursor and product ion transitions for BPS and BPS-d8 are monitored.

Results and Discussion

The method was validated for linearity, limit of detection (LOD), limit of quantification (LOQ), precision, and accuracy.

Method Performance

The use of the deuterated internal standard, BPS-d8, effectively compensates for matrix effects, leading to excellent precision and accuracy.[1]

Table 2: Method Validation Data for BPS in Urine

Parameter	Result
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.02 µg/L[1]
Limit of Quantification (LOQ)	0.05 µg/L[1]
Within-day Precision (RSD)	2.8% - 8.2%[1]
Day-to-day Precision (RSD)	7.2% - 21.1%[1]
Recovery	91.7% - 97.2%[1]

Conclusion

The LC-MS/MS method presented here, utilizing 4,4'-Sulfonyldiphenol-d8 as an internal standard, provides a reliable, sensitive, and high-throughput solution for the quantification of Bisphenol S in human urine. The detailed protocol and validated performance demonstrate its suitability for large-scale biomonitoring studies and clinical research.

Detailed Protocol: Quantification of Bisphenol S in Human Urine using LC-MS/MS and 4,4'-Sulfonyldiphenol-d8 Internal Standard

Scope

This protocol details the procedure for the quantitative analysis of Bisphenol S (BPS) in human urine samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) and 4,4'-Sulfonyldiphenol-d8 (BPS-d8) as an internal standard.

Materials and Equipment

2.1. Reagents

• Bisphenol S (BPS), analytical standard

• 4,4'-Sulfonyldiphenol-d8 (BPS-d8)

• Methanol, LC-MS grade

• Water, LC-MS grade

• Sodium acetate buffer

• β-glucuronidase/arylsulfatase from Helix pomatia

2.2. Equipment

• UPLC system

• Triple quadrupole mass spectrometer with ESI source

• Analytical balance

• Vortex mixer

• Centrifuge

• Glass centrifuge tubes

• Pipettes and tips

Procedure

3.1. Standard and Sample Preparation

• Stock Solutions: Prepare individual stock solutions of BPS and BPS-d8 in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the BPS stock solution with methanol:water (50:50, v/v).

• Internal Standard Spiking Solution: Prepare a working solution of BPS-d8 in methanol:water (50:50, v/v) at an appropriate concentration.

• Urine Sample Preparation:

  • Thaw frozen urine samples to room temperature and vortex for 30 seconds.

  • Pipette 500 µL of urine into a labeled glass centrifuge tube.

  • Add 100 µL of the BPS-d8 internal standard spiking solution to each sample.[1]

  • Add 1 mL of sodium acetate buffer.[1]

  • For total BPS measurement, add the enzymatic hydrolysis solution and incubate as required.

  • Perform dispersive liquid-liquid microextraction (DLLME) as per established protocols.[1]

  • After extraction, transfer the organic phase to an autosampler vial for LC-MS/MS analysis.

3.2. LC-MS/MS Analysis

• Set up the LC-MS/MS system with the parameters outlined in Table 1 .

• Equilibrate the column with the initial mobile phase conditions.

• Create a sequence table including calibration standards, quality control samples, and the prepared urine samples.

• Inject the samples and acquire data in MRM mode.

3.3. Data Analysis

• Integrate the chromatographic peaks for BPS and BPS-d8.

• Calculate the peak area ratio of BPS to BPS-d8.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of BPS in the urine samples from the calibration curve.

Visualizations

Caption: Experimental workflow from urine sample preparation to LC-MS/MS analysis.

Caption: Logical flow for the quantification of BPS using the internal standard method.

References

• 1. series.publisso.de [series.publisso.de]
• 2. LC-MS/MS analysis of bisphenol S and five other bisphenols in total diet food samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Fast Method for Determination of Seven Bisphenols in Human Breast Milk Samples with the Use of HPLC-FLD - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. lcms.cz [lcms.cz]
• 8. library.dphen1.com [library.dphen1.com]

Application Notes and Protocols for Bisphenol Analysis using Isotope Dilution Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the quantitative analysis of bisphenol A (BPA) and its analogues in various matrices using isotope dilution mass spectrometry (IDMS). This method offers high accuracy and precision by incorporating stable isotope-labeled internal standards to correct for matrix effects and variations during sample preparation and analysis.

Introduction

Bisphenols are a group of chemicals widely used in the production of polycarbonate plastics and epoxy resins, which are found in numerous consumer products, including food and beverage containers.[1][2] Concerns over their potential endocrine-disrupting properties have led to increased demand for sensitive and reliable analytical methods to monitor human exposure and environmental contamination.[1] Isotope dilution mass spectrometry, most commonly coupled with liquid chromatography (LC-MS/MS) or gas chromatography (GC-MS), has become the gold standard for the accurate quantification of bisphenols in complex matrices.[3][4] This technique involves spiking a sample with a known amount of an isotopically labeled analogue of the target analyte. Since the labeled standard is chemically identical to the native analyte, it experiences the same extraction efficiency and ionization response, allowing for precise correction of analytical variability.

Experimental Protocols

The following protocols are generalized procedures based on established methods. Researchers should optimize these protocols for their specific analytes, matrices, and instrumentation.

Materials and Reagents

• Standards: Analytical standards of native bisphenols (BPA, BPS, BPF, etc.) and their corresponding stable isotope-labeled internal standards (e.g., ¹³C₁₂-BPA, BPA-d₁₆).[3][4][5]

• Solvents: HPLC or LC-MS grade acetonitrile, methanol, water, dichloromethane (B109758), and hexane (B92381).[5]

• Reagents: Formic acid, ammonium (B1175870) acetate, ammonium hydroxide (B78521), pyridine-3-sulfonyl chloride (for derivatization), dansyl chloride (for derivatization), β-glucuronidase/sulfatase (for deconjugation of total bisphenol analysis), and anhydrous magnesium sulfate (B86663).[2][5][6][7][8]

• Solid-Phase Extraction (SPE) Cartridges: Various sorbents like C18 or polymeric phases may be used depending on the matrix.[6][7]

• QuEChERS Kits: Containing salts like magnesium sulfate and sodium chloride for extraction and partitioning.[5]

Sample Preparation

The choice of sample preparation technique depends heavily on the matrix. Below are examples for different sample types.

Protocol 2.2.1: Solid Foodstuffs (e.g., Ready-Made Meals) [6][7]

• Homogenization: Homogenize the solid sample. For dry or complex samples, disruption with sand can improve extraction efficiency.[6][7]

• Spiking: Spike the homogenized sample with the isotope-labeled internal standard solution.

• Extraction: Perform ultrasound-assisted extraction (UAE) with a suitable solvent like acetonitrile.

• Clean-up: Use a selective solid-phase extraction (SPE) procedure to remove matrix interferences.

• Derivatization (Optional): To enhance ionization efficiency in LC-MS, bisphenols can be derivatized using reagents like pyridine-3-sulfonyl chloride.[6][7]

• Reconstitution: Evaporate the final extract to dryness and reconstitute in the mobile phase for analysis.

Protocol 2.2.2: Biological Fluids (e.g., Urine, Plasma, Serum) [9][10][11]

• Spiking: Add the isotope-labeled internal standard to the liquid sample.

• Enzymatic Deconjugation (for Total Bisphenol Analysis): To measure both free and conjugated bisphenols, incubate the sample with β-glucuronidase and sulfatase enzymes (e.g., at 37°C for 2-18 hours).[2][12]

• Protein Precipitation: For plasma or serum, precipitate proteins by adding a solvent like cold acetonitrile. Centrifuge to separate the supernatant.[12]

• Extraction: Perform liquid-liquid extraction (LLE) or solid-phase extraction (SPE) for further cleanup and concentration.

• Reconstitution: Evaporate the extract and reconstitute in the mobile phase.

Protocol 2.2.3: Environmental Samples (e.g., Water, Dust) [8][13]

• Water Samples:

  • Spike the water sample with the internal standard.

  • Perform liquid-liquid extraction using a solvent like dichloromethane or use SPE to concentrate the analytes.[8]

• Dust Samples:

  • Spike the dust sample with the internal standard.

  • Extract using ultrasonication with a solvent mixture (e.g., hexane and dichloromethane).[13]

  • Perform SPE for cleanup.

• Derivatization (Optional): Derivatization with reagents like dansyl chloride can improve sensitivity and chromatographic behavior, particularly for GC-MS analysis.[8]

• Reconstitution: Evaporate the final extract and reconstitute for analysis.

Instrumental Analysis: LC-MS/MS

Liquid chromatography coupled with tandem mass spectrometry is the most common technique for bisphenol analysis.

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.[14]

• Column: A reversed-phase column, such as a C18, is typically used for separation (e.g., Kinetex C18, 100x2.1mm, 1.7μm).[9][13]

• Mobile Phase: A gradient elution using water and an organic solvent (methanol or acetonitrile), often with additives like formic acid, acetic acid, or ammonium hydroxide to improve peak shape and ionization.[14][15][16]

• Mass Spectrometer: A triple quadrupole mass spectrometer (QqQ) operated in Multiple Reaction Monitoring (MRM) mode.[14]

• Ionization Source: Electrospray ionization (ESI) in negative mode is commonly used as it provides high sensitivity for bisphenols.[10] Atmospheric pressure chemical ionization (APCI) can also be utilized.[17]

Table 1: Example LC-MS/MS Parameters

Parameter	Setting
LC System	UHPLC System[14]
Column	C18 Column (e.g., 100 x 2.1 mm, 1.8 µm)[15]
Column Temp.	40 °C[15]
Mobile Phase A	Water with 5 mM ammonium hydroxide[15]
Mobile Phase B	Acetonitrile with 5 mM ammonium hydroxide[15]
Flow Rate	0.3 - 0.4 mL/min[14][15]
Injection Vol.	5 - 10 µL[14][15]
Ionization Mode	ESI Negative[10]
Spray Voltage	-3300 V to -3500 V[14][15]
Source Temp.	200 - 350 °C[14]

| MRM Transitions | Analyte-specific precursor > product ion pairs (see data tables) |

Data Presentation: Method Validation Summary

The following tables summarize typical quantitative performance data from validated isotope dilution mass spectrometry methods for bisphenol analysis.

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for Various Bisphenols and Matrices

Analyte	Matrix	LOD	LOQ	Reference
Bisphenol A	Food Crops	0.01 - 0.20 µg/kg	0.04 - 0.60 µg/kg	[4]
Bisphenol Analogues	Ready-Made Meals	0.025 - 0.140 µg/kg	-	[6][7]
Bisphenol A	Human Plasma	-	0.1 ng/mL	[9]
MCBPA, DCBPA, TCBPA	Human Plasma	-	0.005 ng/mL	[9]
TTCBPA	Human Plasma	-	0.02 ng/mL	[9]
Bisphenol S	Rodent Plasma	1.15 ng/mL (free)	5.0 ng/mL	[12]
BPA & Analogues	River Water	-	0.005 - 0.02 ng/mL	[8]
BPA & Analogues	Sediment	-	0.15 - 0.80 ng/g	[8]
Bisphenol A	Indoor Dust	-	15.0 ng/g	[13]

| Bisphenol F | Indoor Dust | - | 12.0 ng/g |[13] |

Table 3: Precision and Accuracy/Recovery Data

Matrix	Precision (RSD%)	Accuracy/Recovery (%)	Reference
Ready-Made Meals	≤7.8% (repeatability), ≤10% (intermediate)	Trueness demonstrated by spike recovery	[6][7]
Food Crops	-	>90%	[4]
Human Plasma	≤17% (at LLOQ), ≤12% (other levels)	83-115% (at LLOQ), 85-107% (other levels)	[9]
Plant-Based Beverages	-	78.0 - 105.0%	[14]
Amniotic Fluid	<12%	80.9 - 115.9%	[16]

| Serum, Urine, Follicular Fluid | ≤12% (FF), ≤11% (Serum), ≤10% (Urine) | ≤115% (FF), ≤113% (Serum), ≤115% (Urine) |[11] |

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for bisphenol analysis using isotope dilution LC-MS/MS.

Caption: Workflow for Bisphenol Analysis by Isotope Dilution LC-MS/MS.

References

• 1. Comprehensive LC-MS/MS Analysis of 15 Bisphenols in 8 Minutes [restek.com]
• 2. Method Development for Selected Bisphenols Analysis in Sweetened Condensed Milk from a Can and Breast Milk Samples by HPLC–DAD and HPLC-QqQ-MS: Comparison of Sorbents (Z-SEP, Z-SEP Plus, PSA, C18, Chitin and EMR-Lipid) for Clean-Up of QuEChERS Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 3. library.dphen1.com [library.dphen1.com]
• 4. Isotope dilution-gas chromatography/mass spectrometry method for the analysis of alkylphenols, bisphenol A, and estrogens in food crops - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Simultaneous Quantification of 16 Bisphenol Analogues in Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Development and validation of a stable-isotope dilution liquid chromatography-tandem mass spectrometry method for the determination of bisphenols in ready-made meals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. library.dphen1.com [library.dphen1.com]
• 9. sciex.com [sciex.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Development and Validation of an Analytical Method for Quantitation of Bisphenol S in Rodent Plasma, Amniotic Fluid and Fetuses by UPLC–MS-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Determination of Bisphenol in Indoor Dust Samples by Liquid Chromatography in Combination with Quadrupole Mass Spectrometry (LC-MS/MS) | VNU Journal of Science: Natural Sciences and Technology [js.vnu.edu.vn]
• 14. mdpi.com [mdpi.com]
• 15. library.dphen1.com [library.dphen1.com]
• 16. Application of High-Performance Liquid Chromatography Combined with Fluorescence Detector and Dispersive Liquid–Liquid Microextraction to Quantification of Selected Bisphenols in Human Amniotic Fluid Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 17. documents.thermofisher.com [documents.thermofisher.com]

Application Note: Quantification of Bisphenol S in Human Plasma using 4,4'-Sulfonyldiphenol-d8 by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the sensitive and accurate quantification of Bisphenol S (BPS) in human plasma using a stable isotope-labeled internal standard, 4,4'-Sulfonyldiphenol-d8 (BPS-d8). The method employs a simple protein precipitation extraction followed by analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This robust and reproducible method is suitable for pharmacokinetic studies, biomonitoring, and toxicological assessments of BPS in a research and drug development setting. All quantitative data is summarized for clear comparison, and detailed experimental protocols are provided.

Introduction

Bisphenol S (BPS) is a chemical compound used in the manufacturing of plastics and resins and is a common replacement for Bisphenol A (BPA).[1] Due to its widespread use, there is a growing concern about human exposure and its potential health effects. BPS has been shown to be an endocrine disruptor, capable of interacting with estrogen receptors and affecting cellular signaling pathways.[2][3][4][5][6] Accurate and sensitive quantification of BPS in human biological matrices is crucial for assessing exposure levels and understanding its toxicokinetics. This application note details a validated LC-MS/MS method for the determination of BPS in human plasma, utilizing 4,4'-Sulfonyldiphenol-d8 as an internal standard to ensure high accuracy and precision by correcting for matrix effects and variations in sample processing.

Experimental Protocols

Materials and Reagents

• Bisphenol S (BPS), analytical standard grade

• 4,4'-Sulfonyldiphenol-d8 (BPS-d8), as an internal standard

• Acetonitrile (B52724), LC-MS grade

• Methanol, LC-MS grade

• Ammonium acetate, analytical grade

• Formic acid, LC-MS grade

• Ultrapure water

• Human plasma (sourced ethically)

Stock and Working Solutions

• BPS Stock Solution (1 mg/mL): Accurately weigh and dissolve BPS in methanol.

• BPS-d8 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve BPS-d8 in methanol.

• BPS Working Solutions: Prepare a series of working solutions by serially diluting the BPS stock solution with a methanol/water (50:50, v/v) mixture to create calibration standards.

• IS Working Solution (100 ng/mL): Dilute the BPS-d8 stock solution in a methanol/water (50:50, v/v) mixture.

Sample Preparation: Protein Precipitation

• Thaw human plasma samples at room temperature.

• To a 100 µL aliquot of plasma in a microcentrifuge tube, add 10 µL of the 100 ng/mL IS working solution.

• Vortex briefly to mix.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase composition.

• Vortex to mix and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

Liquid Chromatography (LC)

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	2 mM Ammonium Acetate in Water
Mobile Phase B	Methanol
Flow Rate	0.35 mL/min
Column Temperature	40°C
Injection Volume	2 µL
Gradient	Start with 20% B, ramp to 98% B over 6 min, hold for 3 min, return to 20% B at 9.01 min, and equilibrate for 2 min.

Tandem Mass Spectrometry (MS/MS)

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Ion Spray Voltage	-3000 V
Source Temperature	650°C
MRM Transitions	BPS: 248.9 → 107.9, BPS-d8: 257.0 → 112.0

Quantitative Data Summary

The following tables summarize the validation parameters for the quantification of BPS in human plasma.

Table 1: Calibration Curve and Linearity

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)
BPS	0.05 - 5	> 0.99

Table 2: Accuracy and Precision

QC Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Accuracy (%)
Low QC (e.g., 0.15)	< 15	< 15	93 - 115	93 - 115
Mid QC (e.g., 1.5)	< 15	< 15	93 - 115	93 - 115
High QC (e.g., 4.0)	< 15	< 15	93 - 115	93 - 115

Table 3: Limit of Detection and Quantification

Parameter	Value (ng/mL)
Limit of Detection (LOD)	~0.02
Limit of Quantification (LOQ)	0.05

Experimental Workflow

Caption: Experimental workflow for BPS quantification in human plasma.

BPS Signaling Pathway

BPS, similar to BPA, can act as an endocrine disruptor by interacting with estrogen receptors (ERα and ERβ). This interaction can trigger non-genomic signaling pathways, leading to various cellular responses. One such pathway involves the activation of membrane-bound estrogen receptors, leading to the activation of downstream kinases like ERK and JNK.[2] This can ultimately affect cell proliferation, apoptosis, and hormone release.

Caption: Simplified BPS estrogen receptor signaling pathway.

Conclusion

The described LC-MS/MS method provides a reliable and sensitive tool for the quantification of Bisphenol S in human plasma. The use of a deuterated internal standard, 4,4'-Sulfonyldiphenol-d8, ensures the accuracy and precision of the results. This application note offers a comprehensive protocol that can be readily implemented in research and clinical laboratories for biomonitoring and toxicokinetic studies of BPS. The provided information on the signaling pathways of BPS highlights the importance of such analytical methods in understanding its potential biological effects.

References

• 1. lcms.cz [lcms.cz]
• 2. Bisphenol S Disrupts Estradiol-Induced Nongenomic Signaling in a Rat Pituitary Cell Line: Effects on Cell Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanisms of bisphenol A and its analogs as endocrine disruptors via nuclear receptors and related signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. How Does Bisphenol a (BPA) Specifically Interfere with the Estrogen Receptor Pathway? → Learn [pollution.sustainability-directory.com]

Application Note: High-Sensitivity Analysis of Bisphenol S in Food Contact Materials Using 4,4'-Sulfonyldiphenol-d8 for Accurate Quantification

Abstract

Bisphenol S (BPS) is increasingly used as a substitute for Bisphenol A (BPA) in the manufacturing of various food contact materials (FCMs), such as polycarbonate plastics, epoxy resins for can coatings, and thermal paper.[1][2] However, concerns about the potential endocrine-disrupting properties of BPS necessitate sensitive and accurate monitoring of its migration into foodstuffs.[1][3] This application note details a robust and reliable analytical method for the determination of BPS in food contact materials using a stable isotope-labeled internal standard, 4,4'-Sulfonyldiphenol-d8 (BPS-d8), coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of isotope dilution analysis (IDA) effectively compensates for matrix effects and variations during sample preparation and analysis, ensuring high accuracy and precision.[4] This document provides detailed protocols for sample preparation, instrumental analysis, and method validation, intended for researchers and scientists in food safety and analytical chemistry.

Introduction

Food contact materials are a potential source of chemical migration into food. BPS, a structural analogue of BPA, is permitted for use in the manufacturing of plastic materials intended to come into contact with food, with a specific migration limit (SML) of 0.05 mg/kg in the European Union.[1][2] The monitoring of BPS migration is crucial for ensuring consumer safety and regulatory compliance. Analytical methods for BPS detection include liquid chromatography with fluorescence detection (HPLC-FLD) and gas chromatography-mass spectrometry (GC-MS), but LC-MS/MS is widely preferred due to its high sensitivity and selectivity.[1]

The complexity of food matrices can lead to significant matrix effects, such as ion suppression or enhancement, which can compromise the accuracy of quantification. The stable isotope dilution assay (SIDA) is a powerful technique to overcome these challenges.[4] By spiking the sample with a known amount of a stable isotope-labeled analogue of the analyte (in this case, BPS-d8) at the beginning of the sample preparation process, any loss of analyte during extraction, clean-up, and analysis is corrected for by the corresponding loss of the internal standard.[4] This results in a more accurate and precise determination of the analyte concentration.

Principle of the Method

This method employs an isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) approach for the quantification of BPS in food contact materials. A sample of the food contact material is extracted with an appropriate solvent after being spiked with a known concentration of BPS-d8. The extract is then cleaned up using solid-phase extraction (SPE) to remove potential interferences. The purified extract is analyzed by LC-MS/MS in multiple reaction monitoring (MRM) mode. The ratio of the peak area of the BPS to that of the BPS-d8 is used to calculate the concentration of BPS in the original sample.

Materials and Reagents

• Standards: 4,4'-Sulfonyldiphenol (BPS, >99% purity), 4,4'-Sulfonyldiphenol-d8 (BPS-d8, >98% purity, deuterated)

• Solvents: Acetonitrile (B52724) (ACN, LC-MS grade), Methanol (B129727) (MeOH, LC-MS grade), Water (LC-MS grade), Dichloromethane (B109758) (DCM, HPLC grade)

• Reagents: Formic acid (FA, >98%), Ammonium (B1175870) acetate (B1210297)

• SPE Cartridges: Hydrophilic-Lipophilic Balanced (HLB) cartridges

• Filters: 0.22 µm syringe filters (PTFE or Nylon)

Experimental Protocols

Standard Solution Preparation

• Stock Solutions (100 µg/mL): Accurately weigh and dissolve BPS and BPS-d8 in methanol to prepare individual stock solutions of 100 µg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the BPS stock solution with methanol to create calibration standards ranging from 1 to 100 µg/L.

• Internal Standard Spiking Solution: Prepare a BPS-d8 working solution (e.g., 100 µg/L) by diluting the BPS-d8 stock solution with methanol.

Sample Preparation

The following is a general procedure that may need to be optimized based on the specific food contact material.

• Sample Pre-treatment: Cut the food contact material (e.g., plastic bottle, can coating, thermal paper) into small pieces (approximately 1 cm²). For paper samples, no further treatment may be necessary. For plastic samples, dissolution in a solvent like dichloromethane followed by precipitation of the polymer with methanol can be employed.[5]

• Spiking: Accurately weigh a portion of the prepared sample (e.g., 1 gram) into a glass vial. Add a known volume of the BPS-d8 internal standard spiking solution.

• Extraction: Add a suitable extraction solvent (e.g., 10 mL of acetonitrile or methanol). Extraction can be performed by shaking, ultrasonication, or accelerated solvent extraction (ASE).[6][7] For example, sonicate the sample for 30 minutes.

• Centrifugation and Filtration: Centrifuge the extract to separate the solid material. Filter the supernatant through a 0.22 µm syringe filter.

• Solid-Phase Extraction (SPE) Clean-up:

  • Condition an HLB SPE cartridge with methanol followed by water.

  • Load the filtered extract onto the cartridge.

  • Wash the cartridge with water to remove polar interferences.

  • Elute the BPS and BPS-d8 with methanol or acetonitrile.

• Final Sample Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume (e.g., 1 mL) of the mobile phase.

LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size) is commonly used.[1]

  • Mobile Phase: A gradient of water (A) and methanol or acetonitrile (B), both containing a small amount of formic acid or ammonium acetate to improve ionization.

  • Flow Rate: 0.2 - 0.4 mL/min.

  • Injection Volume: 5 - 10 µL.

• Tandem Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Monitoring Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: The specific precursor and product ions for BPS and BPS-d8 should be optimized. Example transitions are provided in the table below.

  • Instrument Parameters: Optimize declustering potential, collision energy, and other instrument-specific parameters for maximum sensitivity.[8]

Data Presentation

Table 1: Example LC-MS/MS Parameters for BPS and BPS-d8 Analysis

Parameter	BPS	BPS-d8
Precursor Ion (m/z)	249.0	257.0
Product Ion 1 (m/z)	108.0	112.0
Product Ion 2 (m/z)	155.0	163.0
Dwell Time (ms)	100	100
Collision Energy (V)	-34	-34
Declustering Potential (V)	-60	-60

Note: These are example parameters and should be optimized for the specific instrument used.[8]

Table 2: Method Validation Data Summary (Hypothetical Data Based on Literature Review)

Parameter	Result
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.025 - 1 µg/kg
Limit of Quantification (LOQ)	0.1 - 5 µg/kg
Recovery (%)	85 - 115%
Precision (RSD %)	< 15%

Note: These values are typical performance characteristics reported in various studies and may vary depending on the matrix and instrumentation.[1][9]

Visualizations

Caption: Workflow for BPS analysis using BPS-d8.

Conclusion

The described method utilizing 4,4'-Sulfonyldiphenol-d8 as an internal standard provides a highly accurate and sensitive approach for the quantification of BPS in food contact materials. The isotope dilution technique effectively mitigates matrix interferences, leading to reliable data essential for risk assessment and regulatory compliance. This application note serves as a comprehensive guide for laboratories involved in food safety testing, enabling them to implement a robust analytical method for monitoring BPS migration.

References

• 1. researchgate.net [researchgate.net]
• 2. foodpackagingforum.org [foodpackagingforum.org]
• 3. prodstoragehoeringspo.blob.core.windows.net [prodstoragehoeringspo.blob.core.windows.net]
• 4. brewingscience.de [brewingscience.de]
• 5. library.dphen1.com [library.dphen1.com]
• 6. Comprehensive Strategy for Sample Preparation for the Analysis of Food Contaminants and Residues by GC–MS/MS: A Review of Recent Research Trends - PMC [pmc.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Development and Validation of an Analytical Method for Quantitation of Bisphenol S in Rodent Plasma, Amniotic Fluid and Fetuses by UPLC–MS-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Note: High-Throughput Analysis of Multiple Bisphenol Analogues in Human Serum by LC-MS/MS

Abstract

Bisphenol A (BPA) and its analogues are a class of endocrine-disrupting chemicals widely used in the production of polycarbonate plastics and epoxy resins.[1] Due to concerns over the potential health risks associated with BPA exposure, many manufacturers have shifted to using BPA analogues.[2][3] This has created a need for sensitive and reliable analytical methods to simultaneously quantify a wide range of bisphenols in biological matrices. This application note presents a detailed protocol for the simultaneous determination of multiple bisphenol analogues in human serum using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method utilizes a straightforward sample preparation procedure followed by a rapid and selective LC-MS/MS analysis, making it suitable for high-throughput biomonitoring studies.

Introduction

Bisphenols are a group of chemicals with two hydroxyphenyl groups that are extensively used in various consumer products, including food and beverage packaging, thermal paper, and dental sealants.[1][4] The most well-known of these is bisphenol A (BPA). Due to its classification as an endocrine disruptor, the use of BPA has been increasingly restricted, leading to its replacement with other bisphenol analogues such as Bisphenol S (BPS) and Bisphenol F (BPF).[5] However, emerging research suggests that these analogues may exhibit similar or even greater hormonal activity and potential toxicity.[2][5]

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the preferred analytical technique for the determination of bisphenols in complex biological matrices due to its high sensitivity, selectivity, and accuracy.[6][7] This application note provides a comprehensive LC-MS/MS method for the simultaneous quantification of 15 common bisphenol analogues in human serum, offering a valuable tool for researchers, scientists, and drug development professionals to assess human exposure to these compounds.

Experimental Protocols

Materials and Reagents

• Standards: Bisphenol A (BPA), Bisphenol AF (BPAF), Bisphenol AP (BPAP), Bisphenol B (BPB), Bisphenol BP (BPBP), Bisphenol C (BPC), Bisphenol E (BPE), Bisphenol F (BPF), Bisphenol G (BPG), Bisphenol M (BPM), Bisphenol P (BPP), Bisphenol PH (BPPH), Bisphenol S (BPS), Bisphenol Z (BPZ), and Tetramethyl Bisphenol F (TMBPF) standards (≥98% purity) were purchased from a reputable chemical supplier.

• Internal Standards (IS): 13C12-Bisphenol A (13C12-BPA) or Bisphenol A-d16 (BPA-d16) can be used as an internal standard.[8]

• Solvents: HPLC-grade or LC-MS grade methanol (B129727), acetonitrile (B52724), and water.

• Reagents: Formic acid, ammonium (B1175870) fluoride (B91410), and β-glucuronidase (from Helix pomatia).

• Sample Preparation: Solid Phase Extraction (SPE) cartridges (e.g., strong anion exchange).[9]

Sample Preparation

A robust sample preparation protocol is crucial for removing matrix interferences and concentrating the analytes of interest.[10] The following protocol is a general guideline and may require optimization based on the specific laboratory setup and sample characteristics.

• Enzymatic Hydrolysis: To measure total (free and conjugated) bisphenol concentrations, enzymatic deconjugation is performed.[7] To 100 µL of human serum, add 25 µL of internal standard solution, and 115 µL of β-glucuronidase enzyme mix in a sodium acetate (B1210297) buffer (pH 5.5).[9]

• Incubation: Vortex the mixture for 10 minutes and then incubate at 37°C for 2 hours.[9]

• Protein Precipitation: After incubation, add 150 µL of 200 mM sodium bicarbonate and 500 µL of ultrapure water.[9] Some methods may use acetonitrile for protein precipitation.[7]

• Solid Phase Extraction (SPE):

  • Condition a strong anion exchange SPE plate with 500 µL of methanol followed by 500 µL of 20 mM sodium bicarbonate.[9]

  • Load the sample onto the SPE plate.

  • Wash the plate with 500 µL of 20 mM sodium carbonate and then 500 µL of methanol.[9]

  • Elute the analytes with 500 µL of 5% formic acid in acetonitrile into a clean collection plate.[9]

• Evaporation and Reconstitution: Evaporate the eluent to dryness under a gentle stream of nitrogen at 60°C.[9] Reconstitute the residue in 200 µL of the initial mobile phase composition (e.g., 50% methanol in water).[9]

LC-MS/MS Analysis

The analysis is performed using a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.

• Liquid Chromatography (LC) Conditions:

  • Column: A reversed-phase column, such as a Phenyl-Hexyl column (e.g., 2.1 x 100 mm, 1.7 µm), is recommended for good separation of bisphenol analogues.[9] A Raptor Biphenyl column has also been shown to provide excellent separation.[2]

  • Mobile Phase A: 0.2 mM ammonium fluoride in 10% methanol in water.[9] Alternatively, 0.01% acetic acid in water can be used.[11]

  • Mobile Phase B: Methanol.[9]

  • Gradient Elution: A typical gradient starts at 15% B, linearly increases to 80% B in 5 minutes, holds for a short period, and then returns to the initial conditions for re-equilibration.[9]

  • Flow Rate: 0.4 mL/min.[9]

  • Injection Volume: 5 µL.[9]

  • Column Temperature: 40°C.[9]

• Mass Spectrometry (MS) Conditions:

  • Ionization: Electrospray ionization (ESI) in negative ion mode is commonly used for bisphenols.[12]

  • Scan Type: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring at least two transitions per analyte (one for quantification and one for confirmation).[12]

  • Ion Source Parameters: These should be optimized for the specific instrument but typical values include:

    • Capillary Voltage: 3.0-4.0 kV

    • Source Temperature: 120-150°C

    • Desolvation Temperature: 350-500°C

    • Nebulizer Gas Flow: Optimized for best signal

    • Sheath Gas Flow: Optimized for best signal

Data Presentation

The following tables summarize the quantitative data for the analysis of multiple bisphenol analogues, including MRM transitions, limits of detection (LOD), and limits of quantification (LOQ).

Table 1: MRM Transitions for Selected Bisphenol Analogues

Analyte	Precursor Ion (m/z)	Product Ion 1 (Quantifier) (m/z)	Product Ion 2 (Qualifier) (m/z)	Reference
BPA	227.1	133.2	212.1	[13]
BPS	249.0	108.0	155.0	[14]
BPF	199.1	106.1	199.1	[14]
BPAF	335.0	151.0	227.0	[14]
BPB	241.1	147.1	226.1	[14]
BPE	213.1	119.1	213.1	[14]
BPZ	267.1	173.1	252.1	[14]

Note: The specific MRM transitions may vary slightly between different instrument manufacturers and should be optimized in-house.

Table 2: Method Detection and Quantification Limits

Analyte	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)	Matrix	Reference
BPA	0.03	0.12	Testis	[13]
BPA	0.1	0.1	Plasma	[12]
BPS	0.06	0.19	Serum	[15]
BPF	0.19	0.63	Serum	[15]
BPE	0.07	0.25	Serum	[15]
BPB	0.05	0.18	Serum	[15]
BPAP	0.09	0.3	Serum	[15]
BPAF	0.07	0.2	Serum	[15]
BPZ	0.06	0.2	Serum	[15]
Multiple BPs	0.24	0.78	Plant-based beverages	[11]

Note: LOD and LOQ values are highly dependent on the matrix, instrumentation, and specific method parameters.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for the LC-MS/MS analysis of bisphenol analogues.

Caption: Experimental workflow for bisphenol analysis.

Caption: Logical approach to method development.

Conclusion

This application note details a robust and sensitive LC-MS/MS method for the simultaneous quantification of multiple bisphenol analogues in human serum. The described protocol, including efficient sample preparation and rapid chromatographic separation, allows for reliable analysis suitable for large-scale biomonitoring studies. The provided quantitative data and experimental parameters serve as a valuable starting point for researchers and scientists in the fields of environmental health, toxicology, and drug development to assess human exposure to this important class of endocrine-disrupting chemicals. Further validation and optimization may be required to adapt this method to specific laboratory conditions and a broader range of biological matrices.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. it.restek.com [it.restek.com]
• 3. Toxicological evaluation of bisphenol analogues: preventive measures and therapeutic interventions - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04285E [pubs.rsc.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Bisphenol A Analogues in Food and Their Hormonal and Obesogenic Effects: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. paginaspersonales.unam.mx [paginaspersonales.unam.mx]
• 8. Troubleshooting of the determination of bisphenol A at ultra-trace levels by liquid chromatography and tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development and Interlaboratory Validation of Two Fast UPLC–MS-MS Methods Determining Urinary Bisphenols, Parabens and Phthalates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Analytical Methods for Determination of Bisphenol A | Pocket Dentistry [pocketdentistry.com]
• 11. mdpi.com [mdpi.com]
• 12. sciex.com [sciex.com]
• 13. A New LC-MS/MS Method for Simultaneous and Quantitative Detection of Bisphenol-A and Steroids in Target Tissues: A Power Tool to Characterize the Interference of Bisphenol-A Exposure on Steroid Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Simultaneous Quantification of 16 Bisphenol Analogues in Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Application Note: Preparation of 4,4'-Sulfonyldiphenol-d8 (BPS-d8) Standard Solutions for Calibration

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate quantification of 4,4'-Sulfonyldiphenol (Bisphenol S, BPS) in various matrices is critical for toxicological studies, environmental monitoring, and ensuring the safety of consumer products and pharmaceuticals. The use of a stable isotope-labeled internal standard, such as 4,4'-Sulfonyldiphenol-d8 (BPS-d8), is the gold standard for analytical methods like liquid chromatography-tandem mass spectrometry (LC-MS/MS) to correct for matrix effects and variations in sample processing.[1][2] This application note provides a detailed protocol for the preparation of BPS-d8 standard solutions to be used in the generation of calibration curves for accurate and reproducible quantification.

BPS-d8 is the deuterium-labeled version of BPS, a compound used as a substitute for Bisphenol A (BPA) in some manufacturing processes.[3] Proper preparation of standard solutions is a fundamental requirement for the validation and routine use of any quantitative analytical method.[4][5] This protocol outlines the necessary steps, from handling the neat material to the serial dilution for creating a set of calibration standards and quality control samples.

Materials and Equipment

Chemicals and Reagents

• 4,4'-Sulfonyldiphenol-d8 (BPS-d8), neat solid (Purity ≥98%, Isotopic Purity ≥99%)

• Methanol (B129727) (CH₃OH), HPLC or LC-MS grade

• Deionized water, 18.2 MΩ·cm

• Nitrogen or Argon gas (optional, for storage)

Equipment

• Calibrated analytical balance (readable to at least 0.01 mg)

• Class A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL, 100 mL)

• Calibrated micropipettes (e.g., 10-100 µL, 100-1000 µL)

• Pipette tips

• Amber glass vials with PTFE-lined screw caps (B75204) for storage

• Vortex mixer

• Ultrasonic bath

• Laboratory glassware (beakers, graduated cylinders)

Experimental Protocols

General Handling and Safety Precautions

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Handle the neat BPS-d8 powder in a fume hood or a well-ventilated area.

• Refer to the Safety Data Sheet (SDS) for BPS-d8 and all solvents for specific handling and disposal information.

• To minimize water absorption by the hygroscopic deuterated compound, allow the container of neat BPS-d8 to equilibrate to room temperature before opening.[6]

• All glassware must be scrupulously cleaned and dried to prevent contamination.[6]

Preparation of BPS-d8 Stock Solution (100 µg/mL)

• Weighing: Accurately weigh approximately 10.0 mg of BPS-d8 neat material using a calibrated analytical balance. Record the exact weight.

• Dissolution: Quantitatively transfer the weighed BPS-d8 to a 100 mL Class A volumetric flask.

• Solubilization: Add approximately 70-80 mL of methanol to the volumetric flask. Gently swirl the flask to dissolve the solid. If necessary, use an ultrasonic bath for 5-10 minutes to ensure complete dissolution.

• Dilution to Volume: Once the solid is completely dissolved and the solution has returned to room temperature, add methanol to the calibration mark of the volumetric flask.

• Homogenization: Cap the flask and invert it at least 20 times to ensure the solution is homogeneous.

• Labeling and Storage: Transfer the stock solution to an amber glass vial. Label it clearly with the compound name ("BPS-d8 Stock Solution"), concentration (e.g., 100.5 µg/mL, calculated from the exact weight), preparation date, and initials of the preparer. Store the stock solution at -20°C for long-term stability.[7]

Preparation of Intermediate and Working Standard Solutions

From the primary stock solution, an intermediate stock solution is prepared, which is then used to create the calibration curve standards and quality control (QC) samples. This serial dilution approach minimizes errors.

• Intermediate Stock Solution (10 µg/mL):

  • Pipette 1.0 mL of the 100 µg/mL primary stock solution into a 10 mL volumetric flask.

  • Dilute to the mark with methanol.

  • Cap and vortex to mix thoroughly. This is the Intermediate Stock A .

• Intermediate Stock Solution (1 µg/mL):

  • Pipette 1.0 mL of the Intermediate Stock A (10 µg/mL) into a 10 mL volumetric flask.

  • Dilute to the mark with methanol.

  • Cap and vortex to mix thoroughly. This is the Intermediate Stock B .

Preparation of Calibration Curve Standards

The following protocol describes the preparation of an 8-point calibration curve with concentrations ranging from 0.5 ng/mL to 100 ng/mL. The final volume of each standard is 1.0 mL. The solvent for the final dilution can be adjusted to match the initial mobile phase composition of the LC-MS method (e.g., 50:50 methanol:water).

Table 1: Preparation of Calibration Curve Standards

Calibration Standard ID	Final Concentration (ng/mL)	Stock Solution Used	Volume of Stock (µL)	Final Volume (mL)
CAL 1	0.5	Intermediate Stock B (1 µg/mL)	0.5	1.0
CAL 2	1.0	Intermediate Stock B (1 µg/mL)	1.0	1.0
CAL 3	2.5	Intermediate Stock B (1 µg/mL)	2.5	1.0
CAL 4	5.0	Intermediate Stock B (1 µg/mL)	5.0	1.0
CAL 5	10.0	Intermediate Stock B (1 µg/mL)	10.0	1.0
CAL 6	25.0	Intermediate Stock A (10 µg/mL)	2.5	1.0
CAL 7	50.0	Intermediate Stock A (10 µg/mL)	5.0	1.0
CAL 8	100.0	Intermediate Stock A (10 µg/mL)	10.0	1.0

Note: For each calibration level, the specified volume of the stock solution is added to a vial, and the diluent is added to reach the final volume of 1.0 mL.

Preparation of Quality Control (QC) Samples

QC samples are prepared from a separately prepared stock solution to ensure independence from the calibration standards. The preparation follows the same principles as the calibration standards. For this protocol, QC samples are prepared at three concentration levels: low, medium, and high.

Table 2: Preparation of Quality Control (QC) Samples

QC Level	Final Concentration (ng/mL)	Stock Solution Used	Volume of Stock (µL)	Final Volume (mL)
LQC (Low QC)	1.5	Intermediate Stock B (1 µg/mL)	1.5	1.0
MQC (Medium QC)	15.0	Intermediate Stock A (10 µg/mL)	1.5	1.0
HQC (High QC)	75.0	Intermediate Stock A (10 µg/mL)	7.5	1.0

Acceptance Criteria

For a calibration curve to be accepted, it should meet predefined criteria. Based on common regulatory guidance, the following criteria are recommended:

• Linearity: The coefficient of determination (R²) should be ≥ 0.99.

• Accuracy: The back-calculated concentration for each calibration standard should be within ±15% of the nominal value, except for the Lower Limit of Quantification (LLOQ), which should be within ±20%.

• QC Samples: The concentration of the QC samples should be within ±15% of their nominal values.

Workflow Visualization

The following diagram illustrates the workflow for the preparation of BPS-d8 calibration standards.

Caption: Workflow for BPS-d8 Standard Solution Preparation.

Conclusion

This application note provides a detailed and robust protocol for the preparation of 4,4'-Sulfonyldiphenol-d8 (BPS-d8) standard solutions for use in creating calibration curves and quality control samples. Adherence to these procedures, including proper handling, accurate weighing, and precise dilutions, is essential for generating high-quality data in analytical studies. The use of a well-prepared and characterized set of standards is the foundation for reliable and reproducible quantification of BPS in complex matrices, supporting critical research and development activities.

References

• 1. fda.gov [fda.gov]
• 2. lcms.cz [lcms.cz]
• 3. Method Development for Selected Bisphenols Analysis in Sweetened Condensed Milk from a Can and Breast Milk Samples by HPLC–DAD and HPLC-QqQ-MS: Comparison of Sorbents (Z-SEP, Z-SEP Plus, PSA, C18, Chitin and EMR-Lipid) for Clean-Up of QuEChERS Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 4. series.publisso.de [series.publisso.de]
• 5. mdpi.com [mdpi.com]
• 6. allanchem.com [allanchem.com]
• 7. Guide to complying with FDA requirements for Calibration when using Rheonics Sensors in FDA approved facility » rheonics :: viscometer and density meter [rheonics.com]

Application Notes and Protocols for Matrix-Matched Calibration of 4,4'-Sulfonyldiphenol using 4,4'-Sulfonyldiphenol-d8

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,4'-Sulfonyldiphenol, also known as Bisphenol S (BPS), is an industrial chemical used in the manufacturing of polycarbonates, epoxy resins, and as a developer in thermal paper. Due to restrictions on the use of Bisphenol A (BPA), BPS is increasingly used as a substitute. This has led to a growing need for sensitive and accurate analytical methods to quantify BPS in various matrices, including environmental samples, food products, and biological fluids, to assess human exposure and support toxicological studies.

This document provides detailed application notes and protocols for the quantitative analysis of 4,4'-Sulfonyldiphenol using matrix-matched calibration curves with its deuterated internal standard, 4,4'-Sulfonyldiphenol-d8 (BPS-d8). The use of an isotope-labeled internal standard in conjunction with matrix-matched calibration is a robust approach to mitigate matrix effects and ensure high accuracy and precision in complex samples.[1][2]

Principle of Matrix-Matched Calibration with Isotope Dilution

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful technique for the trace-level quantification of analytes in complex mixtures.[3] However, co-eluting matrix components can interfere with the ionization of the target analyte, leading to ion suppression or enhancement, collectively known as matrix effects.[1]

Matrix-matched calibration involves preparing calibration standards in a blank matrix that is representative of the samples being analyzed. This approach helps to compensate for matrix effects as the standards and the samples experience similar ionization suppression or enhancement.[1]

The use of a stable isotope-labeled internal standard, such as 4,4'-Sulfonyldiphenol-d8, further enhances the accuracy of quantification.[3] This internal standard is chemically identical to the analyte but has a different mass. It is added to both the calibration standards and the unknown samples at a constant concentration before sample preparation. By measuring the ratio of the analyte signal to the internal standard signal, variations in sample preparation, injection volume, and instrument response can be effectively normalized.

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of 4,4'-Sulfonyldiphenol (BPS) using matrix-matched calibration with 4,4'-Sulfonyldiphenol-d8 (BPS-d8) as an internal standard.

Table 1: LC-MS/MS Performance Characteristics for BPS Analysis

Parameter	Typical Value	Matrix	Reference
Linearity Range	0.5 - 500 ng/mL	Human Plasma	[4]
5 - 1000 ng/mL	Rodent Plasma	[3][5][6]
0.2 - 200 ng/mL	Animal Feed	[7]
Correlation Coefficient (r²)	≥ 0.99	Various	[3][5][6][7]
Limit of Detection (LOD)	0.02 µg/L	Human Urine	[8]
1.15 ng/mL (free BPS)	Rodent Plasma	[3][5][6]
0.862 ng/mL (total BPS)	Rodent Plasma	[3][5][6]
0.0017 - 3.1 ng/g	Food	[9][10]
Limit of Quantification (LOQ)	0.05 µg/L	Human Urine	[8]
5.0 ng/mL	Rodent Plasma	[3][5][6]
0.04 - 0.95 µg/kg	Animal Feed	[7]

Table 2: Recovery and Precision Data for BPS Analysis

Matrix	Spiked Concentration	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Human Urine	2.0 µg/L	91.7	2.8 (Day-to-day)	[8]
10.0 µg/L	92.7	4.9 (Day-to-day)	[8]
40.0 µg/L	97.2	8.2 (Day-to-day)	[8]
Rodent Plasma	5 - 1000 ng/mL	≥ 93.1	≤ 7.7	[3][5][6]
Animal Feed	2, 10, 100 µg/kg	82.6 - 112	< 15	[7]
Aquatic Products	0.04 - 20.0 µg/kg	74 - 106	< 12	[1]

Experimental Protocols

Protocol 1: Analysis of 4,4'-Sulfonyldiphenol in Human Plasma

This protocol describes the preparation of matrix-matched calibration curves and the analysis of 4,4'-Sulfonyldiphenol in human plasma samples.

1. Materials and Reagents

• 4,4'-Sulfonyldiphenol (BPS) analytical standard

• 4,4'-Sulfonyldiphenol-d8 (BPS-d8)

• LC-MS/MS grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid

• Blank human plasma (screened for BPS)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• LC-MS/MS system

2. Preparation of Stock and Working Solutions

• BPS Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of BPS in 10 mL of methanol.

• BPS-d8 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of BPS-d8 in 1 mL of methanol.

• BPS Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the BPS stock solution with methanol to cover the desired calibration range (e.g., 0.05, 0.1, 0.5, 1, 5, 10, 50, 100 µg/mL).

• IS Working Solution (1 µg/mL): Dilute the BPS-d8 stock solution with methanol.

3. Preparation of Matrix-Matched Calibration Standards

• To a set of microcentrifuge tubes, add 90 µL of blank human plasma.

• Spike 10 µL of each BPS working standard solution into the corresponding plasma tube to achieve the final calibration concentrations (e.g., 5, 10, 50, 100, 500, 1000, 5000, 10000 ng/mL).

• Prepare a blank plasma sample by adding 10 µL of methanol.

• To each tube, add 10 µL of the IS working solution (1 µg/mL).

• Vortex briefly.

4. Sample Preparation (Protein Precipitation)

• To each calibration standard and 100 µL of unknown plasma sample (spiked with 10 µL of IS working solution), add 300 µL of ice-cold acetonitrile.[2][4]

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

5. LC-MS/MS Analysis

• LC Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A typical gradient would start at 5-10% B, ramp to 95% B, hold, and then re-equilibrate.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• MS/MS Detection: Multiple Reaction Monitoring (MRM).

Table 3: MRM Transitions for BPS and BPS-d8

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
BPS	249.0	108.0	154.0	-25 to -35
BPS-d8	257.0	112.0	160.0	-25 to -35

Note: Collision energies should be optimized for the specific instrument used.

Protocol 2: Analysis of 4,4'-Sulfonyldiphenol in Food Matrices (QuEChERS Method)

This protocol provides a general guideline for the extraction of BPS from food matrices using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[8][11][12]

1. Materials and Reagents

• Same as Protocol 1, plus:

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

• Dispersive solid-phase extraction (dSPE) sorbents (e.g., PSA, C18).

• Homogenizer.

2. Sample Preparation

• Homogenize the food sample (e.g., fruit, vegetable).

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• For dry samples, add a specified amount of water to rehydrate.[13]

• Add 10 mL of acetonitrile.

• Spike with the BPS-d8 internal standard.

• Shake vigorously for 1 minute.

• Add the QuEChERS extraction salts.

• Shake vigorously for 1 minute and then centrifuge.

3. Dispersive SPE Cleanup

• Take an aliquot of the acetonitrile supernatant and transfer it to a dSPE tube containing PSA and C18 sorbents.

• Vortex for 30 seconds and centrifuge.

• The resulting supernatant is the final extract.

4. Preparation of Matrix-Matched Calibration Standards

• Prepare a blank matrix extract by performing the QuEChERS procedure on a blank food sample.

• Use this blank extract to prepare a series of calibration standards by spiking with BPS working solutions, following a similar procedure as in Protocol 1, Step 3.

5. LC-MS/MS Analysis

• Proceed with LC-MS/MS analysis as described in Protocol 1, Step 5.

Visualizations

Experimental Workflow for Matrix-Matched Calibration in Plasma

Caption: Workflow for BPS analysis in plasma using matrix-matched calibration.

QuEChERS Workflow for BPS in Food Matrices

Caption: QuEChERS sample preparation workflow for BPS analysis in food.

References

• 1. icpms.com [icpms.com]
• 2. mdpi.com [mdpi.com]
• 3. Development and Validation of an Analytical Method for Quantitation of Bisphenol S in Rodent Plasma, Amniotic Fluid and Fetuses by UPLC–MS-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. Design of Experiment Approach to Assess Nine Bisphenols in Fruit Juice Using QuEChERS with Injector Port Silylation via GC–MS/MS [m.x-mol.net]
• 7. researchgate.net [researchgate.net]
• 8. series.publisso.de [series.publisso.de]
• 9. researchgate.net [researchgate.net]
• 10. LC-MS/MS analysis of bisphenol S and five other bisphenols in total diet food samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. lcms.cz [lcms.cz]
• 12. eurl-pesticides.eu [eurl-pesticides.eu]
• 13. gcms.cz [gcms.cz]

High-Throughput Analysis of Bisphenols and Their Analogs Using Deuterated Internal Standards

Application Note

Introduction

Bisphenols are a class of synthetic compounds widely used in the production of polycarbonate plastics and epoxy resins, found in a vast array of consumer products including food and beverage containers, thermal paper, and medical devices.[1][2][3] The most well-known of these is Bisphenol A (BPA). Due to its potential as an endocrine disruptor, concerns over human exposure and potential health risks have grown.[1][2][4][5] This has led to the increased use of BPA alternatives, such as Bisphenol S (BPS) and Bisphenol F (BPF), whose toxicological profiles are still under extensive investigation but are also suspected of having similar or even more potent harmful effects.[1][2] Consequently, sensitive and high-throughput analytical methods are essential for monitoring a wide range of bisphenols in various biological and environmental matrices.

This application note details a robust and sensitive high-throughput method for the simultaneous quantification of multiple bisphenols in complex matrices, such as human serum, urine, and food products. The methodology utilizes automated solid-phase extraction (SPE) for sample cleanup and concentration, followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) for analysis. The use of deuterated internal standards for each analyte is a critical component of this method, ensuring high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response.[6][7]

Experimental Workflow

The overall workflow for the high-throughput analysis of bisphenols is depicted in the diagram below. The process begins with sample collection and the addition of a deuterated internal standard mix. This is followed by an automated solid-phase extraction for sample cleanup and enrichment. The purified extract is then injected into an LC-MS/MS system for separation and quantification.

Caption: High-throughput bisphenol analysis workflow.

Bisphenol A (BPA) Signaling Pathway

Bisphenol A can exert its effects through various cellular signaling pathways. A simplified diagram illustrating some of the key pathways affected by BPA is shown below. BPA can bind to estrogen receptors (ERs) and G protein-coupled estrogen receptor (GPER), initiating downstream signaling cascades that can impact cell proliferation, migration, and gene expression.[1]

Caption: Simplified BPA signaling pathway diagram.

Protocols

Sample Preparation: Automated Solid-Phase Extraction (SPE)

This protocol is a general guideline and may require optimization for different sample matrices.

Materials:

• SPE cartridges (e.g., Oasis HLB)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ultrapure water

• Formic acid

• Ammonium hydroxide

• Deuterated bisphenol internal standard mix (in methanol)

• Automated SPE system

Procedure:

• Sample Pre-treatment:

  • For serum/plasma: To 200 µL of sample, add 600 µL of 0.1 M formic acid.

  • For urine: To 500 µL of sample, add 50 µL of β-glucuronidase/arylsulfatase and incubate at 37°C for 2 hours to deconjugate bisphenol metabolites.[8]

• Internal Standard Spiking: Add the deuterated internal standard mix to each sample to achieve a final concentration appropriate for the expected analyte levels.

• SPE Cartridge Conditioning: Condition the SPE cartridge with 3 mL of methanol followed by 3 mL of ultrapure water.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge at a flow rate of approximately 1 mL/min.

• Washing: Wash the cartridge with 3 mL of 5% methanol in water to remove interferences.

• Elution: Elute the bisphenols with 3 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase.

LC-MS/MS Analysis

Instrumentation:

• High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is commonly used.[2]

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A typical gradient starts with a low percentage of mobile phase B, ramping up to a high percentage to elute the analytes, followed by a re-equilibration step. A fast, 8-minute analysis is achievable.[2]

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for each native bisphenol and its corresponding deuterated internal standard must be optimized.

Quantitative Data

The following tables summarize typical quantitative performance data for the high-throughput analysis of selected bisphenols.

Table 1: LC-MS/MS Method Detection and Quantification Limits

Analyte	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)	Linearity (r²)
Bisphenol A (BPA)	0.015 - 0.2[8][9]	0.049 - 0.5[8][9]	>0.99
Bisphenol S (BPS)	0.015 - 0.1[8]	0.049 - 0.2[8]	>0.99
Bisphenol F (BPF)	0.03 - 0.1[8]	0.1 - 0.3[8]	>0.99
Bisphenol AF (BPAF)	0.05 - 0.66[8]	0.15 - 2.2[8]	>0.99
Bisphenol B (BPB)	0.02 - 0.1[8]	0.06 - 0.3[8]	>0.99
Bisphenol E (BPE)	0.02 - 0.1[8]	0.06 - 0.3[8]	>0.99

Table 2: Recovery and Precision Data from Spiked Samples

Analyte	Matrix	Spiking Level (ng/mL)	Recovery (%)	Relative Standard Deviation (RSD) (%)
Bisphenol A (BPA)	Human Serum	1	85 - 115	<15
Urine	5	90 - 110	<10
Bisphenol S (BPS)	Human Serum	1	80 - 120	<15
Urine	5	92 - 112[8]	<10[8]
Bisphenol F (BPF)	Human Serum	1	88 - 112	<15
Urine	5	90 - 115	<10

Conclusion

The described high-throughput method, combining automated solid-phase extraction with LC-MS/MS and utilizing deuterated internal standards, provides a sensitive, accurate, and reliable approach for the simultaneous quantification of multiple bisphenols in complex biological matrices. This methodology is well-suited for large-scale biomonitoring studies, clinical research, and drug development applications where the assessment of exposure to endocrine-disrupting chemicals is crucial. The automation of the sample preparation process significantly increases sample throughput while minimizing the potential for human error and contamination.

References

• 1. mdpi.com [mdpi.com]
• 2. Comprehensive LC-MS/MS Analysis of 15 Bisphenols in 8 Minutes [restek.com]
• 3. preprints.org [preprints.org]
• 4. Bisphenol A (BPA) and cell signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]
• 6. Quantification of deuterated bisphenol A in serum, tissues, and excreta from adult Sprague-Dawley rats using liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of the urinary concentrations of six bisphenols in public servants by online solid-phase extraction-liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in Bisphenol Analysis with 4,4'-Sulfonyldiphenol-d8

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 4,4'-Sulfonyldiphenol-d8 (BPS-d8) as an internal standard to overcome matrix effects in the analysis of bisphenols.

Frequently Asked Questions (FAQs)

Q1: Why should I use an isotopically labeled internal standard like 4,4'-Sulfonyldiphenol-d8 for bisphenol analysis?

A1: Complex biological and environmental samples contain various components that can interfere with the analysis, a phenomenon known as the matrix effect.[1] This can lead to either suppression or enhancement of the analyte signal, resulting in inaccurate quantification.[2] Isotopically labeled internal standards, such as 4,4'-Sulfonyldiphenol-d8, are the gold standard for compensating for these matrix effects.[1] Because they are chemically almost identical to the analyte of interest (in this case, Bisphenol S and other structurally similar bisphenols), they co-elute and experience similar ionization suppression or enhancement in the mass spectrometer.[3] By calculating the ratio of the analyte signal to the internal standard signal, accurate quantification can be achieved, as any signal variation due to the matrix will affect both compounds similarly.

Q2: For which bisphenols is 4,4'-Sulfonyldiphenol-d8 a suitable internal standard?

A2: 4,4'-Sulfonyldiphenol-d8 is an ideal internal standard for the quantification of Bisphenol S (BPS). Due to its structural similarity, it can also be a suitable internal standard for other bisphenols, particularly those with similar physicochemical properties and retention times. However, for the highest accuracy, it is always recommended to use a specific isotopically labeled internal standard for each target analyte if available.

Q3: Can I use 4,4'-Sulfonyldiphenol-d8 for both LC-MS/MS and GC-MS analysis?

A3: Yes, 4,4'-Sulfonyldiphenol-d8 can be used as an internal standard for both LC-MS/MS and GC-MS analyses of bisphenols.[4] For GC-MS analysis, a derivatization step is typically required to increase the volatility of the bisphenols and the internal standard.[5]

Q4: What is the expected recovery for 4,4'-Sulfonyldiphenol-d8 in complex matrices?

A4: The recovery of 4,4'-Sulfonyldiphenol-d8 can vary depending on the complexity of the matrix and the sample preparation method used. However, with an optimized extraction method, recoveries are generally expected to be within the range of 70-120%. The key is that the recovery of the internal standard closely mimics the recovery of the target analyte, thus compensating for any sample loss during preparation.

Troubleshooting Guide

Problem 1: Low or no signal for 4,4'-Sulfonyldiphenol-d8.

Possible Cause	Troubleshooting Action
Incorrect Spiking Concentration	Verify the concentration of your 4,4'-Sulfonyldiphenol-d8 stock and working solutions. Ensure the correct volume was added to the sample.
Degradation of Internal Standard	Check the storage conditions and expiration date of your 4,4'-Sulfonyldiphenol-d8 standard. Prepare fresh working solutions.
Poor Extraction Recovery	Optimize your sample preparation method (e.g., SPE, LLE, QuEChERS). Ensure the chosen solvent is appropriate for extracting bisphenols.
Instrumental Issues	Confirm that the MS/MS transitions for 4,4'-Sulfonyldiphenol-d8 are correctly entered in the acquisition method. Check for any instrument sensitivity issues.

Problem 2: High variability in the 4,4'-Sulfonyldiphenol-d8 signal between samples.

Possible Cause	Troubleshooting Action
Inconsistent Sample Matrix	Significant variations in the composition of your samples can lead to differing degrees of matrix effects. Ensure your sample collection and storage procedures are consistent.
Inconsistent Sample Preparation	Ensure that each step of your sample preparation is performed consistently across all samples. Use automated liquid handlers if available to minimize human error.
Precipitation of Internal Standard	In highly complex matrices, the internal standard may precipitate out of solution. Ensure proper mixing and solubilization during sample preparation.

Problem 3: Poor correlation between the analyte and 4,4'-Sulfonyldiphenol-d8 signals.

Possible Cause	Troubleshooting Action
Different Matrix Effects	Although structurally similar, the analyte and internal standard may experience slightly different matrix effects if they do not co-elute perfectly. Optimize your chromatographic separation to ensure co-elution.
Analyte-Specific Interactions	The target analyte may have specific interactions with matrix components that do not affect the internal standard to the same extent. A more rigorous sample cleanup may be necessary.
Non-linear Detector Response	Ensure that both the analyte and internal standard concentrations are within the linear dynamic range of the instrument.

Quantitative Data Summary

The following tables summarize hypothetical but realistic data on the performance of 4,4'-Sulfonyldiphenol-d8 in overcoming matrix effects in the analysis of Bisphenol S (BPS) in human plasma.

Table 1: Matrix Effect and Recovery of BPS with and without Internal Standard Correction

Parameter	Without Internal Standard	With 4,4'-Sulfonyldiphenol-d8
Matrix Effect (%)	-45% (Suppression)	-5%
Apparent Recovery (%)	55%	95%
RSD (%) of Recovery (n=6)	15%	4%

Table 2: Method Validation Parameters for BPS in Human Plasma

Parameter	Value
Linear Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	0.03 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL
Intra-day Precision (RSD%)	< 6%
Inter-day Precision (RSD%)	< 8%

Experimental Protocols

Detailed Methodology for Bisphenol Analysis using 4,4'-Sulfonyldiphenol-d8 Internal Standard

This protocol describes a general procedure for the extraction and analysis of bisphenols from a complex matrix like human serum using Solid Phase Extraction (SPE) and LC-MS/MS.

1. Sample Preparation and Spiking:

• Thaw frozen serum samples at room temperature.

• To 1 mL of serum, add 10 µL of a 1 µg/mL solution of 4,4'-Sulfonyldiphenol-d8 in methanol (B129727) (final concentration 10 ng/mL).

• Vortex for 30 seconds.

• Add 1 mL of 0.1 M acetate (B1210297) buffer (pH 5.0).

2. Solid Phase Extraction (SPE):

• Condition a mixed-mode cation exchange SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water.

• Load the prepared serum sample onto the SPE cartridge.

• Wash the cartridge with 3 mL of 5% methanol in water.

• Dry the cartridge under vacuum for 5 minutes.

• Elute the analytes with 3 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

3. LC-MS/MS Analysis:

• LC System: UHPLC system

• Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: Start with 10% B, ramp to 90% B over 8 minutes, hold for 2 minutes, and return to initial conditions.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS/MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in negative mode.

• MRM Transitions: Monitor at least two transitions for each analyte and the internal standard. For BPS, a common transition is m/z 249 -> 108. For BPS-d8, the transition would be m/z 257 -> 112.

Visualizations

Caption: Experimental workflow for bisphenol analysis using 4,4'-Sulfonyldiphenol-d8.

Caption: Simplified signaling pathways of Bisphenol S (BPS).

References

• 1. researchgate.net [researchgate.net]
• 2. Peroxisome proliferator-activated receptor gamma (PPARγ) activation and metabolism disturbance induced by bisphenol A and its replacement analog bisphenol S using in vitro macrophages and in vivo mouse models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structural Studies on the Binding Mode of Bisphenols to PPARγ - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bisphenol A activates EGFR and ERK promoting proliferation, tumor spheroid formation and resistance to EGFR pathway inhibition in estrogen receptor-negative inflammatory breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bisphenol S Disrupts Estradiol-Induced Nongenomic Signaling in a Rat Pituitary Cell Line: Effects on Cell Functions - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low recovery of internal standards in BPS quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges encountered during the quantification of Bisphenol S (BPS), with a specific focus on resolving issues related to low internal standard recovery.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of low internal standard recovery in BPS quantification?

Low recovery of the internal standard (IS), typically a deuterated form of BPS (e.g., BPS-d8), is a common issue that can compromise the accuracy of your results. The primary causes can be broadly categorized as:

• Matrix Effects: Components in the sample matrix (e.g., urine, serum, environmental samples) can interfere with the ionization of the internal standard in the mass spectrometer, leading to signal suppression or enhancement.[1][2][3] Even with a deuterated standard, differential matrix effects can occur where the matrix impacts the analyte and the IS to different extents.[4]

• Inefficient Sample Preparation: The extraction process, whether Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE), may not be optimal for BPS and its internal standard. This can lead to the loss of the IS during sample cleanup.[3][5]

• Internal Standard Instability: The deuterated internal standard may not be stable under the experimental conditions. This can include degradation due to pH, temperature, or light exposure, or isotopic exchange where deuterium (B1214612) atoms are replaced by protons from the solvent or matrix.[4][6]

• Instrumental Issues: Problems with the analytical instrument, such as leaks, blockages, a contaminated ion source, or inconsistent injection volumes, can result in a poor and variable IS response.[3][7]

• Impurity of the Internal Standard: The chemical or isotopic purity of the internal standard can affect quantification.[4]

Q2: How can I distinguish between matrix effects and extraction inefficiency as the cause for low IS recovery?

A post-extraction spike experiment is a reliable method to differentiate between these two common problems.[3] This involves comparing the signal of the internal standard in three different samples:

• Pre-extraction Spike: The IS is added to the blank matrix before the extraction process.

• Post-extraction Spike: The IS is added to the matrix extract after the extraction process.

• Neat Standard: The IS is prepared in a clean solvent at the same concentration.

By comparing the peak areas of the IS in these samples, you can calculate the recovery and matrix effect.

Experimental Protocol: Post-Extraction Spike Analysis

Objective: To determine if low internal standard recovery is due to extraction inefficiency or matrix effects.

Procedure:

• Prepare three sets of samples:

  • Set A (Pre-extraction Spike): Take a known volume of a blank matrix (a sample that does not contain BPS or its IS) and spike it with the internal standard at a known concentration. Process this sample through your entire sample preparation procedure (e.g., SPE).

  • Set B (Post-extraction Spike): Take the same volume of the blank matrix and process it through the sample preparation procedure without the internal standard. Add the internal standard to the final extract at the same concentration as in Set A.

  • Set C (Neat Standard): Prepare a standard solution of the internal standard in the final reconstitution solvent at the same concentration as in Set A and B.

• Analyze all three samples using your LC-MS/MS method.

• Calculate Recovery and Matrix Effect:

  • Recovery (%) = (Peak Area of Set A / Peak Area of Set B) * 100

  • Matrix Effect (%) = [(Peak Area of Set B / Peak Area of Set C) - 1] * 100

Interpretation of Results:

Outcome	Interpretation
Low Recovery, Minimal Matrix Effect	The issue is likely with the extraction process (e.g., poor retention on the SPE sorbent, premature elution).
High Recovery, Significant Matrix Effect	The extraction is efficient, but components in the matrix are suppressing or enhancing the IS signal.
Low Recovery, Significant Matrix Effect	Both extraction inefficiency and matrix effects are contributing to the problem.

Below is a flowchart illustrating the logic of the post-extraction spike experiment.

Caption: Workflow for diagnosing low internal standard recovery using a post-extraction spike experiment.

Q3: My Solid-Phase Extraction (SPE) protocol shows low recovery for the BPS internal standard. How can I optimize it?

Optimizing your SPE method is crucial for achieving good recovery. Here is a systematic approach to troubleshooting and optimization:

Experimental Protocol: SPE Method Optimization

Objective: To improve the recovery of the BPS internal standard during solid-phase extraction.

1. Sorbent Selection:

• Ensure the chosen sorbent is appropriate for the physicochemical properties of BPS (a polar, acidic compound). Reversed-phase sorbents like C18 or polymeric sorbents are commonly used. Consider the properties of your specific matrix.[8][9]

2. Conditioning/Equilibration:

• Properly wet and equilibrate the sorbent bed.[10] Ensure the conditioning solvent (e.g., methanol) completely wets the sorbent, followed by an equilibration step with a solvent similar in composition to the sample loading solution (e.g., acidified water).

3. Sample Loading:

• pH Adjustment: The pH of the sample is critical. BPS is acidic, so acidifying the sample (e.g., with formic or acetic acid) will ensure it is in its neutral form, promoting better retention on reversed-phase sorbents.[11]

• Flow Rate: A slow and consistent flow rate during sample loading (e.g., 1-2 mL/min) allows for sufficient interaction between the analyte and the sorbent.[11]

4. Washing:

• The wash step is a delicate balance. The goal is to remove interfering matrix components without eluting the BPS and its internal standard.

• Use a wash solvent that is weak enough to not elute your analytes. You can test different percentages of an organic solvent (e.g., methanol) in water.

5. Elution:

• Solvent Choice: Use a solvent that is strong enough to completely desorb BPS and its IS from the sorbent. This is typically a high percentage of an organic solvent like methanol (B129727) or acetonitrile, sometimes with a small amount of base (e.g., ammonium (B1175870) hydroxide) to facilitate the elution of acidic compounds.

• Flow Rate: A slow elution flow rate can improve recovery.[3]

• Soak Time: Allowing the elution solvent to soak in the sorbent bed for a few minutes can enhance recovery.[11]

6. Evaporation and Reconstitution:

• Evaporation Temperature: If you are evaporating the eluate, use a gentle temperature to avoid loss of the analyte.[11]

• Reconstitution Solvent: Reconstitute the dried extract in a solvent that is compatible with your LC mobile phase to ensure good peak shape.

The following diagram outlines a general troubleshooting workflow for low internal standard recovery.

Caption: A systematic approach to troubleshooting low internal standard recovery in BPS quantification.

Quantitative Data Summary

The following table summarizes typical recovery and matrix effect values that might be observed during BPS analysis in biological matrices like urine. These are illustrative values and can vary significantly between different matrices and methods.[2]

Parameter	Acceptable Range	Poor/Problematic Range	Potential Cause for Poor Results
Extraction Recovery (%)	80 - 120%	< 70% or > 130%	Inefficient SPE/LLE, analyte loss during evaporation.
Matrix Effect (%)	-20% to +20%	< -50% (suppression) or > +50% (enhancement)	Co-eluting matrix components interfering with ionization.
Internal Standard Response Variability (RSD)	< 15% across a batch	> 20%	Inconsistent sample preparation, instrumental instability.[6]

Note: The use of a stable isotope-labeled internal standard is intended to correct for both extraction inefficiency and matrix effects.[12][13] However, if the recovery is extremely low or highly variable, it indicates a fundamental problem with the analytical method that needs to be addressed.

References

• 1. Evaluation of the impact of matrix effect on quantification of pesticides in foods by gas chromatography-mass spectrometry using isotope-labeled internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. welchlab.com [welchlab.com]
• 6. biopharmaservices.com [biopharmaservices.com]
• 7. blog.teledynetekmar.com [blog.teledynetekmar.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. How Can We Improve Our Solid Phase Extraction Processes? [scioninstruments.com]
• 10. benchchem.com [benchchem.com]
• 11. promochrom.com [promochrom.com]
• 12. scispace.com [scispace.com]
• 13. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing isobaric interferences in 4,4'-Sulfonyldiphenol-d8 analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4,4'-Sulfonyldiphenol-d8 (BPS-d8) analysis, with a focus on addressing isobaric interferences.

Frequently Asked Questions (FAQs)

Q1: What is 4,4'-Sulfonyldiphenol-d8 and why is it used in analysis?

A1: 4,4'-Sulfonyldiphenol-d8 (BPS-d8) is a deuterated form of Bisphenol S (BPS). It is commonly used as an internal standard in analytical methods, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the quantification of BPS in various matrices such as environmental and biological samples. The use of a stable isotope-labeled internal standard like BPS-d8 helps to correct for matrix effects and variations in sample preparation and instrument response, leading to more accurate and precise measurements.

Q2: What are isobaric interferences in the context of LC-MS/MS analysis?

A2: Isobaric interferences are compounds that have the same nominal mass-to-charge ratio (m/z) as the analyte of interest or its internal standard.[1] In LC-MS/MS, this can lead to inaccurate quantification if the interfering compound co-elutes with the analyte and produces fragment ions with the same m/z as the analyte's product ions.

Q3: What are the typical Multiple Reaction Monitoring (MRM) transitions for 4,4'-Sulfonyldiphenol (BPS) and its deuterated internal standard, BPS-d8?

A3: For Bisphenol S (BPS), a common precursor ion is m/z 249.2, which corresponds to the deprotonated molecule [M-H]⁻. Common product ions are m/z 108.1 and m/z 92.1. For the deuterated internal standard, 4,4'-Sulfonyldiphenol-d8 (BPS-d8), the precursor ion will have an m/z of approximately 257.2. The product ions will depend on the position of the deuterium (B1214612) labels. If the labels are on the phenyl rings, the product ions may be the same as for the unlabeled BPS.

Troubleshooting Guide: Isobaric Interferences in 4,4'-Sulfonyldiphenol-d8 Analysis

Problem: Inaccurate or inconsistent quantification of 4,4'-Sulfonyldiphenol-d8.

This guide will walk you through a systematic approach to identify and resolve potential isobaric interferences affecting your BPS-d8 analysis.

Step 1: Initial Assessment and Chromatographic Evaluation

The first step is to carefully examine your chromatographic data for any signs of co-eluting interferences.

Question: My BPS-d8 peak shows tailing, fronting, or appears as a doublet. What could be the cause?

Answer: Poor peak shape can be an indication of co-eluting interferences. It can also be caused by issues with the chromatographic method or the analytical column.

Troubleshooting Workflow:

Caption: Initial troubleshooting workflow for poor peak shape.

Recommended Actions:

• Review Chromatograms: Carefully inspect the chromatograms of your BPS-d8 internal standard. Look for any asymmetries in the peak shape.

• Optimize Chromatography: If the peak shape is poor across all samples, consider optimizing your LC method. This may include adjusting the gradient profile, changing the mobile phase composition, or trying a different analytical column.

• Check for Co-eluting Peaks: Examine the chromatograms for other ions that elute at the same retention time as BPS-d8. Even if they have a different m/z, they could be structurally related and potentially interfere.

Step 2: Investigating Potential Isobaric Interferences

If chromatographic optimization does not resolve the issue, the next step is to investigate potential sources of isobaric interference.

Question: I suspect an isobaric interference. How can I identify the interfering compound?

Answer: Identifying an unknown interfering compound can be challenging. Here are some potential sources and strategies to identify them:

Potential Sources of Isobaric Interference:

• Metabolites of other bisphenols: Other bisphenol compounds in the sample can be metabolized to forms that are isobaric with BPS-d8.

• Environmental Contaminants: Samples may contain other environmental pollutants with the same nominal mass.

• Endogenous Compounds: In biological samples, endogenous molecules can sometimes interfere.[2]

Logical Relationship for Investigating Interferences:

Caption: Strategy for identifying and resolving isobaric interferences.

Recommended Actions:

• High-Resolution Mass Spectrometry (HRMS): If available, HRMS can distinguish between BPS-d8 and an isobaric interference based on their exact mass.

• Modify Sample Preparation: An optimized sample preparation protocol can help to remove the interfering compound. Consider using a different solid-phase extraction (SPE) sorbent or a liquid-liquid extraction (LLE) with a different solvent system.

• Optimize MRM Transitions: Select alternative product ions for BPS-d8 that are not shared by the interfering compound.

Step 3: Experimental Protocols for Interference Resolution

Here are detailed protocols for key experiments to help you resolve isobaric interferences.

Protocol 1: Chromatographic Separation of BPS from Potential Interferences

This protocol is designed to achieve good separation of BPS and its analogues, which can help to resolve co-eluting interferences.

Parameter	Recommendation
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	10% B to 90% B over 10 minutes
Flow Rate	0.3 mL/min
Column Temperature	40 °C

Protocol 2: Solid-Phase Extraction (SPE) for Sample Clean-up

This protocol can be adapted to improve the removal of interfering compounds.

Step	Procedure
Conditioning	2 mL Methanol, followed by 2 mL Water
Equilibration	2 mL of 5% Methanol in Water
Loading	Load 1 mL of sample
Washing	2 mL of 10% Methanol in Water
Elution	2 mL of Acetonitrile

Quantitative Data Summary

The following table summarizes hypothetical data demonstrating the impact of an isobaric interference and the effectiveness of a troubleshooting method.

Sample ID	Initial BPS-d8 Area	BPS-d8 Area after Method Optimization	% Change
Blank	500	50	-90%
QC Low	15,000	10,000	-33%
QC High	150,000	100,000	-33%
Sample 1	25,000	15,000	-40%
Sample 2	35,000	22,000	-37%

Note: The significant decrease in the blank sample's BPS-d8 area after method optimization indicates the successful removal of a background interference. The consistent percentage change in the QC and real samples suggests the interference was present across all samples and has been effectively addressed.

References

• 1. Analysis Profiling of 48 Endogenous Amino Acids and Related Compounds in Human Plasma Using Hydrophilic Interaction Liquid Chromatography–Tandem Mass Spectrometry [mdpi.com]
• 2. Analysis Profiling of 48 Endogenous Amino Acids and Related Compounds in Human Plasma Using Hydrophilic Interaction Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Biophysical Profiling Systems (BPS)

Welcome to the technical support center for Biophysical Profiling Systems (BPS). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their experiments for detecting low-level analytes, where a high signal-to-noise ratio (SNR) is critical.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of a low signal-to-noise ratio (SNR) in BPS assays?

A low SNR can originate from multiple sources, broadly categorized as either a weak signal or high background noise. A weak signal may be due to insufficient ligand immobilization, low analyte concentration, or suboptimal binding conditions.[1][2] High background noise can stem from non-specific binding, buffer mismatch, instrument instability, or contaminated reagents.[2][3]

Q2: How can I determine if my issue is a weak signal or high noise?

First, examine your raw data. A weak signal is characterized by a low response amplitude upon analyte injection, while high noise is evident from significant fluctuations in the baseline.[2] Running proper controls is essential. A "blank" run with only buffer should yield a flat baseline; any significant signal indicates a noise issue.[4] Comparing the signal from a positive control to the blank can help determine if the signal is sufficiently above the background.[4]

Q3: What constitutes a good positive and negative control for a BPS experiment?

• Positive Control: This should be an interaction that is known to occur and produce a robust signal under your experimental conditions. It validates that the assay system, including the instrument, sensor, and reagents, is working correctly.

• Negative Control: This involves an analyte that is known not to bind to the immobilized ligand. It is crucial for identifying and troubleshooting non-specific binding.

• Blank/Reference: This is a run with buffer only and helps to establish the baseline and measure background noise.[4] The blank value is typically subtracted from all other measurements.[4]

Troubleshooting Guides

Issue 1: Weak or No Signal Detected

If you are observing a signal that is weak or absent altogether, it is crucial to systematically investigate the potential causes.

Possible Cause & Troubleshooting Steps:

Potential Cause	Troubleshooting Action	Expected Outcome
Inactive Ligand or Analyte	- Verify protein/analyte activity with an alternative method. - Use a fresh batch of reagents. - Ensure proper storage conditions and avoid repeated freeze-thaw cycles.[4]	A robust signal is restored with active components.
Insufficient Ligand Immobilization	- Increase the concentration of the ligand during the immobilization step. - Optimize the immobilization chemistry (e.g., pH of the coupling buffer).	Higher ligand density on the sensor surface, leading to a stronger signal.
Low Analyte Concentration	- Increase the concentration of the analyte in the sample.[1][2] - If concentration is limited, consider increasing the association/injection time.[2]	Enhanced signal response due to more binding events.
Suboptimal Buffer Conditions	- Ensure the running buffer is compatible with both the ligand and analyte. - Perform a buffer screen to find the optimal pH and salt concentration for the interaction.	Improved binding affinity and kinetics, resulting in a stronger signal.
Mass Transport Limitation	- Increase the flow rate of the analyte solution over the sensor surface. - This is particularly important for high-affinity interactions or large analytes.	Reduced impact of diffusion limits, allowing for a more accurate measurement of binding.

Issue 2: High Background Noise or Baseline Instability

A noisy or drifting baseline can obscure low-level signals, making data interpretation difficult.

Possible Cause & Troubleshooting Steps:

Potential Cause	Troubleshooting Action	Expected Outcome
Non-Specific Binding (NSB)	- Add a blocking agent (e.g., BSA, casein) to the running buffer. - Include a surfactant (e.g., Tween-20) in the buffer to minimize hydrophobic interactions.[1] - Increase the salt concentration of the buffer to reduce electrostatic NSB.[1]	A significant reduction in signal from the negative control and a flatter baseline.
Buffer Mismatch	- Ensure the analyte is diluted in the same buffer that is used as the running buffer. - Dialyze or buffer-exchange the analyte into the running buffer.	Minimized bulk refractive index changes, leading to a more stable baseline.
Air Bubbles in the System	- Thoroughly degas all buffers before use.[2] - Visually inspect the fluidics for any trapped air bubbles and perform a purge or prime if necessary.[5]	A smooth, stable baseline free of sharp spikes or drops caused by bubbles.
Instrument/Environmental Instability	- Ensure the instrument is on a stable surface, away from vibrations.[2] - Maintain a constant ambient temperature to avoid baseline drift.[2]	Reduced long-term drift and short-term noise in the baseline.
Contaminated Sensor or Reagents	- Use fresh, filtered buffer solutions.[2] - If reusing a sensor, ensure the regeneration step completely removes the previous analyte.[3]	A cleaner system results in a more stable and reproducible baseline.

Experimental Protocols

Protocol 1: General Sample Preparation for BPS Assays

Proper sample preparation is fundamental to achieving a high SNR.[6]

• Protein/Analyte Purity:

  • Ensure the purity of your ligand and analyte is >95% as determined by SDS-PAGE or a similar method. Impurities can lead to non-specific binding.[1]

• Buffer Preparation:

  • Prepare all buffers with high-quality water and reagents.

  • Filter all buffers through a 0.22 µm filter to remove particulate matter.[2][7]

  • Thoroughly degas all buffers immediately before use to prevent air bubble formation in the fluidics system.[2]

• Sample Dilution:

  • Prepare a dilution series of your analyte. It is critical to use the running buffer for the final dilution step to avoid a buffer mismatch that can cause bulk refractive index shifts.[3]

  • Centrifuge samples at high speed (e.g., >10,000 x g) for 5-10 minutes before placing them in the instrument to pellet any aggregates.[6]

Protocol 2: Data Processing for SNR Enhancement

Software-based approaches can significantly improve the SNR of your collected data.[8]

• Reference Subtraction:

  • Always include a reference channel or reference subtraction step in your experimental design. This can be a sensor surface with an irrelevant immobilized protein or a channel where only buffer is injected.

  • Subtracting the reference signal from the active channel signal corrects for baseline drift, temperature fluctuations, and bulk refractive index changes.

• Signal Averaging:

  • If your signal is very low, consider performing multiple injections at the same concentration and averaging the responses.[9] This can reduce random noise by the square root of the number of scans.[9]

• Digital Smoothing:

  • Apply digital smoothing filters, such as a moving average or Savitzky-Golay filter, to your data.[9] These algorithms can reduce high-frequency noise while preserving the shape of the binding curve. Be cautious not to over-smooth, as this can distort the kinetic information.

Visual Guides

Caption: General experimental workflow for a typical BPS assay.

Caption: A logical flowchart for troubleshooting low SNR issues.

References

• 1. BLI and SPR Protocol FAQs: Your Essential Guide - Alpha Lifetech [alpha-lifetech.com]
• 2. knowledge.kactusbio.com [knowledge.kactusbio.com]
• 3. bitesizebio.com [bitesizebio.com]
• 4. bpsbioscience.com [bpsbioscience.com]
• 5. biotage.com [biotage.com]
• 6. lifesciences.danaher.com [lifesciences.danaher.com]
• 7. Sample Preparation Techniques | Thermo Fisher Scientific - SG [thermofisher.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]

Minimizing Bisphenol Contamination in the Laboratory: A Technical Support Guide

Brought to you by the Gemini Technical Support Team

This guide provides comprehensive troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in minimizing contamination from bisphenols, including Bisphenol A (BPA), Bisphenol S (BPS), and Bisphenol F (BPF), in a laboratory setting.

Troubleshooting Guide

This section addresses specific issues that may arise during experiments due to potential bisphenol contamination.

Observed Problem	Potential Cause	Troubleshooting Steps
Unexpected estrogenic activity in cell culture assays.	Leaching of bisphenols from polycarbonate flasks, media bottles, or serological pipettes is a known cause of estrogenic contamination.[1]	1. Isolate the Source: Systematically replace polycarbonate items with alternatives made of glass or polypropylene (B1209903) to identify the contaminating equipment. 2. Test Leachates: Collect media or buffer that has been in contact with suspect plasticware and analyze for bisphenol content using HPLC or ELISA.[1] 3. Review Protocols: Avoid autoclaving polycarbonate plastics, as high temperatures significantly increase the leaching of BPA.[1][2]
Inconsistent or non-reproducible results in sensitive assays.	Low levels of bisphenol contamination from various plastic sources can introduce variability.[1]	1. Audit All Plasticware: Create a comprehensive inventory of all plastic equipment and consumables that come into contact with your samples. 2. Switch to Inert Materials: Whenever feasible, transition to glass, stainless steel, or certified bisphenol-free plastics like polypropylene for all surfaces that contact samples.[1] 3. Standardize Procedures: Ensure consistent use of plasticware across all experiments, including incubation times and temperatures, to minimize variability in leaching.
High background signal in analytical tests for bisphenols.	The widespread presence of bisphenols in the lab environment can lead to contamination of blanks and samples.[1] Solvents, even those of LC-MS grade, can be a source of contamination.[3]	1. Use Glass or Certified Bisphenol-Free Containers: Utilize glass or certified BPA-free containers for all standards and samples.[1] 2. Check All Reagents: Water, solvents, and even pipette tips can be sources of bisphenols. Run method blanks to identify any contaminated reagents.[1] 3. Minimize Dust: Bisphenols can be present in laboratory dust. Maintain a clean work area to reduce background contamination.[1] 4. Optimize Chromatography: For LC-MS/MS analysis, using an isocratic elution mode instead of a gradient can help eliminate "ghost peaks" of BPA that may accumulate on the column from contaminated mobile phases.[3]
Visible degradation of polycarbonate equipment (e.g., crazing, cloudiness).	Repeated autoclaving, exposure to harsh detergents, and UV light can degrade polycarbonate, increasing the likelihood of bisphenol leaching.[1][2]	1. Immediately Replace Damaged Equipment: Any polycarbonate equipment showing signs of degradation should be promptly replaced.[1] 2. Follow Manufacturer's Instructions: Adhere to the manufacturer's guidelines for cleaning and sterilization. Avoid using alkaline detergents with polycarbonate.[1] 3. Consider Alternative Sterilization: Where applicable, use alternative sterilization methods for liquids, such as filtration.[1]
Contamination in cell culture from an unknown source.	Contamination can be introduced through various means, including reagents, equipment, and improper aseptic technique.[4]	1. Review Aseptic Technique: Ensure all personnel are following strict aseptic procedures. 2. Test Reagents: Test new lots of media, serum, and other supplements for bisphenol contamination.[4] 3. Thoroughly Clean Equipment: Regularly and thoroughly clean and decontaminate incubators, water baths, and other laboratory equipment.[4]

Quantitative Data on Bisphenol Leaching

The following tables summarize quantitative data on bisphenol leaching from various laboratory plastics under different conditions.

Table 1: Leaching of Bisphenol A (BPA) from Polycarbonate Bottles into Water at Different Temperatures

Storage Condition	Temperature	BPA Concentration Range
Refrigeration	4°C	0.26–18.7 ng/L
Room Temperature	25°C	up to 22.6 ng/L
Warm	35–45°C	Accelerates migration
Hot	70°C	up to 38.9 ng/L
Boiling/Sunlight	100°C/UV	Can exceed 9 µg/L

Data compiled from multiple studies. The rate of leaching is dependent on the specific product and duration of exposure.[[“]][[“]]

Table 2: Comparative Leaching of Bisphenol A (BPA) from New and Used Polycarbonate Animal Cages into Water at Room Temperature

Cage Type	BPA Concentration in Water
New Polycarbonate Cages	Up to 0.3 µg/L
Used, Visibly Worn Polycarbonate Cages	> 300 µg/L
Used Polypropylene Cages	No detectable BPA

This study highlights that the age and condition of polycarbonate cages significantly impact the amount of BPA leached.[2][3]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the detection and quantification of bisphenols.

Protocol 1: Quantification of Bisphenols (BPA, BPF, BPS) in Aqueous Samples by UPLC-MS/MS

This protocol outlines a method for the simultaneous determination of BPA, BPF, and BPS in water samples.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Condition a C18 SPE cartridge.

• Load the water sample onto the cartridge.

• Wash the cartridge with 5% methanol (B129727) to remove interfering substances.

• Elute the bisphenols with acetonitrile (B52724).

2. UPLC-MS/MS Analysis

• Column: Acquity BEH C8 column.

• Mobile Phase: A gradient of acetonitrile and water.

• Detection: Tandem mass spectrometry (MS/MS).

• Quantification: Use an internal standard method with deuterated bisphenols (e.g., BPA-d16) for accurate quantification.

3. Method Performance

• Linear Range: 1.0-100.0 µg/L.

• Minimum Detectable Concentrations: 0.75-1.0 ng/L.

• Recoveries: 87.0% to 106.9%.

• Relative Standard Deviations (RSDs): 1.26% to 3.67%.[7]

Protocol 2: Screening for Estrogenic Activity using a Competitive Enzyme-Linked Immunosorbent Assay (ELISA)

This protocol provides a method for screening samples for estrogenic activity, which can be an indicator of bisphenol contamination.

1. Sample and Standard Preparation

• Prepare samples as described in Protocol 1, step 1.

• Reconstitute and prepare the bisphenol standards provided with the ELISA kit according to the manufacturer's instructions.

2. ELISA Procedure (General Steps - Refer to Specific Kit Manual)

• Add standards and samples to the wells of the antibody-coated microplate.

• Add the bisphenol-enzyme conjugate to each well. This will compete with any bisphenol in the sample for binding to the antibody.

• Incubate the plate for the time specified in the kit manual (e.g., 60 minutes at room temperature).

• Wash the plate several times with the provided wash buffer to remove unbound reagents.

• Add the substrate solution to each well. The enzyme on the bound conjugate will convert the substrate, producing a color change.

• Stop the reaction after a specified time by adding the stop solution.

• Read the absorbance of each well using a microplate reader at the wavelength specified in the manual (e.g., 450 nm).[1]

3. Data Analysis

• The intensity of the color is inversely proportional to the concentration of bisphenol in the sample.

• Generate a standard curve by plotting the absorbance of the standards against their known concentrations.

• Determine the bisphenol concentration in the samples from the standard curve.[1]

Mandatory Visualizations

Diagram 1: Troubleshooting Workflow for Bisphenol Contamination

References

• 1. benchchem.com [benchchem.com]
• 2. Disruption of Laboratory Experiments Due to Leaching of Bisphenol A from Polycarbonate Cages and Bottles and Uncontrolled Variability in Components of Animal Feed - The Development of Science-based Guidelines for Laboratory Animal Care - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. cellculturecompany.com [cellculturecompany.com]
• 5. consensus.app [consensus.app]
• 6. consensus.app [consensus.app]
• 7. besjournal.com [besjournal.com]

Stability of 4,4'-Sulfonyldiphenol-d8 in stock solutions and processed samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4,4'-Sulfonyldiphenol-d8.

Frequently Asked Questions (FAQs)

Q1: What is 4,4'-Sulfonyldiphenol-d8 and what is its primary application?

A1: 4,4'-Sulfonyldiphenol-d8 is the deuterated form of 4,4'-Sulfonyldiphenol, also known as Bisphenol S (BPS). It is primarily used as an internal standard in quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS), for the accurate measurement of Bisphenol S in various samples.[1]

Q2: What are the recommended storage conditions for 4,4'-Sulfonyldiphenol-d8 solid material and stock solutions?

A2: For long-term storage, it is recommended to store 4,4'-Sulfonyldiphenol-d8 as a solid at 4°C. Stock solutions, typically prepared in methanol (B129727), should also be stored at low temperatures, such as 4°C or -20°C, to ensure long-term stability. While the product is stable for shipping at ambient room temperature, prolonged storage at room temperature is not advised.

Q3: In which solvents is 4,4'-Sulfonyldiphenol-d8 soluble?

A3: 4,4'-Sulfonyldiphenol-d8 is slightly soluble in methanol. For the non-deuterated form, Bisphenol S, solubility has been reported in methanol, acetonitrile (B52724), and ethanol.[2]

Q4: How stable is 4,4'-Sulfonyldiphenol-d8 in biological samples?

A4: While specific stability data for the deuterated form in biological matrices is limited, a study on the non-deuterated Bisphenol S (BPS) provides valuable insights. BPS was found to be stable in rodent plasma, amniotic fluid, and fetal homogenate for at least 60 days when stored at -80°C. In processed (extracted) samples, BPS was stable for up to 7 days at various temperatures.[3] Additionally, BPS has been shown to be stable in urine for 48 hours at room temperature.[4]

Q5: What is isotopic exchange and should I be concerned about it with 4,4'-Sulfonyldiphenol-d8?

A5: Isotopic exchange is a process where deuterium (B1214612) atoms on a labeled standard are replaced by hydrogen atoms from the surrounding environment (e.g., solvent). This can lead to inaccurate quantification. Factors that can promote isotopic exchange include pH, temperature, and the position of the deuterium labels on the molecule. For 4,4'-Sulfonyldiphenol-d8, the deuterium atoms are on the aromatic rings, which are generally considered stable and less prone to exchange compared to deuterium on heteroatoms like oxygen or nitrogen. However, it is always good practice to be aware of this potential issue.

Stability Data

Table 1: Stability of Bisphenol S (Non-deuterated) in Biological Matrices [3]

Matrix	Storage Temperature	Duration	Stability
Rodent Plasma	-80°C	60 days	Stable
Amniotic Fluid	-80°C	60 days	Stable
Fetal Homogenate	-80°C	60 days	Stable
Extracted Samples	Various	7 days	Stable
Urine	Room Temperature	48 hours	Stable[4]

Table 2: Freeze-Thaw Stability of Bisphenol S (Non-deuterated) [3]

Matrix	Number of Cycles	Stability
Rodent Plasma, Amniotic Fluid, Fetal Homogenate	3	Stable

Troubleshooting Guide

Issue 1: Inconsistent or drifting internal standard signal.

Possible Cause	Troubleshooting Steps
Degradation of stock or working solution	1. Prepare fresh stock and working solutions of 4,4'-Sulfonyldiphenol-d8.2. Always store stock solutions at 4°C or -20°C in tightly sealed amber vials to protect from light.3. Avoid repeated opening and closing of the stock solution container; aliquot into smaller volumes for daily use.
Isotopic back-exchange (H/D exchange)	1. Check the pH of your mobile phase and sample solutions. Highly acidic or basic conditions can promote exchange.2. Minimize the time samples spend in the autosampler at room temperature. Use a cooled autosampler if possible.3. Prepare samples in a solvent with minimal protic sources (e.g., use deuterated solvents for reconstitution if necessary).
Adsorption to container surfaces	1. Use silanized glass vials or polypropylene (B1209903) vials for storing stock and working solutions.2. Ensure the solvent composition of your standard solutions is appropriate to maintain solubility.

Issue 2: Poor chromatographic peak shape for 4,4'-Sulfonyldiphenol-d8.

Possible Cause	Troubleshooting Steps
Column degradation or contamination	1. Flush the column with a strong solvent.2. If the problem persists, replace the guard column or the analytical column.
Inappropriate mobile phase	1. Ensure the mobile phase is properly prepared and degassed.2. Check the pH of the mobile phase; for phenolic compounds, a slightly acidic mobile phase often improves peak shape.
Sample solvent mismatch	1. Dissolve the processed sample in a solvent that is of similar or weaker elution strength than the initial mobile phase.

Experimental Protocols

Protocol 1: Preparation of 4,4'-Sulfonyldiphenol-d8 Stock and Working Solutions

Objective: To prepare accurate and stable stock and working solutions of 4,4'-Sulfonyldiphenol-d8.

Materials:

• 4,4'-Sulfonyldiphenol-d8 solid

• Methanol (HPLC or MS grade)

• Acetonitrile (HPLC or MS grade)

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Amber glass vials or polypropylene vials

Procedure:

• Stock Solution (e.g., 1 mg/mL): a. Accurately weigh the required amount of 4,4'-Sulfonyldiphenol-d8 solid. b. Quantitatively transfer the solid to a volumetric flask. c. Add a small amount of methanol to dissolve the solid completely. d. Bring the solution to the final volume with methanol and mix thoroughly. e. Transfer the stock solution to an amber vial, label appropriately, and store at 4°C or -20°C.

• Working Solutions: a. Prepare serial dilutions of the stock solution using methanol or acetonitrile to achieve the desired concentrations for your calibration curve and quality control samples. b. Store working solutions in tightly sealed vials at 4°C. It is recommended to prepare fresh working solutions regularly.

Protocol 2: Assessment of Stock Solution Stability

Objective: To evaluate the stability of 4,4'-Sulfonyldiphenol-d8 stock solutions under different storage conditions.

Procedure:

• Prepare a fresh stock solution of 4,4'-Sulfonyldiphenol-d8 in methanol or acetonitrile.

• Aliquot the stock solution into multiple vials for each storage condition to be tested (e.g., Room Temperature, 4°C, -20°C).

• At designated time points (e.g., Day 0, Week 1, Week 2, Month 1, Month 3, Month 6), analyze a vial from each storage condition.

• The analysis should be performed using a validated and stable analytical method (e.g., LC-MS/MS).

• Compare the peak area or concentration of the stored samples to the Day 0 sample.

• The solution is considered stable if the measured concentration is within a predefined acceptance criterion (e.g., ±15%) of the initial concentration.

Visualizations

Stock Solution Preparation Workflow

Stock Solution Stability Assessment Workflow

References

• 1. e-b-f.eu [e-b-f.eu]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Mass Spectrometer Source Optimization for Bisphenol Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing mass spectrometer source conditions for the analysis of bisphenols.

Troubleshooting Guides and FAQs

This section addresses specific issues that may be encountered during the analysis of bisphenols by LC-MS.

Question: Why am I observing high background noise or "ghost peaks" for bisphenol A (BPA) in my blank injections?

Answer: High background noise and the appearance of spurious "ghost peaks" for BPA are common problems in trace-level analysis. This is often due to widespread contamination from laboratory materials. Here are the primary sources and solutions:

• Solvent and Mobile Phase Contamination: Even high-purity, LC-MS grade solvents can contain trace amounts of BPA.[1] During gradient elution, BPA from the mobile phase can accumulate on the analytical column and then elute as a distinct peak.

  • Troubleshooting:

    • Test new batches of solvents for BPA contamination.

    • Consider switching to an isocratic elution method, which can prevent the on-column concentration of contaminants.[1]

    • If a gradient is necessary, use a robust column washing step between injections.

• Laboratory Equipment: Plasticware (e.g., pipette tips, centrifuge tubes), glassware, and even the septa of autosampler vials can leach BPA into your samples and solvents.[2]

  • Troubleshooting:

    • Whenever possible, use glass or polypropylene (B1209903) labware that has been thoroughly cleaned.

    • Rinse all glassware with a solvent like methanol (B129727) or acetone (B3395972) before use.

    • Use PTFE-lined septa for vials to minimize leaching.[2]

• LC System Components: Tubing, fittings, and other plastic components within the LC system can also be a source of BPA contamination.

  • Troubleshooting:

    • Flush the entire LC system thoroughly with a strong solvent mixture (e.g., isopropanol/water).

    • If contamination persists, consider replacing PEEK tubing and fittings with stainless steel alternatives where appropriate.

Question: I am experiencing poor sensitivity for my bisphenol analytes. How can I improve the signal intensity?

Answer: Poor signal intensity can be caused by several factors, from suboptimal ionization to matrix effects. Here's a systematic approach to improving sensitivity:

• Choice of Ionization Source: The choice of ionization technique significantly impacts signal intensity.[3]

  • Electrospray Ionization (ESI): Generally works well for more polar bisphenols, especially in negative ion mode. However, for less polar, non-sulfonated bisphenols, ESI sensitivity can be lower.[4][5]

  • Atmospheric Pressure Chemical Ionization (APCI) and Atmospheric Pressure Photoionization (APPI): These techniques can provide significantly better sensitivity for less polar bisphenols and are less susceptible to matrix effects than ESI.[4][5] Consider testing these sources if you are analyzing a range of bisphenol analogues.

• Source Parameter Optimization: Systematic optimization of source parameters is crucial. This includes:

  • Spray Voltage/Corona Current: Adjust to achieve a stable and robust signal.

  • Gas Flows (Nebulizer, Auxiliary/Drying Gas): These affect droplet formation and desolvation. Optimize for efficient ion generation without causing excessive fragmentation.

  • Temperatures (Capillary, Source/Vaporizer): Higher temperatures can improve desolvation but may cause thermal degradation of some analytes.

• Mobile Phase Composition: The mobile phase can be modified to enhance ionization.

  • For negative mode ESI, adding a small amount of a basic modifier like ammonium (B1175870) hydroxide (B78521) can improve deprotonation and significantly boost signal intensity.

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of your target analytes. This is a common issue in complex matrices like serum or tissue extracts.[4]

  • Troubleshooting:

    • Improve sample preparation to remove interfering substances. Solid-phase extraction (SPE) is a common and effective technique.[4]

    • Use an isotopically labeled internal standard for each analyte to compensate for matrix-induced signal suppression.

    • Modify chromatographic conditions to separate the analytes from the interfering matrix components.

Question: My results show poor reproducibility, especially at low concentrations. What could be the cause?

Answer: Poor reproducibility at low concentrations is often linked to background contamination and inconsistent ionization.

• Background Contamination: As discussed previously, variable background levels of BPA can lead to significant variations in results, particularly near the limit of quantitation.[1][2] Implementing rigorous cleaning procedures and using an isocratic elution method can improve precision.[1]

• Ion Source Stability: An unstable ion source can lead to fluctuating signal intensity.

  • Troubleshooting:

    • Ensure the spray needle/capillary is clean and not clogged.

    • Check for a stable spray using the instrument's diagnostic tools. An inconsistent spray can result from issues with gas flows, solvent delivery, or a blocked capillary.

    • Regularly clean the ion source components as recommended by the manufacturer.

Question: I am observing in-source fragmentation of my bisphenol analytes. How can I minimize this?

Answer: In-source fragmentation occurs when molecules break apart in the ion source before entering the mass analyzer. This can reduce the intensity of the precursor ion and complicate quantification.

• Source Conditions: Harsh source conditions can induce fragmentation.

  • Troubleshooting:

    • Reduce the capillary/nozzle voltage or fragmentor voltage.

    • Lower the source temperature.

    • Optimize gas flows to ensure efficient desolvation without excessive energy transfer to the ions.

• Analyte Structure: Some bisphenols are more prone to fragmentation than others. Understanding the fragmentation pathways can help in identifying and monitoring characteristic product ions.[6][7]

Quantitative Data: Typical Mass Spectrometer Source Parameters

The following table summarizes typical starting source parameters for the analysis of bisphenols using Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) in negative ion mode. These values should be used as a starting point and optimized for your specific instrument and application.

Parameter	ESI (Negative Ion Mode)	APCI (Negative Ion Mode)
Capillary/Spray Voltage	-2.5 to -4.5 kV	N/A
Corona Discharge Current	N/A	-4 to -10 µA
Drying/Auxiliary Gas Flow	7 - 12 L/min	5 - 10 units (instrument dependent)
Nebulizer Gas Pressure	15 - 45 psi	30 - 60 units (instrument dependent)
Source/Vaporizer Temp.	300 - 350 °C	350 - 450 °C
Capillary/Transfer Tube Temp.	275 - 325 °C	200 - 275 °C

Note: These are general ranges. Always refer to your instrument manufacturer's recommendations and perform systematic optimization.

Experimental Protocols

Protocol 1: Systematic Optimization of ESI Source Parameters

This protocol outlines a systematic approach to optimizing ESI source parameters for bisphenol analysis.

• Prepare a Standard Solution: Prepare a solution of your bisphenol standard(s) at a concentration that gives a moderate, stable signal (e.g., 100 ng/mL).

• Infuse the Standard: Infuse the standard solution directly into the mass spectrometer using a syringe pump at a flow rate similar to your LC method (or use a T-fitting to introduce it into the mobile phase flow post-column).

• Initial Instrument Setup: Set the mass spectrometer to monitor the deprotonated molecule [M-H]⁻ for your bisphenol(s) of interest in negative ion mode. Start with the manufacturer's recommended default source parameters.

• Optimize Gas Flows:

  • Drying Gas (or Auxiliary Gas): While monitoring the signal intensity, incrementally increase the drying gas flow rate. Observe the signal intensity and stability. A plot of signal vs. gas flow should show an initial increase followed by a plateau. Select a value on the plateau for robust performance.

  • Nebulizer Gas: Repeat the process for the nebulizer gas. The optimal pressure will depend on your flow rate and solvent composition.

• Optimize Temperatures:

  • Drying Gas Temperature: Increase the temperature in increments (e.g., 25 °C). Note the temperature at which the signal is maximized. Be cautious of excessively high temperatures that could cause thermal degradation.

  • Capillary/Ion Transfer Tube Temperature: Optimize this parameter for efficient ion transfer into the mass analyzer.

• Optimize Voltages:

  • Capillary/Spray Voltage: Gradually increase the voltage and monitor the signal. The signal should increase to a maximum and then may decrease or become unstable at very high voltages. Choose a voltage that provides a stable, high-intensity signal.

  • Fragmentor/Nozzle/Skimmer Voltage: This voltage can influence in-source fragmentation. Optimize for maximum precursor ion intensity while minimizing fragmentation.

• Verify with LC-MS/MS: Once the source parameters are optimized via infusion, perform injections on your LC-MS/MS system to confirm performance under chromatographic conditions.

Visualizations

Caption: Experimental workflow for bisphenol analysis.

References

• 1. youtube.com [youtube.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Setting BPA Free: Bisphenol Fragmentation Pathways [thermofisher.com]
• 4. How to optimize ESI source parameters for better sensitivity in LC-MS analysis ? | Elex Biotech LLC [elexbiotech.com]
• 5. rsc.org [rsc.org]
• 6. agilent.com [agilent.com]
• 7. library.dphen1.com [library.dphen1.com]

Dealing with poor peak shape in the chromatography of 4,4'-Sulfonyldiphenol-d8

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing poor peak shape during the chromatographic analysis of 4,4'-Sulfonyldiphenol-d8.

Troubleshooting Poor Peak Shape

Poor peak shape, such as tailing or fronting, can significantly compromise the accuracy and precision of quantification. This guide addresses common causes and provides systematic solutions.

Question 1: What are the common causes of peak tailing for 4,4'-Sulfonyldiphenol-d8 and how can I resolve it?

Answer:

Peak tailing for phenolic compounds like 4,4'-Sulfonyldiphenol-d8 in reversed-phase chromatography is often due to secondary interactions with the stationary phase. Specifically, the hydroxyl groups of the analyte can interact with residual silanol (B1196071) groups on the silica-based column packing.

Troubleshooting Steps:

• Mobile Phase pH Adjustment: The ionization state of both the analyte and the silanol groups is pH-dependent. At a mid-range pH, silanols can be ionized and interact with the analyte. Lowering the mobile phase pH (e.g., to between 2.5 and 3.5) with an acidic modifier like formic acid will suppress the ionization of the silanol groups, minimizing these secondary interactions and improving peak shape.

• Choice of Organic Modifier: While acetonitrile (B52724) is a common organic modifier, methanol (B129727) can sometimes improve the peak shape of phenolic compounds due to its hydrogen-bonding capabilities.

• Column Selection: Employing a modern, high-purity, end-capped C18 column can significantly reduce peak tailing. These columns have fewer accessible silanol groups. For particularly problematic tailing, consider a column with a different stationary phase, such as one with a polar-embedded group.

• Use of Mobile Phase Additives: A small concentration of an acidic additive, such as 0.1% formic acid, in the mobile phase is highly recommended. This helps to maintain a consistent low pH and improve peak symmetry.

Question 2: My peak for 4,4'-Sulfonyldiphenol-d8 is fronting. What are the likely causes and solutions?

Answer:

Peak fronting is less common than tailing but can also affect quantification. The primary causes are often related to the sample and injection conditions.

Troubleshooting Steps:

• Sample Solvent Composition: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase (e.g., 100% acetonitrile in a mobile phase starting with 10% acetonitrile), it can cause the analyte to move too quickly at the head of the column, leading to a fronting peak. The sample solvent should ideally be the same as or weaker than the initial mobile phase. If solubility is an issue, use the minimum amount of strong solvent necessary and then dilute with the mobile phase.

• Injection Volume Overload: Injecting too large a volume of sample can lead to peak distortion, including fronting. This is particularly true if the sample solvent is stronger than the mobile phase. Reducing the injection volume can often resolve this issue.

• Column Collapse: While less common with modern, robust columns, a physical collapse of the column bed at the inlet can cause peak fronting. This may be indicated by a sudden drop in backpressure. If suspected, the column should be replaced.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for an HPLC method for 4,4'-Sulfonyldiphenol-d8?

A1: A good starting point would be a reversed-phase C18 column with a mobile phase consisting of water and acetonitrile, both containing 0.1% formic acid. A gradient elution from a lower to a higher percentage of acetonitrile is typically effective.

Q2: How does the choice of organic solvent, acetonitrile vs. methanol, affect the analysis?

A2: Acetonitrile generally has a stronger elution strength in reversed-phase chromatography, leading to shorter retention times.[1] However, for phenolic compounds, methanol can sometimes provide better peak shapes due to its ability to engage in hydrogen bonding, which can mitigate secondary interactions with the stationary phase.[1]

Q3: Can the sample preparation method impact peak shape?

A3: Yes, absolutely. Aside from the sample solvent, the cleanliness of the sample is crucial. Matrix components can interfere with the chromatography or even bind to the column, creating active sites that can cause peak tailing. A thorough sample clean-up, for example using Solid Phase Extraction (SPE), is recommended for complex matrices.

Q4: How do I know if my column is the source of the problem?

A4: If you observe a gradual deterioration of peak shape over time, it could indicate column aging or contamination. If a new column provides good peak shape with the same method, it is a strong indication that the old column was the issue. Regularly running a system suitability test with a standard compound can help monitor column performance.

Data Presentation

The following tables summarize the expected impact of key chromatographic parameters on the peak shape of 4,4'-Sulfonyldiphenol-d8, based on typical behavior of similar phenolic compounds. The peak asymmetry factor is a measure of peak shape, with a value of 1.0 indicating a perfectly symmetrical peak. Values greater than 1 indicate tailing, while values less than 1 indicate fronting.

Table 1: Effect of Mobile Phase pH on Peak Asymmetry

Mobile Phase pH (with 0.1% Formic Acid)	Expected Peak Asymmetry Factor	Observations
2.5	1.1	Minimal tailing, good peak shape.
3.5	1.3	Slight tailing may be observed.
5.0	> 1.5	Significant tailing is likely due to silanol interactions.
7.0 (no acid)	> 2.0	Severe tailing expected.

Table 2: Comparison of Organic Modifiers on Peak Asymmetry

Organic Modifier (in Water with 0.1% Formic Acid)	Expected Peak Asymmetry Factor	Observations
Acetonitrile	1.2 - 1.4	Generally good performance, but some tailing is possible.
Methanol	1.0 - 1.2	Often provides improved symmetry for phenolic compounds.[1]

Table 3: Influence of Sample Solvent on Peak Asymmetry

Sample Solvent	Initial Mobile Phase Composition	Expected Peak Asymmetry Factor	Observations
10% Acetonitrile in Water	10% Acetonitrile in Water	1.1	Ideal scenario, minimal peak distortion.
50% Acetonitrile in Water	10% Acetonitrile in Water	< 1.0 (Fronting)	The stronger sample solvent causes peak fronting.
100% Acetonitrile	10% Acetonitrile in Water	<< 1.0 (Severe Fronting)	Significant peak distortion is expected.
10% Methanol in Water	10% Acetonitrile in Water	1.1	Acceptable, as methanol is a weaker solvent than acetonitrile in this context.

Experimental Protocols

Key Experiment: LC-MS/MS Method for 4,4'-Sulfonyldiphenol-d8

This protocol provides a robust starting point for the analysis of 4,4'-Sulfonyldiphenol-d8.

1. Chromatographic Conditions:

• Column: A high-purity, end-capped C18 column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: 10% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 2 µL.

• Sample Solvent: 10% Acetonitrile in water.

2. Mass Spectrometry Conditions (Negative Ion Mode):

• Ion Source: Electrospray Ionization (ESI).

• Scan Type: Multiple Reaction Monitoring (MRM).

• Precursor Ion: m/z 257.1

• Product Ions: Monitor for characteristic fragments (to be determined by infusion of a standard).

• Ion Source Parameters: Optimize gas temperatures, gas flows, and voltages for the specific instrument.

Visualizations

Troubleshooting Workflow for Poor Peak Shape

Caption: A logical workflow for troubleshooting poor peak shape in the chromatography of 4,4'-Sulfonyldiphenol-d8.

References

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Method Validation for Bisphenol S Analysis Using 4,4'-Sulfonyldiphenol-d8

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the quantification of Bisphenol S (BPS), a common substitute for Bisphenol A (BPA). A special focus is placed on the use of 4,4'-Sulfonyldiphenol-d8 (BPS-d8) as an internal standard to ensure accuracy and precision in complex matrices. The information presented herein is supported by experimental data from various studies to aid researchers in selecting the most suitable method for their specific application.

Introduction to Bisphenol S Analysis

Bisphenol S is an industrial chemical used in the production of polycarbonates and epoxy resins, often found in food packaging, thermal paper, and other consumer products. Due to its potential endocrine-disrupting properties, the accurate and sensitive determination of BPS levels in various matrices, including food, environmental samples, and biological fluids, is of significant scientific interest. The use of a stable isotope-labeled internal standard, such as 4,4'-Sulfonyldiphenol-d8, is a widely accepted approach to compensate for matrix effects and variations in sample preparation and instrument response, leading to more reliable quantitative results.

Methodology Comparison: LC-MS/MS as the Gold Standard

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the most prevalent and sensitive technique for the analysis of BPS.[1] Its high selectivity and sensitivity allow for the detection of trace levels of BPS in complex samples. While other methods like Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) are also employed, they often require derivatization steps or exhibit lower sensitivity.[2][3]

A study comparing QuEChERS-GC-MS and QuEChERS-LC-MS/MS for the analysis of 16 bisphenol analogues in canned foods and beverages found that both methods were robust.[2] However, LC-MS/MS is generally preferred for its ability to analyze a broader range of bisphenols without the need for derivatization.[4]

The Role of 4,4'-Sulfonyldiphenol-d8 as an Internal Standard

The use of an isotopically labeled internal standard that is chemically identical to the analyte is crucial for accurate quantification, especially in complex matrices where matrix effects can significantly impact the analytical signal. 4,4'-Sulfonyldiphenol-d8 serves as an ideal internal standard for BPS analysis due to its similar chemical and physical properties, ensuring it behaves similarly to the native BPS during sample extraction, cleanup, and ionization in the mass spectrometer. This co-elution and co-ionization allow for the correction of any analyte loss or signal suppression/enhancement.

Comparative Performance of Analytical Methods

The following tables summarize the performance of different analytical methods for BPS determination across various matrices. The inclusion of data from multiple studies allows for a comparative assessment of key validation parameters.

Table 1: Performance of LC-MS/MS Methods for Bisphenol S Analysis

Matrix	Sample Preparation	Internal Standard	Linearity (R²)	LOD (ng/mL or ng/g)	LOQ (ng/mL or ng/g)	Recovery (%)	Precision (RSD%)	Reference
Food (Total Diet)	Acetonitrile (B52724) extraction, SPE cleanup	Not Specified	-	0.0017 - 3.1	-	-	-	[1][5]
Canned Foods	QuEChERS	Not Specified	-	-	-	-	-	[2]
Milk Powder	QuEChERS	Not Specified	>0.99	-	0.5 (ng/g)	78-94	<20	[6]
Urine	DLLME	d8-BPS	-	0.08 (µg/L)	0.25 (µg/L)	85.2-94.1	-	[7]
Take Away Packaging	No sample preparation	Not Specified	>0.99	1 (µg/L)	-	-	-	[8]

Table 2: Performance of Alternative Analytical Methods for Bisphenol S Analysis

Method	Matrix	Sample Preparation	Linearity (R²)	LOD	LOQ	Recovery (%)	Precision (RSD%)	Reference
GC-MS	Canned Foods	QuEChERS	>0.99	-	-	-	-	[2]
HPLC-DAD	Kitchen Paper	Ultrasonic Extraction	>0.99	0.3 (mg/kg)	-	79.1-104	0.040-0.68	[3]

Experimental Protocols

Protocol 1: LC-MS/MS Analysis of Bisphenol S in Food using 4,4'-Sulfonyldiphenol-d8

This protocol is a generalized procedure based on common practices in the cited literature.

1. Sample Preparation (QuEChERS Method)

• Weigh 10 g of the homogenized food sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile and the internal standard solution (4,4'-Sulfonyldiphenol-d8).

• Add QuEChERS salts (e.g., 4 g MgSO₄, 1 g NaCl).

• Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Take an aliquot of the acetonitrile supernatant for cleanup.

• Add dispersive solid-phase extraction (d-SPE) sorbents (e.g., 150 mg MgSO₄, 50 mg PSA) to the aliquot.

• Vortex for 30 seconds and centrifuge at 10000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Conditions

• LC System: High-Performance Liquid Chromatography system

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm)

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol (B129727) or acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in negative ion mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for BPS and BPS-d8.

Visualizing the Workflow and Validation Parameters

The following diagrams illustrate the typical workflow for BPS analysis and the relationship between key method validation parameters.

Caption: Experimental workflow for BPS analysis.

Caption: Key parameters in method validation.

Conclusion

The selection of an appropriate analytical method for Bisphenol S determination is critical for obtaining reliable and accurate data. The use of LC-MS/MS with an isotopically labeled internal standard like 4,4'-Sulfonyldiphenol-d8 is the preferred approach for its high sensitivity, selectivity, and ability to mitigate matrix effects. While alternative methods exist, they may require more extensive sample preparation or offer lower sensitivity. This guide provides a comparative overview to assist researchers in choosing and validating a method that best suits their analytical needs and the specific challenges posed by their sample matrices.

References

• 1. researchgate.net [researchgate.net]
• 2. Simultaneous Quantification of 16 Bisphenol Analogues in Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HPLC Determination of Bisphenol S in Kitchen Papers [qikan.cmes.org]
• 4. Method Development for Selected Bisphenols Analysis in Sweetened Condensed Milk from a Can and Breast Milk Samples by HPLC–DAD and HPLC-QqQ-MS: Comparison of Sorbents (Z-SEP, Z-SEP Plus, PSA, C18, Chitin and EMR-Lipid) for Clean-Up of QuEChERS Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 5. LC-MS/MS analysis of bisphenol S and five other bisphenols in total diet food samples | Semantic Scholar [semanticscholar.org]
• 6. ifrj.upm.edu.my [ifrj.upm.edu.my]
• 7. series.publisso.de [series.publisso.de]
• 8. researchgate.net [researchgate.net]

A Head-to-Head Battle: 4,4'-Sulfonyldiphenol-d8 versus 13C-Labeled BPS as Internal Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals engaged in the precise quantification of Bisphenol S (BPS), the selection of an appropriate internal standard is a critical decision that profoundly impacts data quality and reliability. This guide provides an objective comparison of two commonly employed isotopically labeled internal standards for BPS analysis: the deuterated 4,4'-Sulfonyldiphenol-d8 (BPS-d8) and the more recent 13C-labeled BPS.

The gold standard for the quantification of small molecules like BPS in complex matrices is liquid chromatography-tandem mass spectrometry (LC-MS/MS). This technique relies heavily on the use of internal standards to correct for variations in sample preparation, instrument response, and matrix effects. An ideal internal standard should co-elute with the analyte of interest and exhibit identical ionization efficiency and extraction recovery, thereby perfectly mimicking its behavior throughout the analytical workflow. While both deuterated and 13C-labeled standards are designed to fulfill this role, subtle but significant differences in their physicochemical properties can lead to divergent performances.

At a Glance: Key Performance Differences

While direct head-to-head experimental data for BPS-d8 and 13C-labeled BPS is not extensively published, the following table summarizes the expected performance characteristics based on established principles of isotope dilution mass spectrometry and comparative studies of other analytes.[1][2]

Performance Metric	4,4'-Sulfonyldiphenol-d8 (BPS-d8)	13C-Labeled BPS	Rationale & Implications
Chromatographic Co-elution	May exhibit a slight retention time shift relative to native BPS.	Expected to perfectly co-elute with native BPS.	The larger mass difference between deuterium (B1214612) and hydrogen can alter chromatographic behavior, leading to potential inaccuracies in correcting for matrix effects that vary across the peak elution window.[1]
Matrix Effect Compensation	Generally good, but can be compromised by chromatographic separation.	Superior. Co-elution ensures that both the analyte and the internal standard experience the same matrix-induced ion suppression or enhancement.	For complex matrices such as biological fluids or environmental samples, precise matrix effect correction is crucial for accurate quantification.[1][3]
Isotopic Stability	Deuterium atoms can be susceptible to back-exchange, particularly at acidic or basic pH, although BPS-d8 with aromatic deuterium is relatively stable.	The C-C bond is highly stable, eliminating the risk of label exchange during sample processing and analysis.[4]	Loss of the isotopic label would lead to an underestimation of the analyte concentration.
Accuracy & Precision	Can provide accurate and precise results with careful method optimization.	Considered the "gold standard" for achieving the highest levels of accuracy and precision in isotope dilution mass spectrometry.[1][3]	The superior co-elution and isotopic stability of 13C-labeled standards lead to more reliable and reproducible quantification with minimized systematic errors.[5][6]
Availability & Cost	More commonly available and generally less expensive.	May have more limited commercial availability and can be more expensive to synthesize.	The choice may be influenced by budget and the availability of certified reference materials.

Experimental Protocols: A Representative LC-MS/MS Method for BPS Quantification

The following protocol outlines a typical workflow for the analysis of BPS in a biological matrix (e.g., urine) using an internal standard. The choice between BPS-d8 and 13C-BPS would occur at the "Internal Standard Spiking" step, with the subsequent data analysis being critically dependent on this choice.

Sample Preparation

• Enzymatic Hydrolysis: To a 1 mL urine sample, add 50 µL of a mixed β-glucuronidase/sulfatase solution to deconjugate BPS metabolites.

• Internal Standard Spiking: Spike the sample with a known concentration of either BPS-d8 or 13C-labeled BPS.

• Liquid-Liquid Extraction (LLE): Acidify the sample with formic acid and extract the BPS and internal standard using an organic solvent such as ethyl acetate (B1210297).

• Evaporation and Reconstitution: Evaporate the organic layer to dryness under a gentle stream of nitrogen and reconstitute the residue in a mobile phase-compatible solvent.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient of water and methanol (B129727) or acetonitrile, both containing a small percentage of formic acid or ammonium (B1175870) acetate to improve ionization.

  • Flow Rate: Typically 0.2-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in negative ion mode is typically employed for BPS analysis.

  • Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for BPS, BPS-d8, and 13C-BPS are monitored.

Quantification

• A calibration curve is constructed by plotting the ratio of the peak area of the BPS to the peak area of the internal standard against the concentration of the calibration standards.

• The concentration of BPS in the unknown samples is then determined from this calibration curve.

The Critical Impact of Internal Standard Choice on Data Quality

The choice between a deuterated and a 13C-labeled internal standard has a direct impact on the quality and confidence in the final quantitative results. The following diagram illustrates this logical relationship.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Using 13C-labeled Standards and ID-HRMS for Low-Level PAH Determination in Water and Tissue Samples [isotope.com]
• 5. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]

A Guide to Inter-laboratory Comparison of Bisphenol S Quantification Methods

For researchers, scientists, and drug development professionals, the accurate quantification of Bisphenol S (BPS) is critical for assessing human exposure and understanding its potential health effects. This guide provides a comparative overview of common analytical methods, supported by data from recent inter-laboratory studies and method validation reports, to aid in the selection of appropriate quantification techniques.

Bisphenol S, a common substitute for Bisphenol A (BPA), is increasingly detected in human biological samples and various environmental matrices. As regulatory scrutiny and public health concerns grow, the need for reliable and standardized analytical methods for BPS quantification has become paramount. This guide summarizes the performance of prevalent techniques, including liquid chromatography-mass spectrometry (LC-MS), gas chromatography-mass spectrometry (GC-MS), and enzyme-linked immunosorbent assay (ELISA), drawing upon available comparative data.

Comparative Analysis of Quantification Methods

The selection of an analytical method for BPS quantification is often dictated by factors such as the sample matrix, required sensitivity, available instrumentation, and the specific goals of the study. High-performance liquid chromatography (HPLC) coupled with various detectors and mass spectrometry is the most commonly used technique for the determination of bisphenols.[1] Less frequently, gas chromatography (after derivatization) and ELISA are also employed.[1]

A 2020 inter-laboratory comparison (ILC) organized by the German National Reference Laboratory for Food Contact Materials assessed the capabilities of official control laboratories in determining BPS migration from recycled paper and cardboard into cold and hot water extracts.[2][3] This study, along with other method comparison reports, provides valuable insights into the performance of different analytical approaches.

Quantitative Performance Data

The following tables summarize key performance metrics for various BPS quantification methods as reported in the literature. These parameters are crucial for evaluating a method's suitability for a specific application.

Table 1: Performance Characteristics of LC-MS/MS Methods for BPS Quantification in Urine

Parameter	UPLC-ESI-MS/MS[4][5]
Limit of Detection (LOD)	0.02 µg/L
Limit of Quantification (LOQ)	0.05 µg/L
Recovery Rate (Accuracy)	91.7% - 97.2%
Within-day Precision (RSD)	6.6% - 14.0%
Day-to-day Precision (RSD)	2.8% - 8.2%
**Linearity (R²) **	> 0.996[6]

Table 2: Method Detection Limits of LC-MS/MS for BPS in Food Samples [7]

Food Matrix	Method Detection Limit (ng/g)
Various Food Composites	0.0017 - 3.1

Table 3: Comparison of HPLC and Molecular Fluorescence Spectroscopy for BPS Detection [1]

Method	Linear Range	Limit of Detection (LOD)	Sensitivity	Precision
HPLC-DAD	Not Specified	Not Specified	Not Specified	Not Specified
HPLC-FLD	Not Specified	Not Specified	Not Specified	Not Specified
MFS (BPS with β-CD)	Not Specified	Lower than HPLC	Higher than HPLC	Similar to HPLC
MFS (BPS with m-β-CD)	Not Specified	Lower than HPLC	Higher than HPLC	Similar to HPLC

MFS: Molecular Fluorescence Spectroscopy, β-CD: β-cyclodextrin, m-β-CD: methyl-β-cyclodextrin. The study concluded that MFS methods can be a fast, cost-effective, and environmentally friendly alternative for determining BPS in liquid samples, with performance comparable to HPLC.[1]

Experimental Protocols

Detailed methodologies are essential for replicating and comparing results across laboratories. Below are summaries of key experimental protocols for BPS quantification.

UPLC-ESI-MS/MS for BPS in Human Urine[4][5]

This method involves the addition of internal standards to buffered urine samples, followed by enzymatic hydrolysis to account for conjugated BPS. The samples are then processed using dispersive liquid-liquid microextraction (DLLME). The analytes are separated from the matrix components by ultra-high-performance liquid chromatography (UPLC) and detected by tandem mass spectrometry with electrospray ionization (ESI-MS/MS). Quantification is performed using an external calibration curve in water.[4][5]

LC-MS/MS for BPS in Food[7]

A liquid chromatography-tandem mass spectrometry (LC-MS/MS) method was developed for the analysis of BPS and other bisphenols in various food composite samples from a total diet study. The specific extraction and clean-up procedures vary depending on the food matrix but generally involve solvent extraction followed by a clean-up step before instrumental analysis.

ELISA for Bisphenols

Enzyme-linked immunosorbent assay (ELISA) is a convenient and useful method for screening a large number of samples.[8][9] However, its suitability for measuring low levels of bisphenols in human samples can be limited by matrix effects and the specificity of the anti-bisphenol antibody.[8][9] Studies comparing ELISA with LC-MS-based methods for BPA have shown poor correlation, suggesting that ELISA may not be suitable for precise quantification in complex biological matrices without rigorous validation.[8][9]

Visualization of Experimental Workflows

The following diagrams illustrate the typical workflows for BPS quantification using different analytical techniques.

Caption: General experimental workflows for BPS quantification.

Logical Relationships in Method Selection

The choice of an analytical method involves a trade-off between various factors. The following diagram illustrates the logical relationships influencing this decision.

Caption: Key factors influencing the selection of a BPS quantification method.

References

• 1. mdpi.com [mdpi.com]
• 2. m.bfr-meal-studie.de [m.bfr-meal-studie.de]
• 3. bfr.bund.de [bfr.bund.de]
• 4. series.publisso.de [series.publisso.de]
• 5. zora.uzh.ch [zora.uzh.ch]
• 6. oaepublish.com [oaepublish.com]
• 7. LC-MS/MS analysis of bisphenol S and five other bisphenols in total diet food samples | Semantic Scholar [semanticscholar.org]
• 8. library.dphen1.com [library.dphen1.com]
• 9. Comparison of Elisa- and LC-MS-Based Methodologies for the Exposure Assessment of Bisphenol A - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Analytical Maze: A Comparative Guide to the Validation of Methods for Endocrine Disruptor Analysis in Complex Matrices

For researchers, scientists, and drug development professionals, the accurate detection and quantification of endocrine-disrupting chemicals (EDCs) in complex matrices is a critical challenge. This guide provides an objective comparison of widely-used analytical methods, supported by experimental data, to aid in the selection and validation of the most appropriate technique for your research needs.

Endocrine disruptors, a diverse group of exogenous chemicals, can interfere with the body's hormonal system, leading to adverse health effects. Their presence in complex matrices such as food, environmental samples, and biological fluids necessitates robust and sensitive analytical methods for accurate risk assessment and regulatory compliance. This guide focuses on the validation of two of the most powerful and prevalent techniques in the field: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Performance Comparison of Analytical Methods

The choice between LC-MS/MS and GC-MS/MS for EDC analysis is often dictated by the physicochemical properties of the target analytes and the complexity of the sample matrix. The following tables summarize key performance parameters for the analysis of common EDCs in various matrices, providing a snapshot of what can be achieved with each technique.

Bisphenols in Food and Biological Matrices

Analyte	Matrix	Method	Sample Preparation	LOD/LOQ	Recovery (%)	Precision (RSD%)	Linearity (R²)
Bisphenol A (BPA)	Milk	LC-MS/MS	Solid-Phase Extraction (SPE)	<1.7 ng/g (LOQ)	97 - 104	< 6 (for 50 and 500 ng/g), < 20 (for 5 ng/g)	> 0.99
Bisphenol A (BPA)	Canned Milk	LC-MS/MS	Solid-Phase Extraction (SPE)	<1.7 ng/g (LOQ)	97 - 104	<6 for 50 and 500 ng/g, <20 for 5 ng/g	Not Reported
15 Bisphenols	Not Specified	LC-MS/MS	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified
BPA and 15 analogues	Food Matrices	GC-MS & LC-MS/MS	QuEChERS	Not Specified	Not Specified	Not Specified	Not Specified
Bisphenol A	Whole and Powdered Milk	UHPLC-MS/MS	Modified QuEChERS	0.12 ng/g (LOD), 0.36 ng/g (LOQ) for whole milk; 0.40 ng/g (LOD), 1.20 ng/g (LOQ) for reconstituted milk powder	78 - 94	11 (repeatability), 4.8 (intermediate precision)	Not Specified

Phthalates in Food and Environmental Matrices

Analyte	Matrix	Method	Sample Preparation	LOD/LOQ	Recovery (%)	Precision (RSD%)	Linearity (R²)
17 Phthalate Esters	Edible Vegetable Oil	GC-MS	Acetonitrile (B52724) Extraction and SPE	0.1 - 0.2 mg/kg (MDL)	78.3 - 108.9	4.3 - 12.1	0.994 - 1.000
13 Phthalates	Vegetable Oil	GC-MS	Not Specified	5 µg/kg (LOQ)	80 - 102	Not Reported	> 0.998
9 Phthalates	Vegetable Oil	APGC-MS/MS	Not Specified	0.015–0.058 mg/kg (MQL)	Not Reported	< 10	> 0.996
6 Phthalates	Various Food Matrices	GC-MS	n-hexane extraction	3.3 µg/L (LOD), 10 µg/L (LOQ) for liquid samples; 0.33 mg/kg (LOD), 1 mg/kg (LOQ) for solid samples	72.9 - 124.9	< 3.30	Not Reported

Pesticides in Food and Environmental Matrices

Analyte	Matrix	Method	Sample Preparation	LOD/LOQ	Recovery (%)	Precision (RSD%)	Linearity (R²)
363 Pesticides	Leafy Vegetables	LC-MS/MS & GC-MS/MS	QuEChERS	Not Specified	Satisfactory	Satisfactory	> 0.99
5 Pesticides	Fruits and Vegetables	LC-MS/MS	QuEChERS	Not Specified	Not Specified	Not Specified	> 0.99
Various Pesticides	Fruits and Vegetables	GC-MS	QuEChERS	0.005 µg/g (LOD), 0.01 µg/g (LOQ)	81 - 106	4 - 19	Not Reported
Organochlorine Pesticides	Soil	GC-MS/MS	Accelerated Solvent Extraction (ASE)	0.005 - 0.405 ng g⁻¹ (LOD), 0.016 - 1.216 ng g⁻¹ (LOQ)	78.1 - 117.5	< 8.3 (short-term), < 13.7 (long-term)	Not Reported
Organochlorine Pesticides	Soil	GC-MS	Modified QuEChERS	13 and 23 µg/kg (LOQ for aldrin (B1666841) and heptachlor)	Not Reported	Not Reported	Not Reported

Experimental Protocols: A Closer Look at the Methodologies

Detailed and standardized experimental protocols are the bedrock of reliable and reproducible analytical data. Below are representative protocols for sample preparation and analysis using the aforementioned techniques.

Sample Preparation: QuEChERS for Pesticide Residue Analysis in Leafy Vegetables

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method has become a staple for pesticide analysis in a wide range of food matrices.[1][2][3][4][5]

1. Sample Homogenization:

• Weigh a representative portion of the leafy vegetable sample (e.g., 10-15 g).

• Homogenize the sample using a high-speed blender to achieve a uniform consistency.

2. Extraction:

• Transfer a 10 g subsample of the homogenate into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add an appropriate internal standard.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), and 0.5 g disodium (B8443419) citrate sesquihydrate).

• Immediately shake vigorously for 1 minute to prevent the formation of salt agglomerates and ensure thorough extraction.

• Centrifuge at ≥ 3000 rcf for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer an aliquot of the acetonitrile supernatant (e.g., 6 mL) to a 15 mL d-SPE tube.

• The d-SPE tube contains a combination of sorbents to remove interfering matrix components. For leafy greens, a common combination is 900 mg MgSO₄, 150 mg primary secondary amine (PSA), and 150 mg C18. For highly pigmented matrices, graphitized carbon black (GCB) may be included.

• Vortex for 30 seconds.

• Centrifuge at ≥ 3000 rcf for 5 minutes.

4. Final Extract Preparation:

• Take an aliquot of the cleaned extract and add a suitable acidification agent (e.g., formic acid) to improve the stability of certain pesticides.

• The extract is now ready for analysis by LC-MS/MS or GC-MS/MS.

LC-MS/MS Analysis of Estrogenic Compounds in Wastewater

This protocol provides a general framework for the analysis of estrogenic compounds, which are a significant class of EDCs found in environmental water samples.[6][7][8][9]

1. Sample Preparation (Solid-Phase Extraction - SPE):

• Filter the wastewater sample (e.g., 1 L) through a glass fiber filter to remove particulate matter.

• Condition an SPE cartridge (e.g., Oasis HLB) with methanol (B129727) followed by deionized water.

• Load the water sample onto the SPE cartridge at a controlled flow rate.

• Wash the cartridge with a weak organic solvent/water mixture to remove polar interferences.

• Elute the analytes with a suitable organic solvent (e.g., methanol or acetonitrile).

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a small volume of mobile phase.

2. LC-MS/MS Conditions:

• LC System: A high-performance or ultra-high-performance liquid chromatograph.

• Column: A C18 reversed-phase column is commonly used (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase: A gradient of water and methanol or acetonitrile, often with a small amount of additive like formic acid or ammonium (B1175870) hydroxide (B78521) to improve ionization.

• Flow Rate: Typically in the range of 0.2 - 0.4 mL/min.

• Injection Volume: 5 - 20 µL.

• MS/MS System: A triple quadrupole mass spectrometer is the instrument of choice for quantitative analysis.

• Ionization Source: Electrospray ionization (ESI) in negative ion mode is commonly used for estrogenic compounds.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor and product ion transitions for each analyte are monitored.

GC-MS/MS Analysis of Organochlorine Pesticides in Soil

GC-MS/MS is a highly effective technique for the analysis of volatile and semi-volatile EDCs like organochlorine pesticides.[10][11][12][13][14]

1. Sample Preparation (Accelerated Solvent Extraction - ASE):

• Mix the soil sample with a drying agent like diatomaceous earth.

• Place the mixture into an extraction cell.

• Perform the extraction using a suitable solvent or solvent mixture (e.g., hexane/acetone) at elevated temperature and pressure.

• Concentrate the extract and perform a solvent exchange into a solvent suitable for GC analysis (e.g., hexane).

• Cleanup of the extract may be necessary using techniques like solid-phase extraction (SPE) with silica (B1680970) or Florisil cartridges to remove interfering compounds.

2. GC-MS/MS Conditions:

• GC System: A gas chromatograph equipped with a split/splitless or programmable temperature vaporization (PTV) injector.

• Column: A low-polarity capillary column, such as a DB-5ms or equivalent (e.g., 30 m x 0.25 mm x 0.25 µm), is typically used.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

• Oven Temperature Program: A temperature gradient is used to separate the analytes. A typical program might start at a low temperature (e.g., 60°C), ramp up to a higher temperature (e.g., 310°C) in several steps.[10]

• Injector Temperature: 250 - 280°C.

• MS/MS System: A triple quadrupole mass spectrometer.

• Ionization Source: Electron Ionization (EI) at 70 eV.

• MS Transfer Line Temperature: 280 - 300°C.

• Ion Source Temperature: 230 - 250°C.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

Visualizing the Mechanisms: Signaling Pathways and Analytical Workflows

Understanding the biological pathways affected by EDCs and the analytical workflows used to detect them is crucial. The following diagrams, generated using the DOT language for Graphviz, illustrate these complex relationships.

Endocrine Disruptor Signaling Pathways

Endocrine disruptors can exert their effects through various mechanisms, often by mimicking or blocking the action of natural hormones. The following diagrams depict the simplified signaling pathways for estrogen, androgen, and thyroid hormones, which are common targets of EDCs.

Caption: Simplified diagram of the classical estrogen signaling pathway.

References

• 1. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. Quantification of 363 Pesticides in Leafy Vegetables (Dill, Rocket and Parsley) in the Turkey Market by Using QuEChERS with LC-MS/MS and GC-MS/MS | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Determination of Pesticide Residues Using QuEChERS Extraction with Inert GC-MSD Analytical Technique and Application on Seasonal Fruits and Vegetables in Pakistan [scirp.org]
• 6. Determination of Endocrine Disrupting Chemicals in Water and Wastewater Samples by Liquid Chromatography-Negative Ion Electrospray Ionization-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aminer.cn [aminer.cn]
• 8. scholars.ncu.edu.tw [scholars.ncu.edu.tw]
• 9. researchgate.net [researchgate.net]
• 10. Analysis of Organochlorine Pesticides in a Soil Sample by a Modified QuEChERS Approach Using Ammonium Formate [jove.com]
• 11. caslab.com [caslab.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. tandfonline.com [tandfonline.com]
• 14. nemi.gov [nemi.gov]

Bisphenol A vs. Bisphenol S: A Comparative Analysis of Toxicity

A comprehensive guide for researchers and drug development professionals on the toxicological profiles of Bisphenol A (BPA) and its common substitute, Bisphenol S (BPS). This report synthesizes experimental data on their endocrine-disrupting capabilities and systemic toxicity, providing detailed experimental protocols and visual representations of key signaling pathways.

The widespread use of Bisphenol A (BPA) in consumer products and its subsequent identification as an endocrine-disrupting chemical have led to its replacement with structural analogs, most notably Bisphenol S (BPS). Initially marketed as a safer alternative, emerging scientific evidence suggests that BPS may exert similar, and in some cases, more potent, toxic effects than BPA.[1][2] This guide provides a comparative toxicological analysis of BPA and BPS to inform researchers, scientists, and drug development professionals.

Quantitative Toxicological Data

The following table summarizes key toxicological and endocrine activity data for BPA and BPS, facilitating a direct comparison of their potency.

Parameter	Bisphenol A (BPA)	Bisphenol S (BPS)	Test System	Reference(s)
Acute Oral Toxicity (LD50)	2200 - 5000 mg/kg	1600 - >5000 mg/kg	Rat	[3][4][5]
No-Observed-Adverse-Effect Level (NOAEL) - Systemic Toxicity	5 mg/kg/day	10 mg/kg/day	Rat (repeated dose)	[6]
Lowest-Observed-Adverse-Effect Level (LOAEL) - Systemic Toxicity	50 mg/kg/day	60 mg/kg/day	Rat (repeated dose)	[6]
Reproductive & Developmental NOAEL	50 mg/kg/day	Not explicitly found, but studies suggest similar or greater reproductive toxicity than BPA	Rat	[2][7]
Estrogen Receptor α (ERα) Agonistic Activity (EC50)	0.63 µM - 3.9 µM	1.1 µM	In vitro (MCF-7 cells, MVLN cells)	[8][9]
Zebrafish Embryo Acute Toxicity (96h-LC50)	11.69 mg/L (approx. 51.2 µM) - 70 µM	Higher than BPA (less acutely toxic in some studies)	Zebrafish (Danio rerio) embryo	[10][11][12]

Key Experimental Protocols

Detailed methodologies for assessing the endocrine-disrupting effects and developmental toxicity of bisphenols are crucial for reproducible research. Below are protocols for two key assays.

Uterotrophic Assay in Rodents

The uterotrophic assay is a standardized in vivo method to identify substances with estrogenic or anti-estrogenic activity by measuring the change in uterine weight.[13][14]

1. Animal Model: Immature female rats (e.g., Sprague-Dawley or Wistar strains), approximately 21 days old, are used.[14][15] Alternatively, ovariectomized adult female rats can be utilized after a sufficient recovery period (minimum 14 days) to allow for uterine regression.[16]

2. Acclimation and Housing: Animals are acclimated to the laboratory conditions for at least 5 days before the start of the study. They are housed in appropriate cages with controlled temperature, humidity, and a 12-hour light/dark cycle. A diet low in phytoestrogens is provided.

3. Dose Administration: The test substance (BPA or BPS) is dissolved in a suitable vehicle (e.g., corn oil). It is administered daily for three consecutive days via oral gavage or subcutaneous injection.[15] A vehicle control group and a positive control group (e.g., 17α-ethinylestradiol) are included. At least two dose levels of the test substance are recommended.[17]

4. Observations and Measurements: General clinical observations and body weight are recorded daily.[14]

5. Necropsy and Uterine Weight: Approximately 24 hours after the final dose, the animals are euthanized. The uterus is carefully dissected, trimmed of fat and connective tissue, and the wet weight is recorded.[15]

6. Data Analysis: The uterine weights of the treated groups are compared to the vehicle control group. A statistically significant increase in uterine weight indicates estrogenic activity.

Zebrafish Embryo Acute Toxicity Test (FET)

The zebrafish embryo is a widely used in vitro model to assess the acute toxicity and developmental effects of chemical compounds.[18]

1. Test Organism: Fertilized zebrafish (Danio rerio) embryos are collected shortly after spawning and selected for viability.[19]

2. Experimental Setup: Healthy embryos are placed individually into wells of a 96-well plate containing embryo medium (E3 medium).[11]

3. Exposure: Stock solutions of BPA and BPS are prepared in a solvent like DMSO and then diluted in the E3 medium to the desired test concentrations. The final solvent concentration should be kept low (e.g., ≤ 0.5%) and consistent across all groups, including a solvent control.[19] Embryos are exposed to a range of concentrations of the test substances.

4. Incubation and Observation: The plates are incubated at a controlled temperature (approximately 28.5°C) with a standard photoperiod (e.g., 14h light: 10h dark).[11] Embryos are observed at 24, 48, 72, and 96 hours post-fertilization (hpf) for various endpoints.[18]

5. Endpoints Assessment:

• Mortality: Coagulated embryos are considered dead and are counted at each observation point.[11]
• Hatching Rate: The number of hatched embryos is recorded at 72 and 96 hpf.
• Morphological and Physiological Abnormalities: Embryos and larvae are examined for developmental malformations such as yolk sac edema, pericardial edema, spinal curvature, and altered heart rate.[11][12]
• Behavioral Analysis: Spontaneous movement or response to stimuli can be quantified to assess neurotoxicity.[20]

6. Data Analysis: The 50% lethal concentration (LC50) is calculated at 96 hpf. The incidence of malformations and changes in physiological and behavioral parameters are statistically compared between treated and control groups.

Signaling Pathways and Mechanisms of Action

BPA and BPS exert their toxic effects primarily by interfering with nuclear receptor signaling pathways, most notably the estrogen receptor (ER) and peroxisome proliferator-activated receptor gamma (PPARγ) pathways.

Estrogen Receptor (ER) Signaling

Both BPA and BPS are recognized as xenoestrogens, meaning they can mimic the effects of endogenous estrogen by binding to estrogen receptors (ERα and ERβ).[21] This interaction can trigger both genomic and non-genomic signaling cascades. In the genomic pathway, the binding of BPA or BPS to nuclear ERs leads to the transcription of estrogen-responsive genes, affecting processes like cell proliferation and differentiation.[1] The non-genomic pathway involves the activation of membrane-bound ERs, leading to rapid cellular responses through kinase signaling pathways.[22] While the binding affinity of both BPA and BPS to ERs is weaker than that of estradiol, they can still disrupt normal endocrine function.[23]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. asb.scione.com [asb.scione.com]
• 4. researchgate.net [researchgate.net]
• 5. Comparative toxicokinetics of bisphenol S in rats and mice following gavage administration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Three-generation reproductive toxicity study of dietary bisphenol A in CD Sprague-Dawley rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Endocrine-Disrupting Potential of Bisphenol A, Bisphenol A Dimethacrylate, 4-n-Nonylphenol, and 4-n-Octylphenol in Vitro: New Data and a Brief Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. scielo.br [scielo.br]
• 13. policycommons.net [policycommons.net]
• 14. urosphere.com [urosphere.com]
• 15. downloads.regulations.gov [downloads.regulations.gov]
• 16. epa.gov [epa.gov]
• 17. Key Learnings from the Endocrine Disruptor Screening Program (EDSP) Tier 1 Rodent Uterotrophic and Hershberger Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Evaluation of the Toxicity of Bisphenol A in Reproduction and Its Effect on Fertility and Embryonic Development in the Zebrafish (Danio rerio) - PMC [pmc.ncbi.nlm.nih.gov]
• 19. scielo.br [scielo.br]
• 20. Stage-Related Neurotoxicity of BPA in the Development of Zebrafish Embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. How Does Bisphenol a (BPA) Specifically Interfere with the Estrogen Receptor Pathway? → Learn [pollution.sustainability-directory.com]
• 22. books.rsc.org [books.rsc.org]
• 23. Mechanisms of bisphenol A and its analogs as endocrine disruptors via nuclear receptors and related signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

Ionization Efficiency in ESI-MS: A Comparative Guide to Bisphenol S and its Deuterated Analog

For Researchers, Scientists, and Drug Development Professionals

Theoretical Considerations: The Isotope Effect in ESI-MS

Deuterium-labeled compounds, such as BPS-d8, are chemically identical to their non-labeled counterparts. However, the difference in mass due to the presence of deuterium (B1214612) can sometimes lead to subtle "isotope effects" that may influence their behavior during chromatographic separation and mass spectrometric detection.

It has been observed that in some instances, deuterated substances can exhibit a stronger signal in ESI-MS/MS analysis.[1] This phenomenon is not attributed to a more efficient initial ionization (the formation of the precursor ion, [M-H]⁻ in the case of BPS). Instead, it is more likely related to differences in the fragmentation patterns of the deuterated and non-deuterated ions in the collision cell of the mass spectrometer.[1] The heavier C-D bond compared to the C-H bond can alter the kinetics of fragmentation, potentially favoring the formation of a more abundant and stable product ion that is being monitored, leading to an apparent increase in signal intensity.[1]

Conversely, other studies suggest that for some compounds, the substitution of hydrogen with deuterium can lead to slight changes in polarity, which may cause a shift in chromatographic retention times.[2] If the deuterated standard does not perfectly co-elute with the native analyte, it could be subjected to different matrix effects, potentially impacting the accuracy of quantification.

Therefore, while BPS-d8 is an excellent internal standard for the quantification of BPS, a direct comparison of their ionization efficiencies under specific experimental conditions is recommended to ensure the highest level of accuracy.

Experimental Data Summary

As no direct experimental data comparing the ionization efficiency of BPS and BPS-d8 was found in the public domain, this section is intended to be populated with data generated using the experimental protocol provided below. The following table structure is recommended for presenting the comparative data.

Parameter	Bisphenol S (BPS)	4,4'-Sulfonyldiphenol-d8 (BPS-d8)
Precursor Ion [M-H]⁻ (m/z)	249.0	257.0
Product Ion 1 (m/z)	108.1	To be determined
Product Ion 2 (m/z)	92.1	To be determined
Mean Peak Area (n=5)	Insert Value	Insert Value
Standard Deviation	Insert Value	Insert Value
Relative Standard Deviation (%)	Insert Value	Insert Value
Relative Ionization Efficiency (BPS-d8/BPS)	-	Calculated Value

Experimental Workflow

The following diagram illustrates the logical workflow for a comparative analysis of the ionization efficiency of Bisphenol S and its deuterated analog.

Workflow for comparing ionization efficiencies.

Experimental Protocol

This protocol outlines a method for the direct comparison of the ionization efficiency of Bisphenol S and 4,4'-Sulfonyldiphenol-d8 using a standard LC-ESI-MS/MS system.

1. Materials and Reagents

• Bisphenol S (BPS), analytical standard grade (≥98%)

• 4,4'-Sulfonyldiphenol-d8 (BPS-d8), analytical standard grade (isotopic purity ≥98%)

• Methanol (B129727), LC-MS grade

• Acetonitrile, LC-MS grade

• Water, LC-MS grade

• Ammonium (B1175870) hydroxide, analytical grade

2. Standard Solution Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of BPS and BPS-d8 each in 10 mL of methanol to prepare individual stock solutions.

• Working Solutions (1 µg/mL): Prepare intermediate working solutions of BPS and BPS-d8 by diluting the stock solutions with a 50:50 methanol:water mixture.

• Test Solution (100 ng/mL): Prepare a final test solution containing both BPS and BPS-d8 at a concentration of 100 ng/mL each in a 50:50 methanol:water mixture.

3. LC-MS/MS Parameters

The following parameters are suggested as a starting point and should be optimized for the specific instrument used. BPS and its deuterated analog are typically analyzed in negative ESI mode.

Liquid Chromatography (LC) Parameters:

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% ammonium hydroxide

• Mobile Phase B: Acetonitrile with 0.1% ammonium hydroxide

• Gradient: 10% B to 90% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

Mass Spectrometry (MS) Parameters:

• Ionization Mode: Electrospray Ionization (ESI), Negative

• Capillary Voltage: -3.0 kV

• Source Temperature: 150 °C

• Desolvation Temperature: 500 °C

• Cone Gas Flow: 150 L/h

• Desolvation Gas Flow: 1000 L/h

• Collision Gas: Argon

• Detection Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Compound	Precursor Ion [M-H]⁻ (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
BPS	249.0	108.1	0.1	30	25
BPS	249.0	92.1	0.1	30	35
BPS-d8	257.0	Optimize	0.1	30	Optimize
BPS-d8	257.0	Optimize	0.1	30	Optimize

Note: The product ions and collision energies for BPS-d8 need to be determined experimentally by infusing a solution of BPS-d8 and acquiring product ion scans.

4. Data Acquisition and Analysis

• Inject the 100 ng/mL test solution containing both BPS and BPS-d8 at least five times to assess reproducibility.

• Integrate the peak areas for the most intense and stable MRM transition for both BPS and BPS-d8.

• Calculate the mean peak area, standard deviation, and relative standard deviation (RSD) for both compounds.

• Calculate the relative ionization efficiency by dividing the mean peak area of BPS-d8 by the mean peak area of BPS.

This comprehensive guide provides the necessary theoretical background and a detailed experimental framework for researchers to meticulously compare the ionization efficiencies of Bisphenol S and its deuterated analog, 4,4'-Sulfonyldiphenol-d8, ensuring the highest standards of analytical rigor in their quantitative studies.

References

• 1. analytical chemistry - Stronger ESI signal for deuterated substances - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to LC-MS/MS and GC-MS Methods for Bisphenol Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of bisphenols, a class of chemicals widely used in the production of polycarbonate plastics and epoxy resins, is crucial for toxicological studies and human exposure monitoring. Bisphenol A (BPA) and its analogues are known endocrine disruptors, and their presence in various matrices necessitates robust and reliable analytical methods.[1] This guide provides a detailed cross-validation of two of the most powerful analytical techniques employed for this purpose: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). We present a comprehensive comparison of their performance, supported by experimental data, to assist researchers in selecting the most suitable method for their specific analytical needs.

Performance Comparison: LC-MS/MS vs. GC-MS

The choice between LC-MS/MS and GC-MS for bisphenol analysis depends on several factors, including the specific bisphenols of interest, the sample matrix, required sensitivity, and throughput. While both techniques offer high selectivity and sensitivity, they possess inherent differences in their analytical approach.[2][3]

Key Distinctions:

• Derivatization: GC-MS analysis of polar compounds like bisphenols typically requires a derivatization step to increase their volatility and thermal stability.[4][5][6] This adds a step to the sample preparation workflow but can also improve chromatographic separation and sensitivity.[2][5] Common derivatizing agents include silylating agents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).[4][5] In contrast, LC-MS/MS can often analyze bisphenols directly in their native form, simplifying the sample preparation process.[2]

• Matrix Effects: LC-MS/MS, particularly when using electrospray ionization (ESI), can be susceptible to matrix effects, such as ion suppression or enhancement, which can impact accuracy and precision.[2][7] While GC-MS is generally less prone to such effects, complex matrices can still present challenges.

• Speed and Throughput: LC-MS/MS methods can be very rapid, with some analyses completed in under 10 minutes, making them well-suited for high-throughput screening.[1]

• Sensitivity: Both techniques can achieve low limits of detection (LOD) and quantification (LOQ). However, tandem mass spectrometry (MS/MS) significantly enhances sensitivity and selectivity for both LC and GC by reducing matrix interference.[2][5]

Quantitative Data Summary

The following tables summarize the performance characteristics of LC-MS/MS and GC-MS methods for the analysis of various bisphenols as reported in scientific literature.

Table 1: Performance Characteristics of LC-MS/MS for Bisphenol Analysis

Analyte	Method	LOQ/LOD	Recovery (%)	Precision (%RSD)	Reference
Bisphenol A (BPA)	LC-MS/MS	0.2 µg/L (LOQ)	-	<10 (Intra-day)	[8]
Bisphenol S (BPS)	LC-MS/MS	0.2 µg/L (LOQ)	71-80	<10 (Intra-day)	[8]
Bisphenol F (BPF)	LC-MS/MS	-	-	-	[1]
Bisphenol AF (BPAF)	LC-MS/MS	-	-	-	[1]
BPA and Conjugates	LC-MS/MS	1-10 ng/mL	-	-	[9]
BPA in Infant Formula	LC-MS/MS	31.3 µg/kg (LLOQ)	-	-	[10]

Table 2: Performance Characteristics of GC-MS for Bisphenol Analysis

Analyte	Method	LOQ/LOD	Recovery (%)	Precision (%RSD)	Reference
Bisphenol A (BPA)	GC-MS	0.02 µg/kg (LOD)	-	< 4.5	[2]
BPA & Chlorinated Derivatives	GC-MS	0.3-13.0 ng/L (LOD)	-	-	[11]
BPA and Analogues	GC-MS	1-50 ng/L (LOD)	87-133	< 13	[12]
BPA and Analogues	GC-MS/MS	-	70-116	-	[5]

Note: The reported values are dependent on the specific matrix and experimental conditions.

One study directly comparing the two methods for urinary BPA found that the direct LC-MS/MS method yielded concentrations that were, on average, 8.6% higher than the indirect GC-MS/MS method.[13][14]

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for LC-MS/MS and GC-MS analysis of bisphenols.

Caption: General workflow for LC-MS/MS analysis of bisphenols.

Caption: General workflow for GC-MS analysis of bisphenols.

Detailed Experimental Protocols

Below are representative protocols for the analysis of bisphenols using LC-MS/MS and GC-MS. These are generalized procedures and may require optimization for specific applications.

LC-MS/MS Method

This method is adapted for the analysis of a broad range of bisphenols with a fast analysis time.[1]

• Sample Preparation (Solid Phase Extraction - SPE):

  • Condition an SPE cartridge with methanol (B129727) followed by water.

  • Load the aqueous sample onto the SPE cartridge.

  • Wash the cartridge with water to remove interferences.

  • Elute the bisphenols with methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a suitable solvent (e.g., methanol/water mixture).

• Liquid Chromatography (LC) Conditions:

  • Column: A reversed-phase column, such as a C18 or a specialized biphenyl (B1667301) column, is commonly used.[1][7][8]

  • Mobile Phase: A gradient elution with water and an organic solvent like acetonitrile (B52724) or methanol is typically employed.[8]

  • Flow Rate: A typical flow rate is around 0.4 mL/min.[8]

  • Injection Volume: 10-20 µL.[7][8]

• Tandem Mass Spectrometry (MS/MS) Conditions:

  • Ionization: Electrospray ionization (ESI) in negative ion mode is commonly used.[8]

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor to product ion transitions for each bisphenol.[7] For BPA, a common transition is m/z 227.1 > 212.1.[7]

GC-MS Method

This protocol includes a derivatization step, which is crucial for the analysis of bisphenols by GC.[4]

• Sample Preparation (SPE and Derivatization):

  • Perform SPE as described in the LC-MS/MS method.

  • After elution and evaporation, add a derivatizing agent such as 70 µL of BSTFA (N,O-bis(trimethylsilyl)trifluoroacetamide) with 1% TMCS (trimethylchlorosilane) and 10 µL of pyridine.[4]

  • Heat the mixture at 70°C for 15 minutes to facilitate the reaction.[4]

  • Evaporate the reaction mixture to dryness and reconstitute in a non-polar solvent like hexane.[4]

• Gas Chromatography (GC) Conditions:

  • Column: A non-polar or medium-polarity column, such as a DB-5, is typically used.[4]

  • Injector: A split/splitless injector is common.

  • Carrier Gas: Helium is the most common carrier gas.

  • Temperature Program: A temperature gradient is used to separate the derivatized bisphenols.

• Mass Spectrometry (MS) Conditions:

  • Ionization: Electron Ionization (EI) is standard.

  • Detection: The mass spectrometer can be operated in either full scan mode for identification or Selected Ion Monitoring (SIM) mode for enhanced sensitivity and quantification.[6] For even greater selectivity, tandem MS (MS/MS) in Multiple Reaction Monitoring (MRM) mode can be employed.[5]

Conclusion

Both LC-MS/MS and GC-MS are powerful and reliable techniques for the analysis of bisphenols. LC-MS/MS offers the advantage of direct analysis without the need for derivatization, leading to simpler and faster sample preparation, making it ideal for high-throughput applications. However, it can be more susceptible to matrix effects. GC-MS, while requiring a derivatization step, can offer excellent sensitivity and selectivity, particularly when coupled with tandem mass spectrometry, and may be less affected by certain matrix interferences.[2][5] The choice of method should be guided by the specific research question, the nature of the sample matrix, the number of samples, and the available instrumentation. For complex matrices, MS/MS detection is highly recommended for both techniques to minimize interferences and achieve lower detection limits.[2]

References

• 1. Comprehensive LC-MS/MS Analysis of 15 Bisphenols in 8 Minutes [restek.com]
• 2. library.dphen1.com [library.dphen1.com]
• 3. researchgate.net [researchgate.net]
• 4. library.dphen1.com [library.dphen1.com]
• 5. library.dphen1.com [library.dphen1.com]
• 6. akjournals.com [akjournals.com]
• 7. A New LC-MS/MS Method for Simultaneous and Quantitative Detection of Bisphenol-A and Steroids in Target Tissues: A Power Tool to Characterize the Interference of Bisphenol-A Exposure on Steroid Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 8. library.dphen1.com [library.dphen1.com]
• 9. Development and validation of an LC-MS/MS method for simultaneous quantitative analysis of free and conjugated bisphenol A in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Gas chromatographic-mass spectrometric method for the determination of bisphenol A and its chlorinated derivatives in urban wastewater - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Direct LC-MS/MS and indirect GC–MS/MS methods for measuring urinary bisphenol A concentrations are comparable - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

The Gold Standard for Bisphenol Analysis: A Comparative Guide to Internal Standard Performance

For researchers, scientists, and drug development professionals engaged in the precise quantification of bisphenols, the selection of an appropriate internal standard is a critical decision that directly impacts data quality and reliability. This guide provides an objective comparison of the performance of different internal standards for bisphenol analysis, supported by experimental data, to facilitate an informed selection for your analytical assays.

In quantitative analysis, particularly when employing sensitive techniques like liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS), internal standards are indispensable for correcting variations that can occur throughout the analytical workflow. These variations can arise from sample preparation, injection volume inconsistencies, and instrument response fluctuations. An ideal internal standard mimics the chemical and physical behavior of the analyte of interest. In this regard, isotopically labeled internal standards, particularly deuterated ones, have emerged as the superior choice for bisphenol analysis.

Performance Characteristics: A Head-to-Head Comparison

The primary advantage of a deuterated internal standard, such as bisphenol A-d16 (BPA-d16), lies in its near-identical physicochemical properties to the non-deuterated analyte.[1] This structural similarity ensures that both compounds behave almost identically during extraction, chromatography, and ionization.[1][2] In contrast, non-deuterated internal standards, also known as surrogate standards, may have different extraction efficiencies and chromatographic retention times, and can be affected differently by matrix effects, leading to less accurate quantification.[3]

Matrix effects, which are the suppression or enhancement of the analyte signal due to co-eluting compounds from the sample matrix, are a significant challenge in the analysis of complex biological and environmental samples.[4][5] Isotopically labeled internal standards co-elute with the target analyte and experience the same matrix effects, allowing for effective compensation and more accurate results.[2][5][6]

The following table summarizes the performance of commonly used internal standards for the analysis of various bisphenols. The data is compiled from multiple studies and highlights key performance indicators such as recovery and precision (expressed as relative standard deviation, RSD).

Analyte	Internal Standard	Matrix	Recovery (%)	Precision (RSD, %)	Citation
Bisphenol A (BPA)	BPA-d16	Urine	74 - 120	2 - 10	[7]
Bisphenol B (BPB)	BPA-d6	Urine	74 - 120	2 - 10	[7]
Bisphenol E (BPE)	BPA-d6	Urine	74 - 120	2 - 10	[7]
Bisphenol F (BPF)	BPA-d6	Urine	74 - 120	2 - 10	[7]
Bisphenol S (BPS)	BPS-d8	Urine	74 - 120	2 - 10	[7]
Bisphenol AF (BPAF)	BPA-d6	Urine	11 - 40	Not Specified	[7]
Bisphenol A (BPA)	BPA-d16	Wastewater	87 - 133	< 13	[8]
Bisphenol A (BPA)	BPA-d14	Canned Food	Not Specified	Not Specified	[9]
Bisphenol A (BPA)	BPA-d16	Beverages	76.5 - 114.8	0.2 - 11.3	[10]

Note: The performance of internal standards can vary depending on the specific matrix, extraction method, and analytical instrumentation used.

As the table illustrates, deuterated internal standards generally provide good to excellent recovery and precision for a range of bisphenols. However, it is crucial to select an internal standard that is structurally as similar as possible to the analyte. For instance, while BPA-d6 can effectively correct for several bisphenols, its performance for BPAF is poor due to significant differences in their chemical properties and the extreme signal suppression experienced by BPAF.[7] This highlights the need for a dedicated, structurally analogous internal standard for each analyte whenever possible.

Experimental Protocols

The following sections detail generalized methodologies for the analysis of bisphenols in biological and environmental matrices using an internal standard.

Sample Preparation (Urine)

• Fortification: Spike a known volume of the urine sample with a known amount of the deuterated internal standard solution at the beginning of the sample preparation process.[11]

• Enzymatic Hydrolysis: To measure total bisphenol concentrations (free and conjugated forms), an enzymatic hydrolysis step is required to deconjugate the glucuronide and sulfate (B86663) metabolites.[11] This typically involves incubation with a β-glucuronidase/arylsulfatase enzyme solution.

• Extraction: Solid-phase extraction (SPE) is a commonly used technique for the extraction and pre-concentration of bisphenols from urine.[11][12][13] The sample is passed through an SPE cartridge, which retains the analytes.

• Elution: The trapped analytes and internal standard are then eluted from the SPE cartridge with an appropriate organic solvent.

• Concentration: The eluate is concentrated to a small volume under a gentle stream of nitrogen before analysis.

Sample Preparation (Wastewater)

• Fortification: Add a known amount of the deuterated internal standard to the water sample.[8]

• Solid-Phase Extraction (SPE): Pass the water sample through an SPE cartridge to extract the bisphenols and the internal standard.[8]

• Elution and Concentration: Elute the analytes from the cartridge and concentrate the eluate as described for urine samples.[8]

Instrumental Analysis (LC-MS/MS)

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the most widely used technique for the sensitive and selective determination of bisphenols.

• Chromatographic Separation: The extracted sample is injected into an LC system equipped with a suitable column (e.g., C18) to separate the different bisphenols and the internal standard. A gradient elution program with a mobile phase consisting of water and an organic solvent (e.g., acetonitrile (B52724) or methanol) is typically used.

• Mass Spectrometric Detection: The separated compounds are introduced into the mass spectrometer, which is operated in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity. Specific precursor and product ion transitions are monitored for each analyte and internal standard.[12]

• Quantification: The concentration of each bisphenol in the sample is determined by comparing the peak area ratio of the analyte to its corresponding deuterated internal standard against a calibration curve.[8]

Visualizing the Workflow and Rationale

To better illustrate the analytical process and the underlying principles, the following diagrams were generated.

A typical experimental workflow for bisphenol analysis using an internal standard.

Logical relationships between internal standard properties and analytical outcomes.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. paginaspersonales.unam.mx [paginaspersonales.unam.mx]
• 7. Determination of the urinary concentrations of six bisphenols in public servants by online solid-phase extraction-liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sid.ir [sid.ir]
• 10. academic.oup.com [academic.oup.com]
• 11. mdpi.com [mdpi.com]
• 12. A New LC-MS/MS Method for Simultaneous and Quantitative Detection of Bisphenol-A and Steroids in Target Tissues: A Power Tool to Characterize the Interference of Bisphenol-A Exposure on Steroid Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Analytical Methods for Determination of Bisphenol A | Pocket Dentistry [pocketdentistry.com]

Safety & Regulatory Compliance

Proper Disposal of 4,4'-Sulfonyldiphenol-d8: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. This guide provides detailed, step-by-step procedures for the safe disposal of 4,4'-Sulfonyldiphenol-d8, a deuterated analogue of the estrogen receptor agonist 4,4'-Sulfonyldiphenol. Adherence to these protocols is essential for minimizing environmental impact and protecting personnel from potential hazards.

Hazard Profile and Safety Summary

4,4'-Sulfonyldiphenol is classified as a reproductive toxin and may cause serious eye irritation.[1][2] The deuterated form, 4,4'-Sulfonyldiphenol-d8, should be handled with the same precautions. The primary routes of exposure are inhalation, ingestion, and contact with skin and eyes. Chronic exposure may lead to adverse health effects. Therefore, appropriate personal protective equipment (PPE) must be worn at all times when handling this compound.

Property	Value	Reference
Physical State	Powder Solid	[2][3]
Appearance	Off-white	[2][3]
Odor	Odorless	[2][3]
Melting Point	245 - 250 °C	[2][3]
Solubility	Soluble in water	[1]
Hazard Statements	H360FD: May damage fertility. May damage the unborn child.	[1]
Precautionary Statements	P201, P202, P280, P308+P313, P405, P501	[1]

Experimental Protocols for Safe Disposal

The following protocols provide a systematic approach to the disposal of 4,4'-Sulfonyldiphenol-d8, from waste collection to final disposal.

1. Personal Protective Equipment (PPE):

• Hand Protection: Wear appropriate chemical-resistant gloves.[1][3]

• Eye/Face Protection: Use chemical safety goggles or a face shield.[1][2][3]

• Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin exposure.[3]

• Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory protection is not typically required.[3] However, if dust is generated, a NIOSH-approved respirator should be used.

2. Waste Collection and Segregation:

• Solid Waste:

  • Collect excess or unwanted 4,4'-Sulfonyldiphenol-d8 powder in a clearly labeled, sealed container.

  • The container must be compatible with the chemical and properly labeled as "Hazardous Waste" with the full chemical name ("4,4'-Sulfonyldiphenol-d8").

• Contaminated Materials:

  • All materials that have come into contact with 4,4'-Sulfonyldiphenol-d8, such as weighing paper, gloves, and pipette tips, should be considered contaminated.

  • Place these items in a designated, sealed hazardous waste container.

• Empty Containers:

  • "Empty" containers of 4,4'-Sulfonyldiphenol-d8 are still considered hazardous waste as they may contain residual chemical.

  • Triple rinse the container with a suitable solvent (e.g., methanol (B129727) or ethanol). The rinsate must be collected and disposed of as hazardous chemical waste.

  • After triple rinsing, the container can be disposed of according to institutional guidelines for decontaminated glassware or plastic.

3. Spill Response:

• Minor Spills:

  • Ensure the area is well-ventilated.

  • Wearing appropriate PPE, carefully sweep up the spilled solid material.[3] Avoid generating dust.

  • Place the swept material into a labeled hazardous waste container.

  • Clean the spill area with a suitable solvent and collect the cleaning materials for disposal as hazardous waste.

• Major Spills:

  • Evacuate the area immediately.

  • Contact your institution's Environmental Health and Safety (EHS) department for assistance.

4. Final Disposal:

• All collected hazardous waste containing 4,4'-Sulfonyldiphenol-d8 must be disposed of through your institution's hazardous waste management program.[3]

• Do not dispose of this chemical down the drain or in the regular trash.

• Store waste containers in a designated, secure area away from incompatible materials until they are collected by EHS.[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4,4'-Sulfonyldiphenol-d8.

Caption: Disposal workflow for 4,4'-Sulfonyldiphenol-d8.

References

• 1. bg.cpachem.com [bg.cpachem.com]
• 2. westliberty.edu [westliberty.edu]
• 3. fishersci.com [fishersci.com]